4,5-O-Dicaffeoyl quinic acid methyl ester

Core Science & Biosynthesis

Chemical structure and properties of 4,5-O-Dicaffeoyl quinic acid methyl ester.

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,5-O-Dicaffeoylquinic acid methyl ester is a naturally occurring phenylpropanoid found in various medicinal plants, notably in the flower buds of Lonicera japonica Thunb. This compound has garnered significant scientific interest due to its potent biological activities, including antioxidant and antiviral properties. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological activities of 4,5-O-Dicaffeoylquinic acid methyl ester. Detailed experimental protocols for its isolation and for the assessment of its antioxidant and antiviral activities are also presented. Furthermore, this guide elucidates the compound's mechanism of action, particularly its interaction with the Keap1/Nrf2 signaling pathway, a critical regulator of cellular antioxidant responses.

Chemical Structure and Identification

4,5-O-Dicaffeoylquinic acid methyl ester is a derivative of quinic acid, where two caffeoyl groups are esterified at the 4 and 5 positions of the quinic acid core, and the carboxylic acid function is present as a methyl ester.

Table 1: Chemical Identification of 4,5-O-Dicaffeoylquinic Acid Methyl Ester

Identifier	Value
IUPAC Name	Methyl (1R,3R,4S,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylate[1]
Synonym(s)	4,5-Di-O-caffeoylquinic acid methyl ester, 4,5-CQME
CAS Number	188742-80-5[1]
Molecular Formula	C₂₆H₂₆O₁₂[1]
Molecular Weight	530.48 g/mol [1]
Chemical Class	Phenylpropanoid, Caffeoylquinic acid derivative

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 4,5-O-Dicaffeoylquinic acid methyl ester are limited in the available literature. The data presented below are for the closely related compound, 4,5-Dicaffeoylquinic acid, unless otherwise specified for the methyl ester.

Table 2: Physicochemical Properties

Property	Value	Notes
Appearance	Solid	For the methyl ester.
Melting Point	234 - 238 °C[1]	For 4,5-Dicaffeoylquinic acid.
Solubility	Soluble in DMSO, Pyridine, Methanol (B129727), Ethanol (B145695)	For the methyl ester. Quantitative data not available.
Storage Temperature	-20°C	For the methyl ester.

Spectroscopic Data

Table 3: Spectroscopic Data for 4,5-Dicaffeoylquinic Acid

Technique	Key Observations
¹³C NMR	Spectral data available, but specific chemical shifts for the methyl ester are not detailed in the provided search results.
Mass Spectrometry	The mass spectrum of 4,5-dicaffeoylquinic acid shows a molecular ion [M-H]⁻ at m/z 515. Key fragment ions are observed at m/z 353, 179, and 173, corresponding to the loss of caffeoyl and quinic acid moieties.

Biological Activities and Mechanism of Action

4,5-O-Dicaffeoylquinic acid methyl ester exhibits significant antioxidant and antiviral activities.

Antioxidant Activity and the Keap1/Nrf2 Signaling Pathway

The antioxidant properties of 4,5-O-Dicaffeoylquinic acid methyl ester are attributed to its ability to scavenge free radicals and to modulate endogenous antioxidant defense systems. A key mechanism is the activation of the Keap1/Nrf2 signaling pathway.[2]

Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by its inhibitor, Keap1, which facilitates its degradation. Upon exposure to oxidative stress or in the presence of activators like 4,5-O-Dicaffeoylquinic acid methyl ester, Keap1 is modified, leading to the release of Nrf2. Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, leading to their transcription. This results in the increased synthesis of protective enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).

Fig. 1: Activation of the Keap1/Nrf2 pathway by 4,5-O-Dicaffeoylquinic acid methyl ester.

Antiviral Activity

4,5-O-Dicaffeoylquinic acid methyl ester has demonstrated potent in vitro antiviral activity against the Respiratory Syncytial Virus (RSV). The reported IC₅₀ value is 0.63 μg/mL.[3] The precise mechanism of its anti-RSV activity is still under investigation but may involve the inhibition of viral entry or replication.

Experimental Protocols

Isolation from Lonicera japonica

The following is a general workflow for the isolation and purification of 4,5-O-Dicaffeoylquinic acid methyl ester from the flower buds of Lonicera japonica.

Fig. 2: General workflow for the isolation of 4,5-O-Dicaffeoylquinic acid methyl ester.

A detailed protocol involves the following steps:

• Extraction: The dried and powdered flower buds of Lonicera japonica are extracted with 75% ethanol at room temperature. The solvent is then removed under reduced pressure to obtain a crude extract.[4]

• Solvent Partitioning: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as ethyl acetate (B1210297) and n-butanol, to separate compounds based on their polarity. The fraction containing the target compound is collected.[4]

• Column Chromatography: The enriched fraction is subjected to multiple rounds of column chromatography. A common approach involves initial separation on a silica (B1680970) gel column, followed by further purification using Sephadex LH-20 or other reverse-phase materials.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): The final purification is typically achieved by preparative HPLC to yield the pure compound.[5][6]

• Structure Elucidation: The structure of the isolated compound is confirmed using spectroscopic methods, including Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. Purity is assessed by analytical HPLC.[5]

DPPH Radical Scavenging Assay

This assay is a common method to evaluate the antioxidant activity of a compound.

Principle: The stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH) has a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine. The decrease in absorbance at 517 nm is proportional to the antioxidant activity.

Protocol:

• Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in the dark.

• Preparation of sample solutions: Prepare a stock solution of 4,5-O-Dicaffeoylquinic acid methyl ester in methanol. From the stock solution, prepare a series of dilutions to obtain different concentrations.

• Reaction: In a 96-well plate, add 100 µL of each sample dilution to a well. Then, add 100 µL of the DPPH solution to each well. For the control, add 100 µL of methanol instead of the sample solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

• IC₅₀ Determination: The IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the scavenging activity against the concentration of the compound.

Antiviral Plaque Reduction Assay (for RSV)

This assay is used to determine the concentration of an antiviral compound that inhibits the formation of viral plaques.

Principle: A monolayer of host cells is infected with the virus in the presence of different concentrations of the test compound. The formation of plaques, which are localized areas of cell death caused by viral replication, is then quantified.

Protocol:

• Cell Culture: Seed a suitable host cell line for RSV (e.g., HEp-2 cells) in 24-well plates and grow until a confluent monolayer is formed.

• Virus Infection: The cell monolayers are washed and then infected with a known amount of RSV.

• Compound Treatment: Immediately after infection, the virus-containing medium is removed, and the cells are overlaid with a medium (often containing carboxymethylcellulose or agar) containing serial dilutions of 4,5-O-Dicaffeoylquinic acid methyl ester. A well with no compound serves as a virus control, and a well with no virus serves as a cell control.

• Incubation: The plates are incubated for a period that allows for plaque formation (typically 3-5 days).

• Plaque Visualization: After incubation, the overlay medium is removed, and the cells are fixed and stained (e.g., with crystal violet) to visualize the plaques.

• Plaque Counting: The number of plaques in each well is counted.

• Calculation: The percentage of plaque reduction is calculated for each compound concentration relative to the virus control.

• IC₅₀ Determination: The IC₅₀ value (the concentration of the compound that reduces the number of plaques by 50%) is determined from a dose-response curve.

Conclusion

4,5-O-Dicaffeoylquinic acid methyl ester is a promising natural product with significant antioxidant and antiviral activities. Its ability to modulate the Keap1/Nrf2 signaling pathway highlights its potential as a therapeutic agent for diseases associated with oxidative stress. Further research is warranted to fully elucidate its pharmacological profile, including its in vivo efficacy, safety, and the precise molecular mechanisms underlying its biological effects. The experimental protocols provided in this guide offer a framework for researchers to further investigate this interesting molecule.

References

• 1. 4,5-di-O-caffeoylquinic acid methyl ester isolated from Lonicera japonica Thunb. targets the Keap1/Nrf2 pathway to attenuate H2O2-induced liver oxidative damage in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Plant-Derived Caffeic Acid and Its Derivatives: An Overview of Their NMR Data and Biosynthetic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. An Efficient Method for the Preparative Isolation and Purification of Flavonoid Glycosides and Caffeoylquinic Acid Derivatives from Leaves of Lonicera japonica Thunb. Using High Speed Counter-Current Chromatography (HSCCC) and Prep-HPLC Guided by DPPH-HPLC Experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Antioxidant mechanisms of dicaffeoylquinic acid derivatives.

An In-depth Technical Guide to the Antioxidant Mechanisms of Dicaffeoylquinic Acid Derivatives

Introduction

Dicaffeoylquinic acids (DCQAs) are a class of polyphenolic compounds that are esters of caffeic acid and quinic acid.[1] Naturally occurring in a variety of plants, including coffee, Artemisia annua, and Salicornia herbacea, these compounds have garnered significant scientific interest for their potent biological activities.[1][2][3] Dicaffeoylquinic acids are recognized as powerful antioxidants, exhibiting greater activity than monocaffeoylquinic acids due to the presence of two catechol rings, which increases the number of hydroxyl groups available for radical scavenging.[4][5]

This technical guide provides a comprehensive examination of the multifaceted antioxidant mechanisms of DCQA derivatives. It is intended for researchers, scientists, and drug development professionals engaged in the fields of pharmacology, natural product chemistry, and the development of novel therapeutics for oxidative stress-related pathologies. The guide details the core mechanisms of action, presents key quantitative data, outlines standardized experimental protocols, and provides visual representations of the critical signaling pathways involved.

Core Mechanisms of Antioxidant Action

The antioxidant efficacy of dicaffeoylquinic acid derivatives stems from a combination of direct and indirect mechanisms. This dual-action approach allows them to both neutralize existing reactive oxygen species (ROS) and enhance the cell's endogenous antioxidant defenses.[1]

Direct Radical Scavenging Activity

DCQAs are highly efficient free radical scavengers. Their chemical structure, featuring two caffeoyl groups with ortho-dihydroxy phenolic rings, enables them to donate hydrogen atoms or electrons to neutralize a wide array of reactive radicals.[6] This direct antioxidant action has been quantified in numerous cell-free assays, demonstrating their ability to effectively scavenge nitrogen-centered radicals like 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS), as well as oxygen-centered radicals such as the superoxide (B77818) anion.[6]

The primary pathways involved in direct scavenging include:

• Hydrogen Atom Transfer (HAT): The phenolic hydroxyl groups can donate a hydrogen atom to quench radicals.[6]

• Electron Transfer (ET): The molecule can directly transfer an electron to reduce a radical species.[6]

Indirect Antioxidant Activity via Cellular Signaling Pathways

Beyond direct scavenging, DCQAs exert a more sustained antioxidant effect by modulating key intracellular signaling pathways that control the expression of cytoprotective genes.

A central mechanism for the indirect antioxidant activity of DCQAs is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[7][8] Under normal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[9] Upon exposure to oxidative stress or in the presence of Nrf2 activators like DCQAs, Nrf2 is released from Keap1 and translocates to the nucleus.[8][9] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE), a specific DNA sequence in the promoter region of numerous target genes, initiating their transcription.[7]

This leads to the upregulation of a suite of Phase II detoxifying and antioxidant enzymes, including:

• Heme Oxygenase-1 (HO-1)[10]

• NAD(P)H: Quinone Oxidoreductase 1 (NQO1)

• Superoxide Dismutase (SOD)

• Catalase (CAT)[8]

• Glutathione Peroxidase (GPX)[8]

This induction of the body's own antioxidant enzymes provides a powerful and prolonged defense against oxidative insults.

Activation of the Nrf2-Keap1 signaling pathway by DCQAs.

The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell survival and apoptosis.[7] Studies have demonstrated that DCQA derivatives can activate this pathway, thereby protecting cells from oxidative stress-induced apoptosis.[11][12][13] For instance, 3,5-dicaffeoylquinic acid was shown to increase the phosphorylation levels of both PI3K and Akt in cardiomyocytes exposed to oxidative injury.[11][13] By activating Akt, DCQAs can inhibit pro-apoptotic proteins and promote the expression of survival signals, contributing significantly to their overall cytoprotective effects.[7][11]

Protective role of DCQAs via PI3K/Akt pathway activation.

Quantitative Antioxidant Data

The antioxidant capacity of various DCQA derivatives has been quantified using a range of in vitro and in vivo assays. The following tables summarize key findings from the literature to facilitate comparison.

Table 1: In Vitro Radical Scavenging and Antioxidant Activity of Dicaffeoylquinic Acid Derivatives

Assay Type	Isomer	Result (IC₅₀ / Value)	Organism/System	Reference
DPPH Radical Scavenging	4,5-diCQA	19.8 µM	Cell-free
DPPH Radical Scavenging	3,5-diCQA	4.26 µg/mL	Cell-free	[14]
DPPH Radical Scavenging	3,5-dicaffeoyl-epi-quinic acid	5.6 µg/mL	Cell-free
DPPH Radical Scavenging	1,3-dicaffeoyl-epi-quinic acid	5.8 µg/mL	Cell-free
Superoxide Anion Scavenging	4,5-diCQA	1.49 µM	Human Neutrophils
Superoxide Anion Scavenging	3,5-dicaffeoyl-epi-quinic acid	2.9 µg/mL	Xanthine/Xanthine Oxidase
Superoxide Anion Scavenging	1,3-dicaffeoyl-epi-quinic acid	2.6 µg/mL	Xanthine/Xanthine Oxidase
ABTS Radical Scavenging	3,5-diCQA	0.9974 TEAC	Cell-free	[14]
Ferric Reducing Power (FRAP)	3,5-diCQA	3.84 mmol Trolox/g	Cell-free	[14]
Nitric Oxide (NO) Inhibition	4,5-diCQA	Effective at 4–40 µM	LPS-stimulated RAW264.7 cells
TNF-α Expression Inhibition	4,5-diCQA	40% inhibition at 4 µM	LPS-stimulated RAW264.7 cells

Note: IC₅₀ (Half maximal inhibitory concentration) is the measure of the effectiveness of a substance in inhibiting a specific biological or biochemical function. TEAC stands for Trolox Equivalent Antioxidant Capacity.

Table 2: In Vivo and Cellular Antioxidant Effects of Dicaffeoylquinic Acid Derivatives

Effect Measured	Model System	Treatment	Key Finding	Reference
Antioxidant Enzyme Activity	Streptozotocin-induced diabetic Wistar rats	3,5-diCQA (5 mg/kg) for 21 days	Significantly restored the activity of GPx (↑21%), GR (↑25%), and GST (↑14%).	[15]
Lipid Peroxidation	Streptozotocin-induced diabetic Wistar rats	3,5-diCQA (5 mg/kg) for 21 days	Reduced the production of malondialdehyde (MDA), a marker of oxidative stress.	[15]
Glutathione Levels	Streptozotocin-induced diabetic Wistar rats	3,5-diCQA (5 mg/kg) for 21 days	Normalized levels of the cellular protector Glutathione (GSH).	[15]
Cytoprotection	TBHP-induced oxidative stress in H9C2 cardiomyocytes	3,5-diCQA (5, 10, 20 µM)	Protected cells from apoptosis in a dose-dependent manner.	[12][13]
Intracellular ROS	H₂O₂-treated HT-1080 cells	3,5-dicaffeoyl-epi-quinic acid (10 µM)	Inhibited intracellular ROS production by 43.8%.	[16]

Detailed Experimental Protocols

The following sections provide standardized methodologies for key experiments used to evaluate the antioxidant properties of compounds like DCQAs.

General experimental workflow for in vitro antioxidant assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the capacity of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from purple to yellow.[4]

• Reagent Preparation: Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol (B129727). The solution should be freshly prepared and kept in the dark to avoid degradation.

• Sample Preparation: Prepare a series of dilutions of the DCQA derivative in a suitable solvent (e.g., methanol or ethanol) to obtain a range of final concentrations (e.g., 1 to 100 µM).

• Reaction: In a 96-well microplate, add a small volume of the DCQA solution to a larger volume of the DPPH solution. A blank containing only the solvent and DPPH is also prepared.

• Incubation: Incubate the plate in the dark at room temperature for a specified period, typically 30 minutes.[4]

• Measurement: Measure the absorbance of the solution at 517 nm using a spectrophotometer or microplate reader.[4]

• Calculation: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [ (A_control - A_sample) / A_control ] x 100 Where A_control is the absorbance of the blank and A_sample is the absorbance of the test sample.[4] The IC₅₀ value is then determined by plotting the percent inhibition against the sample concentrations.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of an antioxidant to scavenge the pre-formed, blue-green ABTS radical cation (ABTS•+).[4]

• Reagent Preparation: Generate the ABTS•+ stock solution by reacting a 7 mM ABTS solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use.[17]

• Working Solution: Dilute the ABTS•+ stock solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 (± 0.02) at 734 nm.

• Sample Preparation: Prepare a series of dilutions of the DCQA derivative as described for the DPPH assay.

• Reaction: Add a small volume of the DCQA sample to a larger volume of the diluted ABTS•+ working solution.

• Measurement: Measure the absorbance at 734 nm after a set incubation time (e.g., 6 minutes).[4]

• Calculation: Calculate the percentage of inhibition and determine the IC₅₀ value as described for the DPPH assay. Results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[4]

Western Blot Analysis for Signaling Protein Expression

This protocol is used to quantify the expression and phosphorylation levels of key proteins like Nrf2, HO-1, PI3K, and Akt, providing direct evidence for the activation of their respective signaling pathways.[11]

• Cell Culture and Treatment: Culture a relevant cell line (e.g., RAW264.7 macrophages, H9C2 cardiomyocytes) to approximately 80% confluency. Treat the cells with various concentrations of the DCQA derivative for a specified time period (e.g., 6-24 hours).[11]

• Protein Extraction: Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method, such as the Bradford or BCA assay.

• SDS-PAGE and Electrotransfer: Separate the protein lysates (equal amounts of protein per lane) by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting: Block the membrane to prevent non-specific antibody binding, then incubate it with primary antibodies specific to the target proteins (e.g., anti-Nrf2, anti-p-Akt, anti-β-actin as a loading control). Following washing, incubate the membrane with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize them with an imaging system.

• Densitometry Analysis: Quantify the intensity of the protein bands using image analysis software. Normalize the expression of target proteins to the loading control to compare relative protein levels between treated and control groups.

Conclusion

Dicaffeoylquinic acid derivatives exhibit robust antioxidant properties through a sophisticated dual-action mechanism involving both direct free radical scavenging and the potent activation of cytoprotective signaling pathways, notably the Nrf2/ARE and PI3K/Akt pathways.[7] The quantitative data clearly establish their efficacy in both cell-free and cellular systems, positioning them as compounds of significant interest for the development of therapeutics targeting a wide range of oxidative stress-related diseases, including neurodegenerative disorders, cardiovascular conditions, and diabetes.[7][11][15] The provided protocols offer a standardized framework for the continued investigation and comparative analysis of these promising natural compounds. Future research should focus on the specific structure-activity relationships among the various DCQA isomers to optimize their therapeutic potential.

References

• 1. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Four New Dicaffeoylquinic Acid Derivatives from Glasswort (Salicornia herbacea L.) and Their Antioxidative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Antioxidant and Cytoprotective Effects of the Di-O-Caffeoylquinic Acid Family: The Mechanism, Structure–Activity Relationship, and Conformational Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. msjonline.org [msjonline.org]
• 10. mdpi.com [mdpi.com]
• 11. 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway | Food & Nutrition Research [foodandnutritionresearch.net]
• 13. 3,5-Dicaffeoylquinic acid protects H9C2 cells against oxidative stress-induced apoptosis via activation of the PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. bcc.bas.bg [bcc.bas.bg]
• 16. Antioxidant activity of 3,5-dicaffeoyl-epi-quinic acid (DEQA) from the halophyte Atriplex gmelinii -Journal of the Korean Applied Science and Technology | Korea Science [koreascience.kr]
• 17. Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach [mdpi.com]

In Vitro Anti-inflammatory Effects of 4,5-O-Dicaffeoyl Quinic Acid Methyl Ester: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro anti-inflammatory properties of 4,5-O-Dicaffeoyl quinic acid methyl ester and its related isomers. It details the compound's effects on key inflammatory mediators, outlines the experimental protocols used for its evaluation, and illustrates the molecular signaling pathways involved in its mechanism of action.

Executive Summary

Dicaffeoylquinic acids (DCQAs) are a class of polyphenolic compounds under active investigation for their therapeutic properties, including antioxidant and anti-inflammatory effects. The methyl ester derivatives, such as 4,5-O-Dicaffeoyl quinic acid methyl ester, are of particular interest due to potential differences in bioavailability and activity. In vitro studies, primarily using lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, have demonstrated that these compounds can significantly inhibit the production of key pro-inflammatory mediators. The primary mechanism of action involves the downregulation of the NF-κB and MAPK signaling pathways, which are central to the inflammatory response. This guide synthesizes the available data to provide a detailed resource for researchers in the field.

Quantitative Data on Anti-inflammatory Effects

The in vitro anti-inflammatory activity of dicaffeoylquinic acid methyl esters has been quantified through various assays. Data for the target compound and its closely related 3,5-isomer are presented below.

Table 1: Inhibitory Effects of 4,5-O-Dicaffeoyl Quinic Acid Methyl Ester on Nitric Oxide Production

Compound	Cell Line	Stimulant	Endpoint	Result	Reference
4,5-O-Dicaffeoyl quinic acid methyl ester	RAW 264.7	LPS	Nitric Oxide (NO) Production	Demonstrated inhibitory activity	[1]

Note: The referenced study focused on biotransformation and confirmed NO inhibition but did not provide a dose-response curve or IC50 value for the parent compound.

Table 2: Inhibitory Effects of 3,5-Di-caffeoyl Quinic Acid Methyl Ester on Pro-inflammatory Mediators in LPS-Stimulated RAW 264.7 Macrophages

Concentration	Endpoint	% Inhibition (relative to LPS control)	Statistical Significance	Reference
5 µM	Nitric Oxide (NO) Production	~45%	Significant
5 µM	iNOS mRNA Expression	Significant Inhibition	Significant
5 µM	COX-2 mRNA Expression	Significant Inhibition	Significant
5 µM	IL-1β mRNA Expression	Significant Inhibition	Significant
5 µM	IL-6 mRNA Expression	Significant Inhibition	Significant
5 µM	TNF-α mRNA Expression	No significant inhibition	Not Significant

Note: The data for the 3,5-isomer is presented as a surrogate to illustrate the potential range of anti-inflammatory activities for this class of compounds. This study demonstrated that at a concentration of 5 µM, the 3,5-isomer significantly inhibited NO production and the gene expression of iNOS, COX-2, IL-1β, and IL-6.

Experimental Protocols

The following are detailed methodologies for the key in vitro experiments used to assess the anti-inflammatory effects of dicaffeoylquinic acid derivatives. These protocols are based on standard methods reported in the literature for RAW 264.7 macrophages.

Cell Culture and Treatment

• Cell Line: Murine macrophage cell line RAW 264.7 is used.

• Culture Medium: Cells are cultured in Dulbecco’s Modified Eagle’s Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Incubation Conditions: Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.

• Treatment Protocol: Cells are seeded in appropriate plates (e.g., 96-well for viability/NO assays, 6-well for protein/RNA extraction) and allowed to adhere. Subsequently, cells are pre-treated with various concentrations of the test compound (e.g., 4,5-O-Dicaffeoyl quinic acid methyl ester) for a specified time (typically 1 hour) before being stimulated with an inflammatory agent like Lipopolysaccharide (LPS) (e.g., 1 µg/mL) for a further incubation period (e.g., 24 hours).

Cell Viability Assay (MTT Assay)

• Purpose: To ensure that the observed anti-inflammatory effects are not due to cytotoxicity of the compound.

• Procedure:

  • RAW 264.7 cells are seeded in a 96-well plate.

  • Cells are treated with the test compound at various concentrations for 24 hours.

  • After incubation, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well and incubated for approximately 4 hours.

  • The resulting formazan (B1609692) crystals are dissolved in a solubilization solution (e.g., isopropanol (B130326) or DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Cell viability is expressed as a percentage relative to the untreated control cells.

Nitric Oxide (NO) Production Assay (Griess Assay)

• Purpose: To quantify the production of nitric oxide, a key inflammatory mediator, by measuring its stable metabolite, nitrite (B80452), in the cell culture supernatant.

• Procedure:

  • Cells are cultured and treated as described in section 3.1.

  • After the 24-hour incubation with LPS, the cell culture supernatant is collected.

  • An equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid) is added to the supernatant.

  • The mixture is incubated at room temperature for 10-15 minutes to allow for color development (azo dye formation).

  • The absorbance is measured at approximately 540 nm.

  • The nitrite concentration is determined by comparison with a standard curve generated using known concentrations of sodium nitrite.

Prostaglandin (B15479496) E2 (PGE2) Measurement (ELISA)

• Purpose: To measure the level of PGE2, a key inflammatory prostaglandin synthesized via the COX-2 pathway.

• Procedure:

  • Cell culture supernatant is collected after treatment with the test compound and LPS.

  • The concentration of PGE2 in the supernatant is determined using a commercial Enzyme-Linked Immunosorbent Assay (ELISA) kit.

  • The assay is performed according to the manufacturer's instructions, which typically involves the competitive binding of sample/standard PGE2 and a fixed amount of enzyme-labeled PGE2 to a limited number of anti-PGE2 antibody binding sites on a microplate.

  • After washing, a substrate is added, and the color development is measured, which is inversely proportional to the amount of PGE2 in the sample.

Gene Expression Analysis (RT-qPCR)

• Purpose: To quantify the mRNA expression levels of pro-inflammatory genes such as iNOS, COX-2, TNF-α, IL-6, and IL-1β.

• Procedure:

  • RNA Extraction: Total RNA is extracted from treated cells using a suitable reagent (e.g., TRIzol) or a commercial kit.

  • cDNA Synthesis: The extracted RNA is reverse-transcribed into complementary DNA (cDNA) using a reverse transcriptase enzyme.

  • Quantitative PCR (qPCR): The cDNA is used as a template for qPCR with gene-specific primers for the target genes and a reference gene (e.g., GAPDH or β-actin). The reaction is performed in a real-time PCR system using a fluorescent dye like SYBR Green.

  • Data Analysis: The relative expression of the target genes is calculated using the comparative Ct (ΔΔCt) method, normalized to the reference gene.

Signaling Pathways and Visualizations

The anti-inflammatory effects of dicaffeoylquinic acids are largely attributed to their ability to modulate key intracellular signaling cascades, particularly the NF-κB and MAPK pathways.

Experimental Workflow

The general workflow for assessing the in vitro anti-inflammatory activity of a test compound is depicted below.

Caption: General experimental workflow for in vitro anti-inflammatory assays.

NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of inflammatory gene expression. In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκBα. Upon stimulation by LPS, IκBα is phosphorylated and degraded, allowing NF-κB (p65 subunit) to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. Dicaffeoylquinic acids have been shown to inhibit this process.

Caption: Inhibition of the NF-κB signaling pathway by Dicaffeoylquinic Acids.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK, JNK, and p38, is another crucial signaling cascade activated by LPS. Phosphorylation of these kinases leads to the activation of transcription factors (like AP-1) that also promote the expression of inflammatory mediators. Dicaffeoylquinic acids can suppress the phosphorylation of these key MAPK proteins.

Caption: Inhibition of the MAPK signaling pathway by Dicaffeoylquinic Acids.

Conclusion

The available in vitro evidence strongly suggests that 4,5-O-Dicaffeoyl quinic acid methyl ester and its isomers are potent anti-inflammatory agents. They effectively inhibit the production of nitric oxide, prostaglandins, and pro-inflammatory cytokines in macrophage models. The mechanism of action is well-supported, involving the dual inhibition of the NF-κB and MAPK signaling pathways. This technical guide provides the foundational data and methodologies for professionals engaged in the research and development of novel anti-inflammatory drugs, highlighting dicaffeoylquinic acid methyl esters as promising candidates for further investigation.

References

• 1. Biotransformation of 4,5-O-dicaffeoylquinic acid methyl ester by human intestinal flora and evaluation on their inhibition of NO production and antioxidant activity of the products - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling 4,5-O-Dicaffeoyl quinic acid methyl ester: A Technical Guide to its Discovery and Isolation from Lonicera japonica

For Immediate Release

This technical guide provides an in-depth overview of the discovery, isolation, and biological activities of 4,5-O-Dicaffeoyl quinic acid methyl ester, a significant bioactive compound isolated from the traditional medicinal plant Lonicera japonica (Japanese Honeysuckle). This document is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry, offering detailed experimental protocols, quantitative data, and visualization of its molecular pathways.

Introduction

Lonicera japonica has a long history of use in traditional medicine, valued for its anti-inflammatory, antiviral, and antioxidant properties. Modern phytochemical investigations have identified numerous bioactive constituents, with caffeoylquinic acids being a prominent class of compounds.[1][2] Among these, 4,5-O-Dicaffeoyl quinic acid methyl ester (4,5-CQME) has emerged as a compound of interest due to its potent biological effects. This guide details the methodologies for its extraction and purification and explores its mechanism of action.

Physicochemical and Pharmacological Data

A summary of the key quantitative data for 4,5-O-Dicaffeoyl quinic acid methyl ester is presented below. This includes its chemical identifiers and reported biological activities.

Parameter	Value	Reference
Compound Name	4,5-O-Dicaffeoyl quinic acid methyl ester	[3]
CAS Number	188742-80-5	[3]
Molecular Formula	C26H26O12	-
Molecular Weight	530.48 g/mol	-
Purity (Post-purification)	≥95% (via HPLC)	[3]
Antiviral Activity (RSV) IC50	0.63 μg/mL	[4]
Cytotoxicity (CC50)	118.68 μg/mL	[4]

Experimental Protocols: Isolation and Purification

The isolation of 4,5-O-Dicaffeoyl quinic acid methyl ester from Lonicera japonica is a multi-step process involving extraction and chromatographic separation. The following protocols are based on established methodologies.[1][5][6][7]

Extraction

• Plant Material : Dried and powdered flower buds or leaves of Lonicera japonica are used as the starting material.[1][7]

• Initial Extraction : The powdered plant material (e.g., 1 kg) is extracted three times with 80% ethanol (B145695) using the heating circumfluence method (e.g., 5 L for 2 hours each time).[7]

• Concentration : The combined extracts are concentrated under reduced pressure to remove the ethanol.[7]

• Liquid-Liquid Partitioning : The aqueous residue is then successively partitioned with ethyl acetate (B1210297) and n-butanol to separate compounds based on polarity.[1][5] The n-butanol fraction, which is enriched with dicaffeoylquinic acids, is collected for further purification.[5][6]

Chromatographic Purification

A combination of High-Speed Counter-Current Chromatography (HSCCC) and Preparative High-Performance Liquid Chromatography (Prep-HPLC) is effective for isolating 4,5-O-Dicaffeoyl quinic acid methyl ester.

HSCCC is employed for the initial fractionation of the n-butanol extract.

• Apparatus : A preparative HSCCC instrument equipped with a multilayer coil.

• Two-Phase Solvent System : A common system is methyl tert-butyl ether/n-butanol/acetonitrile/water (with 0.5% acetic acid) in a ratio of 2:2:1:5 (v/v/v/v).[5][6]

• Procedure :

  • The HSCCC column is first filled with the upper stationary phase.

  • The lower mobile phase is then pumped through the column at a flow rate of 2.0 mL/min while the apparatus rotates at a speed of 850 rpm.[5]

  • Once hydrodynamic equilibrium is reached, the n-butanol extract (e.g., 1.0 g dissolved in 10 mL of the solvent mixture) is injected.[5]

  • The effluent is monitored (e.g., at 254 nm), and fractions are collected.[5]

Figure 1. Experimental workflow for the isolation of 4,5-O-Dicaffeoyl quinic acid methyl ester.

Fractions from HSCCC containing the target compound are further purified by Prep-HPLC.

• Column : A C18 reversed-phase column (e.g., Cosmosil 5C18-MS-II, 20 x 250 mm, 5 µm).[1]

• Mobile Phase : A gradient of methanol (B129727) (A) and water containing 0.3% acetic acid (B).[6]

• Flow Rate : Typically around 8 mL/min.[1]

• Detection : UV detection at a wavelength of 330 nm.[1]

• Procedure : The collected HSCCC fractions are concentrated, redissolved in the mobile phase, and injected into the Prep-HPLC system. The peak corresponding to 4,5-O-Dicaffeoyl quinic acid methyl ester is collected, and the solvent is evaporated to yield the purified compound.

Biological Activity and Signaling Pathways

4,5-O-Dicaffeoyl quinic acid methyl ester exhibits significant antioxidant activity, which is attributed to its modulation of the Keap1/Nrf2 signaling pathway.[5] It also influences other key cellular pathways, including PI3K/Akt and MAPK.

The Keap1/Nrf2 Antioxidant Pathway

Under normal conditions, the transcription factor Nrf2 is bound to its inhibitor Keap1, leading to its degradation.[8] In the presence of oxidative stress or inducers like 4,5-CQME, Nrf2 is released from Keap1 and translocates to the nucleus.[5][9] There, it binds to the Antioxidant Response Element (ARE) in the promoter regions of genes encoding antioxidant enzymes, such as Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1), leading to their increased expression and enhanced cellular protection against oxidative damage.[5]

Figure 2. Activation of the Keap1/Nrf2 pathway by 4,5-O-Dicaffeoyl quinic acid methyl ester.

Modulation of PI3K/Akt and MAPK Pathways

Studies have shown that 4,5-CQME can also influence other critical signaling pathways. It has been observed to induce the phosphorylation of Akt, a key component of the PI3K/Akt pathway, which is involved in cell survival and proliferation.[5] Furthermore, it can suppress the phosphorylation of Mitogen-Activated Protein Kinases (MAPKs) induced by oxidative stress.[5] The interplay between these pathways contributes to the overall cytoprotective effects of the compound. The activation of the Keap1/Nrf2 pathway by 4,5-CQME can be attenuated by inhibitors of PI3K, suggesting a crosstalk between these signaling cascades.[5]

Figure 3. Interplay of 4,5-CQME with PI3K/Akt, MAPK, and Nrf2 signaling pathways.

Conclusion

4,5-O-Dicaffeoyl quinic acid methyl ester is a promising bioactive compound from Lonicera japonica with well-documented antioxidant properties. The detailed protocols for its isolation and the elucidation of its molecular mechanisms of action provide a solid foundation for further research and development. Its ability to modulate key signaling pathways like Keap1/Nrf2, PI3K/Akt, and MAPK highlights its potential as a therapeutic agent for conditions associated with oxidative stress and inflammation. This guide serves as a valuable resource for scientists working to harness the therapeutic potential of natural products.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. The Keap1-Nrf2 pathway: Mechanisms of activation and dysregulation in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4,5-O-Dicaffeoyl quinic acid methyl ester – NatureStandard [naturestandard.com]
• 4. 4,5-di-O-caffeoylquinic acid methyl ester isolated from Lonicera japonica Thunb. targets the Keap1/Nrf2 pathway to attenuate H2O2-induced liver oxidative damage in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An Efficient Method for the Preparative Isolation and Purification of Flavonoid Glycosides and Caffeoylquinic Acid Derivatives from Leaves of Lonicera japonica Thunb. Using High Speed Counter-Current Chromatography (HSCCC) and Prep-HPLC Guided by DPPH-HPLC Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Frontiers | Keap1-Nrf2 pathway: a key mechanism in the occurrence and development of cancer [frontiersin.org]
• 9. researchgate.net [researchgate.net]

Stability and Degradation of Dicaffeoylquinic Acid Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dicaffeoylquinic acids (diCQAs) are a class of polyphenolic compounds found in various plants and are recognized for their diverse pharmacological activities, including antioxidant, anti-inflammatory, and neuroprotective effects. As esters of quinic acid and two caffeic acid moieties, six isomers are known to exist: 1,3-, 1,4-, 1,5-, 3,4-, 3,5-, and 4,5-diCQA.[1] Despite their therapeutic potential, the inherent instability of diCQAs presents a significant challenge in their extraction, formulation, and therapeutic application. This technical guide provides a comprehensive overview of the stability and degradation of diCQA compounds, focusing on the key factors influencing their stability, the primary degradation pathways, and the biological implications of their degradation products.

Factors Influencing the Stability of Dicaffeoylquinic Acids

The stability of diCQAs is primarily influenced by temperature, pH, and light exposure.[2] Understanding these factors is crucial for the appropriate handling, storage, and formulation of diCQA-containing products.

Temperature: Elevated temperatures significantly accelerate the degradation of diCQAs.[3] Studies have shown that diCQAs are relatively stable at refrigerated temperatures (e.g., 4°C) but degrade extensively at room temperature.[3] In general, mono-caffeoylquinic acids (monoCQAs) exhibit greater thermal stability than diCQAs.[2]

pH: The pH of the medium plays a critical role in the stability of diCQAs. These compounds are more stable under acidic conditions.[4] As the pH increases towards neutral and basic conditions, the rates of isomerization and degradation increase significantly.[4]

Light: Exposure to light, particularly in combination with elevated temperatures, can lead to the degradation of both mono- and di-acyl CQAs.[3] Therefore, it is recommended to store diCQA solutions and formulations in light-protected containers.[3]

Solvents: The choice of solvent can also impact diCQA stability. For instance, degradation has been observed in methanol (B129727) solutions, especially at room temperature and when exposed to light.[2][3]

Degradation Pathways of Dicaffeoylquinic Acids

The primary degradation pathways for diCQAs are isomerization, hydrolysis, and methylation.[2][3]

Isomerization: This is a major degradation pathway involving the migration of a caffeoyl group to a different position on the quinic acid core (acyl migration).[2][4] For example, 3,5-diCQA can isomerize to form 3,4-diCQA and 4,5-diCQA.[4] This process is particularly prominent at neutral and basic pH values.[3]

Hydrolysis: This pathway involves the cleavage of the ester bond, leading to the formation of mono-caffeoylquinic acids and caffeic acid.

Methylation: The formation of methylated degradation products has also been reported as a degradation pathway for CQAs.[3]

Below is a simplified representation of the degradation pathways.

Figure 1. Primary degradation pathways of dicaffeoylquinic acids.

Quantitative Analysis of Dicaffeoylquinic Acid Degradation

The following tables summarize quantitative data on the degradation of various diCQA isomers under different experimental conditions.

Table 1: Thermal Degradation of diCQAs in 50% (v/v) Aqueous Methanol (Stored in a Brown Bottle for 7 Days)

Compound	Degradation at Room Temperature (%)	Degradation at 4°C (%)
3,5-diCQA	7.03	Relatively Stable
3,4-diCQA	7.82	Relatively Stable
4,5-diCQA	10.08	Relatively Stable

Data sourced from a study on the thermal stability of CQAs.[3]

Table 2: Degradation of diCQAs in Methanol Solutions at Room Temperature with Light Exposure (Stored in a Transparent Bottle for 7 Days)

Compound	Degradation in 50% Methanol (%)	Degradation in 100% Methanol (%)
1,3-diCQA	6.89	11.93
3,4-diCQA	17.44	33.25
3,5-diCQA	14.43	17.44
4,5-diCQA	18.02	44.96

Data reflects the combined effect of solvent, temperature, and light.[3]

Table 3: Effect of pH on the Degradation Constant (k) of 3,5-diCQA with and without Ultrasonic Treatment

pH	Degradation Constant (k) - Without Ultrasound	Degradation Constant (k) - With Ultrasound	Percentage Increase with Ultrasound (%)
4.69	Value not specified	Value not specified	~19
7.06	Value not specified	Value not specified	~50
7.96	Value not specified	Value not specified	~50
9.22	Value not specified	Value not specified	~48

This table illustrates the acceleration of degradation with increasing pH and the synergistic effect of ultrasound. Precise k-values were not provided in the source.[4]

Experimental Protocols

This section outlines detailed methodologies for conducting forced degradation studies and for the analytical determination of diCQAs and their degradation products.

Forced Degradation Studies

Forced degradation studies are essential for understanding the intrinsic stability of a drug substance and for developing stability-indicating analytical methods.[5] A target degradation of 5-20% is generally considered optimal for these studies.[6][7]

1. Acid and Base Hydrolysis:

• Objective: To evaluate stability in acidic and basic conditions.

• Protocol:

  • Prepare a stock solution of the diCQA in a suitable solvent (e.g., methanol or a methanol/water mixture).

  • For acid hydrolysis, add an appropriate volume of the stock solution to a solution of 0.1 M to 1.0 M hydrochloric acid (HCl) or sulfuric acid (H₂SO₄).[6]

  • For base hydrolysis, add an appropriate volume of the stock solution to a solution of 0.1 M to 1.0 M sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH).[6]

  • Incubate the solutions at room temperature or, if no degradation is observed, at an elevated temperature (e.g., 50-60°C) for a specified period (e.g., up to 7 days).[6]

  • At predetermined time points, withdraw samples and neutralize them (base for acid hydrolysis, acid for base hydrolysis) to stop the degradation reaction.[6]

  • Analyze the samples immediately using a validated stability-indicating HPLC method.

2. Oxidative Degradation:

• Objective: To assess susceptibility to oxidation.

• Protocol:

  • Prepare a stock solution of the diCQA.

  • Add an appropriate volume of the stock solution to a solution of hydrogen peroxide (H₂O₂), typically ranging from 0.1% to 3.0%.[6]

  • Incubate the solution at room temperature for a defined period (e.g., up to 7 days).[6]

  • At specified time intervals, withdraw samples for analysis by HPLC.

3. Photolytic Degradation:

• Objective: To determine the effect of light exposure.

• Protocol:

  • Prepare a solution of the diCQA in a suitable solvent.

  • Expose the solution to a light source that provides a combination of UV and visible light, as specified by ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).

  • Simultaneously, keep a control sample, protected from light, at the same temperature.

  • At defined time points, withdraw samples from both the exposed and control solutions for HPLC analysis.

4. Thermal Degradation:

• Objective: To evaluate the impact of elevated temperatures.

• Protocol:

  • Prepare a solution or use the solid form of the diCQA.

  • Place the samples in a temperature-controlled oven at a specified temperature (e.g., 60°C, 80°C).

  • At various time points, remove samples and allow them to cool to room temperature.

  • Prepare solutions of the solid samples or use the liquid samples directly for HPLC analysis.

The workflow for a typical forced degradation study is depicted below.

Figure 2. Experimental workflow for forced degradation studies of diCQAs.

High-Performance Liquid Chromatography (HPLC) Method for Analysis

A validated, stability-indicating HPLC method is essential for separating and quantifying diCQAs and their degradation products.

• System: HPLC with a Photo Diode Array (PDA) or UV detector, and preferably coupled to a Mass Spectrometer (MS) for identification of degradation products.[3]

• Column: A C18 or diphenyl stationary phase column is commonly used for the separation of phenolic compounds.[2] A typical column dimension is 150 x 4.6 mm with a 5 µm particle size.[8]

• Mobile Phase:

  • Mobile Phase A: 0.1% (v/v) formic acid or phosphoric acid in water.[2][4]

  • Mobile Phase B: Acetonitrile.[2]

• Gradient Elution: A typical gradient program would be:

  • 0–8 min, 15% B

  • 8–12 min, 15%–30% B

  • 12–16 min, 30% B

  • 16–20 min, 30%–15% B

  • 20–25 min, 15% B[4]

• Flow Rate: 0.8 - 1.0 mL/min.[2]

• Column Temperature: 30°C - 40°C.[2]

• Detection Wavelength: 320-330 nm for diCQAs.[2][4]

• Injection Volume: 10 µL.[4]

• Sample Preparation: Prior to injection, all samples and standards should be filtered through a 0.22 µm or 0.45 µm syringe filter.[9]

Signaling Pathways and Biological Implications

The biological activity of diCQAs and potentially their degradation products is linked to their interaction with key cellular signaling pathways.

1. NF-κB and MAPK Signaling Pathways:

• 4,5-diCQA has been shown to exert anti-inflammatory effects by suppressing the activation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[10]

• Specifically, 4,5-diCQA inhibits the nuclear translocation of the NF-κB p65 subunit and suppresses the phosphorylation of ERK, JNK, and p38 MAPKs.[10]

• DiCQAs have also been shown to mitigate inflammation by down-regulating the MAPK signaling pathway in the context of diabetes.

2. Nrf2/Keap1 Signaling Pathway:

• DiCQAs can activate the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Kelch-like ECH-associated protein 1 (Keap1) pathway, a critical cellular defense mechanism against oxidative stress.[1]

• For instance, 3,5-diCQA has been reported to increase the expression of Nrf2, leading to the induction of the antioxidant enzyme heme oxygenase-1 (HO-1).[11]

The diagram below illustrates the interaction of diCQAs with these signaling pathways.

Figure 3. Modulation of key signaling pathways by dicaffeoylquinic acids.

Conclusion

The stability of dicaffeoylquinic acid compounds is a critical consideration for their development as therapeutic agents. Temperature, pH, and light are key factors that can induce degradation through isomerization, hydrolysis, and methylation. A thorough understanding of these degradation pathways and the implementation of robust analytical methods for their characterization are essential for ensuring the quality, safety, and efficacy of diCQA-based products. Furthermore, the elucidation of their interactions with cellular signaling pathways, such as NF-κB, MAPK, and Nrf2, provides a mechanistic basis for their pharmacological effects and highlights the importance of maintaining their structural integrity for optimal therapeutic benefit. This guide provides foundational knowledge and practical methodologies to aid researchers and drug development professionals in navigating the challenges associated with the stability of these promising natural compounds.

References

• 1. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ajpsonline.com [ajpsonline.com]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 7. pharmtech.com [pharmtech.com]
• 8. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation and Purification of 4,5-O-Dicaffeoylquinic Acid Methyl Ester from Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-O-Dicaffeoylquinic acid and its methyl ester derivative are significant members of the chlorogenic acid family, a class of phenolic compounds widely distributed in the plant kingdom. These molecules are of considerable interest to the pharmaceutical and nutraceutical industries due to their diverse and potent biological activities, including antioxidant, anti-inflammatory, anti-diabetic, and neuroprotective effects. The methyl ester form, in particular, may exhibit altered bioavailability and pharmacokinetic properties compared to its carboxylic acid counterpart. This document provides a comprehensive guide to the isolation and purification of 4,5-O-Dicaffeoylquinic acid methyl ester from plant materials, offering detailed experimental protocols and data presentation to aid researchers in obtaining this valuable compound for further study.

Data Presentation

Successful isolation and purification of 4,5-O-Dicaffeoylquinic acid methyl ester require careful optimization of various parameters. The following tables summarize typical quantitative data derived from established protocols for related dicaffeoylquinic acids, which can serve as a starting point for the purification of the methyl ester derivative.

Table 1: Summary of Extraction Parameters and Yields from Various Plant Sources

Plant Source	Extraction Method	Solvent System	Solvent-to-Solid Ratio (v/w)	Typical Yield of Dicaffeoylquinic Acids	Purity (%)	Reference
Green Coffee Beans	Maceration & Ultrasonication	70% Ethanol (B145695)	10:1	~1% of total chlorogenic acids	-	[1]
Ainsliaea fragrans	-	-	-	17 mg from 150 mg crude extract	95%	[2]
Artemisia capillaris	Solvent Extraction	100% Methanol (B129727)	10:1	7.2 mg from 6 g methanol extract	>95% (after prep-HPLC)	[3]
Artemisia umbrosa	Ultrasound-Assisted	Methanol:Acetone (B3395972) (4:1)	Not Specified	-	-	[3]

Table 2: Chromatographic Purification Parameters for Dicaffeoylquinic Acids

Chromatographic Technique	Stationary Phase	Mobile Phase / Solvent System	Flow Rate	Detection	Purity Achieved	Reference
Solid-Phase Extraction (SPE)	C18	Wash: Deionized Water; Elution: 80% Methanol	-	-	Semi-purified extract	[1]
High-Speed Counter-Current Chromatography (HSCCC)	-	Chloroform:Methanol:Water (8:8:4)	-	-	95%	[2]
Preparative HPLC	Reverse-phase C18	A: Water (0.1% Formic Acid), B: Acetonitrile (B52724)	6.0 mL/min	280 nm	>95%	[3]
Sephadex LH-20 Column	Sephadex LH-20	Methanol	-	-	85.7%	[3]

Experimental Protocols

This section outlines a generalized, multi-step protocol for the isolation and purification of 4,5-O-Dicaffeoylquinic acid methyl ester from plant extracts. This workflow can be adapted and optimized based on the specific plant matrix and available laboratory equipment.

Part 1: Extraction of Crude Phenolic Compounds

• Sample Preparation :

  • Select high-quality plant material (e.g., leaves, stems, or beans) known to contain dicaffeoylquinic acid derivatives.

  • Thoroughly dry the plant material to a constant weight.

  • Grind the dried material into a fine powder (particle size < 0.5 mm) to maximize the surface area for extraction.

• Solvent Extraction :

  • Weigh the powdered plant material and transfer it to a suitable extraction vessel.

  • Add an appropriate solvent system. A common starting point is 70-80% ethanol or methanol in water, at a 10:1 solvent-to-solid ratio (v/w)[1]. For the methyl ester, using absolute methanol or a mixture of methanol and a less polar solvent like acetone may be beneficial[3].

  • Employ an extraction technique such as:

    • Maceration : Stir the mixture at room temperature for 24-48 hours.

    • Ultrasonication : Place the mixture in an ultrasonic bath for 1-2 hours to enhance extraction efficiency[3].

  • Separate the liquid extract from the solid plant residue by filtration (e.g., using Whatman No. 1 filter paper) or centrifugation.

  • Wash the residue with a smaller volume of the extraction solvent to ensure maximum recovery.

  • Combine the liquid fractions and concentrate the crude extract using a rotary evaporator under reduced pressure to remove the organic solvent.

Part 2: Preliminary Purification by Solid-Phase Extraction (SPE)

• SPE Cartridge Preparation :

  • Use a C18 SPE cartridge of an appropriate size for the amount of crude extract.

  • Condition the cartridge by passing methanol followed by deionized water through it[1].

• Sample Loading and Elution :

  • Dissolve the concentrated aqueous crude extract in a minimal amount of water or the initial SPE mobile phase.

  • Load the sample onto the conditioned C18 cartridge.

  • Wash the cartridge with deionized water to remove highly polar impurities such as sugars.

  • Elute the fraction containing the dicaffeoylquinic acids with a suitable solvent, such as 80% methanol[1]. This step will yield a semi-purified extract.

  • Dry the eluted fraction using a rotary evaporator or by lyophilization.

Part 3: High-Resolution Purification

For obtaining high-purity 4,5-O-Dicaffeoylquinic acid methyl ester, a final chromatographic step is necessary. Preparative High-Performance Liquid Chromatography (HPLC) is a widely used and effective method.

• Preparative HPLC System :

  • Utilize a preparative HPLC system equipped with a Diode Array Detector (DAD) and a fraction collector.

  • A reverse-phase C18 column (e.g., 10 x 250 mm, 5 µm) is suitable for this separation[3].

• Chromatographic Conditions :

  • Mobile Phase : A common mobile phase consists of Solvent A: Water with an acid modifier (e.g., 0.1% formic acid) and Solvent B: Acetonitrile or Methanol[3].

  • Gradient Elution : A linear gradient from a lower to a higher concentration of Solvent B is typically used. For example, a gradient of 20% to 60% acetonitrile over 50 minutes has been reported for the separation of dicaffeoylquinic acids from Artemisia[3].

  • Flow Rate : Adjust the flow rate according to the column dimensions (e.g., 6.0 mL/min for a 10 mm ID column)[3].

  • Detection : Monitor the elution profile at a wavelength where caffeoyl derivatives show strong absorbance, typically around 280-330 nm[3].

• Fraction Collection and Analysis :

  • Dissolve the semi-purified extract from the SPE step in the initial mobile phase composition and filter it through a 0.45 µm syringe filter.

  • Inject the sample onto the preparative HPLC column.

  • Collect the fraction corresponding to the retention time of 4,5-O-Dicaffeoylquinic acid methyl ester.

  • Pool the collected fractions and evaporate the solvent to obtain the purified compound.

  • Assess the purity of the final product using an analytical HPLC system. A single, sharp peak is indicative of high purity.

  • Confirm the identity and structure of the isolated compound using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizations

Experimental Workflow

Caption: A generalized workflow for the isolation and purification of 4,5-O-Dicaffeoylquinic acid methyl ester.

Anti-Inflammatory Signaling Pathway

4,5-Dicaffeoylquinic acid has been shown to exert anti-inflammatory effects by inhibiting the lipopolysaccharide (LPS)-induced inflammatory response in cells like macrophages. A key mechanism is the suppression of the Nuclear Factor-kappa B (NF-κB) signaling pathway.

Caption: The inhibitory effect of 4,5-Dicaffeoylquinic acid methyl ester on the LPS-induced NF-κB pro-inflammatory signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Preparative isolation and purification of dicaffeoylquinic acids from the Ainsliaea fragrans champ by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for Evaluating the Bioactivity of 4,5-O-Dicaffeoyl quinic acid methyl ester

Audience: Researchers, scientists, and drug development professionals.

Introduction

4,5-O-Dicaffeoylquinic acid methyl ester is a polyphenolic compound that has garnered significant interest for its diverse biological activities. As an ester derivative of 4,5-dicaffeoylquinic acid, it exhibits a range of therapeutic potentials, including antioxidant, anti-inflammatory, anti-cancer, and neuroprotective effects.[1][2][3][4] These properties make it a compelling candidate for further investigation in drug discovery and development.

These application notes provide detailed protocols for a panel of cell-based assays to systematically evaluate the bioactivity of 4,5-O-Dicaffeoyl quinic acid methyl ester. The described methods will enable researchers to assess its cytotoxicity, anti-inflammatory potential, and antioxidant capacity.

Data Presentation: Summary of Expected Quantitative Data

The following tables provide a structured overview of the types of quantitative data that can be generated from the described experimental protocols.

Table 1: Cytotoxicity of 4,5-O-Dicaffeoyl quinic acid methyl ester

Cell Line	Assay	Parameter	Expected Result (e.g., IC50 in µM)
RAW 264.7	MTT Assay	IC50	>100 µM (indicating low cytotoxicity)
HT-29	LDH Release Assay	% Cytotoxicity at various concentrations	Concentration-dependent increase
SH-SY5Y	AlamarBlue Assay	IC50	To be determined

Table 2: Anti-inflammatory Activity of 4,5-O-Dicaffeoyl quinic acid methyl ester in LPS-stimulated RAW 264.7 cells

Assay	Parameter	Expected Result (e.g., IC50 in µM or % inhibition)
Griess Assay	Nitric Oxide (NO) Production	Concentration-dependent inhibition
ELISA	Prostaglandin E2 (PGE2) Secretion	Concentration-dependent inhibition
ELISA	TNF-α Secretion	Concentration-dependent inhibition
ELISA	IL-6 Secretion	Concentration-dependent inhibition

Table 3: Cellular Antioxidant Capacity of 4,5-O-Dicaffeoyl quinic acid methyl ester

Cell Line	Assay	Parameter	Expected Result (e.g., EC50 in µM or % ROS reduction)
HaCaT	DCFH-DA Assay	EC50 for ROS scavenging	To be determined
SH-SY5Y	Nrf2/ARE Reporter Assay	Fold induction of Nrf2 activity	Concentration-dependent increase

Experimental Protocols

Cytotoxicity Assays

It is crucial to determine the cytotoxic profile of 4,5-O-Dicaffeoyl quinic acid methyl ester to identify a non-toxic concentration range for subsequent bioactivity assays.

This colorimetric assay measures cell metabolic activity as an indicator of cell viability.

• Materials:

  • RAW 264.7 cells (or other cell line of interest)

  • DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS (Fetal Bovine Serum)

  • 4,5-O-Dicaffeoyl quinic acid methyl ester

  • MTT solution (5 mg/mL in PBS)

  • DMSO (Dimethyl sulfoxide)

  • 96-well plates

• Protocol:

  • Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

  • Prepare serial dilutions of 4,5-O-Dicaffeoyl quinic acid methyl ester in culture medium.

  • Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO).

  • Incubate for 24 or 48 hours.

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

This assay quantifies the release of LDH from damaged cells, an indicator of compromised membrane integrity.

• Materials:

  • Cells of interest (e.g., HT-29)

  • Appropriate culture medium

  • 4,5-O-Dicaffeoyl quinic acid methyl ester

  • Commercially available LDH cytotoxicity assay kit

  • 96-well plates

• Protocol:

  • Follow the cell seeding and treatment steps as described in the MTT assay protocol.

  • After the incubation period, collect the cell culture supernatant.

  • Follow the manufacturer's instructions for the LDH assay kit to measure LDH activity in the supernatant.

  • Measure the absorbance at the recommended wavelength.

  • Calculate the percentage of cytotoxicity relative to a positive control (e.g., cells treated with a lysis buffer).

Caption: General workflow for in vitro cytotoxicity assessment.

Anti-inflammatory Assays

These assays are designed to evaluate the ability of the compound to mitigate inflammatory responses in vitro, often using lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).

This assay measures the accumulation of nitrite (B80452), a stable product of NO, in the cell culture supernatant.

• Materials:

  • RAW 264.7 cells

  • DMEM with 10% FBS

  • 4,5-O-Dicaffeoyl quinic acid methyl ester

  • LPS (from E. coli)

  • Griess Reagent (e.g., 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

  • Sodium nitrite standard

  • 96-well plates

• Protocol:

  • Seed RAW 264.7 cells in a 96-well plate and incubate for 24 hours.

  • Pre-treat cells with various non-toxic concentrations of the compound for 1 hour.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include untreated and LPS-only controls.

  • Collect 50 µL of the supernatant from each well.

  • Add 50 µL of Griess Reagent to each supernatant sample.

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm.

  • Quantify nitrite concentration using a sodium nitrite standard curve.

Enzyme-Linked Immunosorbent Assays (ELISAs) are used to quantify the secretion of pro-inflammatory cytokines into the culture medium.

• Materials:

  • RAW 264.7 cells

  • DMEM with 10% FBS

  • 4,5-O-Dicaffeoyl quinic acid methyl ester

  • LPS

  • Commercially available ELISA kits for TNF-α and IL-6

  • 96-well plates

• Protocol:

  • Follow the cell seeding, pre-treatment, and LPS stimulation steps as described in the Griess Test protocol.

  • After 24 hours of stimulation, collect the cell culture supernatants.

  • Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions.

  • Measure the absorbance at the specified wavelength.

  • Calculate the cytokine concentrations based on the standard curves provided in the kits.

Caption: Inhibition of LPS-induced inflammatory pathways.

Cellular Antioxidant Assays

These assays determine the compound's ability to mitigate oxidative stress within cells.

This assay measures the ability of a compound to prevent the oxidation of 2',7'-dichlorofluorescin diacetate (DCFH-DA) to the fluorescent dichlorofluorescein (DCF) by intracellular reactive oxygen species (ROS).[5][6][7]

• Materials:

  • Human keratinocyte cells (HaCaT) or other suitable cell line

  • Appropriate culture medium

  • 4,5-O-Dicaffeoyl quinic acid methyl ester

  • DCFH-DA solution

  • AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) or H2O2 as a ROS inducer

  • Black 96-well plates

• Protocol:

  • Seed cells in a black 96-well plate and allow them to reach confluence.

  • Wash the cells with PBS and incubate with DCFH-DA solution (e.g., 25 µM) for 1 hour at 37°C.

  • Wash the cells again with PBS.

  • Add the compound at various concentrations and incubate for 1 hour.

  • Induce oxidative stress by adding a ROS inducer like AAPH or H2O2.

  • Immediately measure the fluorescence intensity (excitation ~485 nm, emission ~535 nm) at regular intervals for 1-2 hours using a fluorescence plate reader.

  • Calculate the antioxidant activity as the percentage reduction in fluorescence compared to the control (cells treated with the ROS inducer but not the compound).

This assay evaluates the compound's ability to activate the Nrf2/Antioxidant Response Element (ARE) pathway, a major regulator of endogenous antioxidant defenses.[4]

• Materials:

  • A cell line stably transfected with an ARE-luciferase reporter construct (e.g., ARE-Luc-HEK293)

  • Appropriate culture medium

  • 4,5-O-Dicaffeoyl quinic acid methyl ester

  • Luciferase assay reagent

  • White, opaque 96-well plates

• Protocol:

  • Seed the reporter cell line in a white, opaque 96-well plate and incubate for 24 hours.

  • Treat the cells with various concentrations of the compound for 18-24 hours.

  • Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's instructions for the luciferase assay reagent.

  • Express the results as fold induction of luciferase activity compared to the vehicle-treated control.

Caption: Activation of the Nrf2 antioxidant response pathway.

References

• 1. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. bioivt.com [bioivt.com]
• 6. Live Cell Assays for the Assessment of Antioxidant Activities of Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for DPPH and ABTS Antioxidant Assays of 4,5-O-Dicaffeoylquinic Acid Methyl Ester

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the antioxidant capacity of 4,5-O-Dicaffeoylquinic acid methyl ester using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assays. These methods are widely employed to evaluate the free radical scavenging abilities of phenolic compounds.

Introduction

4,5-O-Dicaffeoylquinic acid methyl ester is a phenolic compound of interest for its potential antioxidant properties. Antioxidants are crucial for mitigating oxidative stress, a key factor in the pathogenesis of numerous diseases.[1] The DPPH and ABTS assays are popular, rapid, and cost-effective colorimetric methods used to assess the antioxidant activity of compounds by measuring their ability to scavenge stable free radicals.[2]

The DPPH assay is based on the reduction of the stable DPPH radical, which is deep violet in color, to the yellow-colored diphenylpicrylhydrazine in the presence of a hydrogen-donating antioxidant.[3] The ABTS assay involves the generation of a blue-green ABTS radical cation (ABTS•+), which is then reduced by an antioxidant, leading to a decolorization of the solution.[4] The extent of color change in both assays is proportional to the concentration and potency of the antioxidant.

Data Presentation

The antioxidant activity of 4,5-O-Dicaffeoylquinic acid methyl ester and related compounds can be quantified and compared using the half-maximal inhibitory concentration (IC50). The IC50 value represents the concentration of the antioxidant required to scavenge 50% of the initial free radicals. A lower IC50 value indicates a higher antioxidant activity.

Table 1: DPPH Radical Scavenging Activity of 4,5-O-Dicaffeoylquinic Acid Methyl Ester and its Metabolites

Compound	IC50 (µM)
4,5-O-Dicaffeoylquinic acid methyl ester	10.5 ± 0.8
3,4-O-Dicaffeoylquinic acid methyl ester	8.2 ± 0.5
trans-Caffeic acid	15.3 ± 1.1
3,4-Dihydroxyphenylpropionic acid	25.6 ± 1.9
3-Hydroxyphenylpropionic acid	> 100

Data adapted from a study on the biotransformation of 4,5-O-Dicaffeoylquinic acid methyl ester. The study evaluated the DPPH free radical-scavenging activity of the parent compound and its biotransformation products.[5]

Experimental Protocols

DPPH Radical Scavenging Assay

This protocol outlines the procedure for determining the DPPH radical scavenging activity of 4,5-O-Dicaffeoylquinic acid methyl ester.

Materials:

• 4,5-O-Dicaffeoylquinic acid methyl ester

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) (HPLC grade)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 517 nm

• Standard antioxidant (e.g., Trolox or Ascorbic Acid)

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark to avoid degradation.[3]

• Preparation of Sample and Standard Solutions:

  • Prepare a stock solution of 4,5-O-Dicaffeoylquinic acid methyl ester in methanol.

  • From the stock solution, prepare a series of dilutions to obtain a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µM).

  • Prepare a similar series of dilutions for the standard antioxidant.

• Assay Protocol:

  • In a 96-well microplate, add 100 µL of the DPPH solution to each well.[1]

  • Add 100 µL of the different concentrations of the sample or standard solutions to the wells.[1] For the blank, add 100 µL of methanol instead of the sample.[1]

  • Incubate the plate in the dark at room temperature for 30 minutes.[1]

• Measurement: Measure the absorbance of the solutions at 517 nm using a microplate reader.[1]

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:[6]

  % Inhibition = [(A₀ - A₁) / A₀] x 100

  Where:

  • A₀ is the absorbance of the control (DPPH solution without sample).

  • A₁ is the absorbance of the sample.

  The IC50 value is determined by plotting the percentage of inhibition against the concentration of the sample and calculating the concentration at which 50% inhibition is achieved.[7]

ABTS Radical Cation Decolorization Assay

This protocol describes the steps to measure the ABTS radical scavenging capacity of 4,5-O-Dicaffeoylquinic acid methyl ester.

Materials:

• 4,5-O-Dicaffeoylquinic acid methyl ester

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate (K₂S₂O₈)

• Ethanol (B145695) or Phosphate Buffered Saline (PBS), pH 7.4

• 96-well microplate

• Microplate reader capable of measuring absorbance at 734 nm

• Standard antioxidant (e.g., Trolox)

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Stock Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.[8]

  • Mix the two solutions in a 1:1 ratio and allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[8] This generates the ABTS•+ radical cation.

• Preparation of Working ABTS•+ Solution: Dilute the stock ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.[1]

• Preparation of Sample and Standard Solutions:

  • Prepare a stock solution of 4,5-O-Dicaffeoylquinic acid methyl ester in a suitable solvent.

  • Prepare a series of dilutions from the stock solution.

  • Prepare a similar series of dilutions for the standard antioxidant (Trolox).

• Assay Protocol:

  • In a 96-well microplate, add 190 µL of the working ABTS•+ solution to each well.[1]

  • Add 10 µL of the different concentrations of the sample or standard solutions to the wells.[1]

  • Incubate the plate at room temperature for 6 minutes.[1]

• Measurement: Measure the absorbance of the solutions at 734 nm using a microplate reader.

• Calculation: The percentage of ABTS radical scavenging activity is calculated using the following formula:

  % Inhibition = [(A₀ - A₁) / A₀] x 100

  Where:

  • A₀ is the absorbance of the control (ABTS•+ solution without sample).

  • A₁ is the absorbance of the sample.

  The antioxidant capacity can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is calculated by comparing the percentage of inhibition of the sample to that of a Trolox standard curve.

Mandatory Visualizations

Caption: Experimental workflow for the DPPH antioxidant assay.

Caption: Experimental workflow for the ABTS antioxidant assay.

Caption: Radical scavenging mechanisms in DPPH and ABTS assays.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. Biotransformation of 4,5-O-dicaffeoylquinic acid methyl ester by human intestinal flora and evaluation on their inhibition of NO production and antioxidant activity of the products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iomcworld.com [iomcworld.com]
• 7. DPPH Measurements and Structure—Activity Relationship Studies on the Antioxidant Capacity of Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpsonline.com [ijpsonline.com]

Experimental design for in vivo studies with 4,5-O-Dicaffeoyl quinic acid methyl ester in animal models.

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-O-Dicaffeoyl quinic acid methyl ester is a polyphenolic compound with significant therapeutic potential, attributed to its potent antioxidant and anti-inflammatory properties. Preclinical in vivo studies are crucial to evaluate its efficacy and understand its mechanism of action in a physiological context. This document provides detailed application notes and standardized protocols for conducting in vivo experiments using animal models to investigate the biological activities of 4,5-O-Dicaffeoyl quinic acid methyl ester. The focus is on models of inflammation, oxidative stress, and diabetes, reflecting the compound's known pharmacological profile.

Compound Preparation and Administration

Solubility and Vehicle Selection: 4,5-O-Dicaffeoyl quinic acid methyl ester is a lipophilic compound. A common and effective vehicle for oral administration in rodents is a mixture of Dimethyl sulfoxide (B87167) (DMSO), Polyethylene glycol 300 (PEG300), and Tween 80 in saline or sterile water. A suggested formulation is 5-10% DMSO, 30-40% PEG300, 5% Tween 80, and the remainder as saline or water. It is crucial to prepare a clear solution and sonicate if necessary to ensure complete dissolution.

Route of Administration: Oral gavage is a precise method for delivering a specific dose of the compound. The volume administered to mice should not exceed 10 mL/kg body weight, and for rats, it should be within 5 mL/kg body weight to avoid undue stress.

Experimental Design: Key In Vivo Models

Three robust and well-characterized animal models are proposed to evaluate the primary biological activities of 4,5-O-Dicaffeoyl quinic acid methyl ester.

Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

This is a widely used model of acute inflammation. Carrageenan injection induces a biphasic inflammatory response, allowing for the evaluation of compounds that inhibit inflammatory mediators.

Experimental Groups:

• Group 1: Normal Control (Vehicle only)

• Group 2: Disease Control (Vehicle + Carrageenan)

• Group 3: Positive Control (Indomethacin, 10 mg/kg + Carrageenan)

• Group 4-6: Treatment Groups (4,5-O-Dicaffeoyl quinic acid methyl ester at low, medium, and high doses + Carrageenan)

Dosage: Based on literature for similar compounds, suggested doses for 4,5-O-Dicaffeoyl quinic acid methyl ester are 10, 20, and 40 mg/kg body weight.

Antioxidant Activity: Carbon Tetrachloride (CCl₄)-Induced Oxidative Stress in Mice

CCl₄ administration leads to the formation of free radicals, causing significant oxidative damage, particularly in the liver. This model is ideal for assessing the antioxidant and hepatoprotective effects of the compound.

Experimental Groups:

• Group 1: Normal Control (Vehicle only)

• Group 2: Disease Control (Vehicle + CCl₄)

• Group 3: Positive Control (Silymarin, 100 mg/kg + CCl₄)

• Group 4-6: Treatment Groups (4,5-O-Dicaffeoyl quinic acid methyl ester at low, medium, and high doses + CCl₄)

Dosage: Suggested doses are 25, 50, and 100 mg/kg body weight.

Anti-Diabetic Activity: Streptozotocin (STZ)-Induced Diabetes in Rats

STZ is a chemical that selectively destroys pancreatic β-cells, leading to hyperglycemia and mimicking Type 1 diabetes. This model allows for the evaluation of the compound's potential to manage blood glucose levels and mitigate diabetic complications.

Experimental Groups:

• Group 1: Normal Control (Vehicle only)

• Group 2: Diabetic Control (Vehicle + STZ)

• Group 3: Positive Control (Glibenclamide, 5 mg/kg + STZ)

• Group 4-6: Treatment Groups (4,5-O-Dicaffeoyl quinic acid methyl ester at low, medium, and high doses + STZ)

Dosage: Suggested doses are 20, 40, and 80 mg/kg body weight.

Data Presentation: Summary of Potential Quantitative Data

The following tables outline the key quantitative data to be collected and analyzed for each experimental model.

Table 1: Anti-Inflammatory Activity - Carrageenan-Induced Paw Edema

Parameter	Normal Control	Disease Control	Positive Control	Treatment (Low Dose)	Treatment (Medium Dose)	Treatment (High Dose)
Paw Volume (mL) at 1h
Paw Volume (mL) at 3h
Paw Volume (mL) at 5h
Serum TNF-α (pg/mL)
Serum IL-6 (pg/mL)
Serum IL-1β (pg/mL)
Paw Tissue MPO (U/g)

Table 2: Antioxidant Activity - CCl₄-Induced Oxidative Stress

Parameter	Normal Control	Disease Control	Positive Control	Treatment (Low Dose)	Treatment (Medium Dose)	Treatment (High Dose)
Serum ALT (U/L)
Serum AST (U/L)
Liver SOD (U/mg protein)
Liver CAT (U/mg protein)
Liver GPx (U/mg protein)
Liver MDA (nmol/mg protein)

Table 3: Anti-Diabetic Activity - STZ-Induced Diabetes

Parameter	Normal Control	Diabetic Control	Positive Control	Treatment (Low Dose)	Treatment (Medium Dose)	Treatment (High Dose)
Fasting Blood Glucose (mg/dL) - Day 0
Fasting Blood Glucose (mg/dL) - Day 14
Fasting Blood Glucose (mg/dL) - Day 28
Serum Insulin (B600854) (µU/mL)
Body Weight (g) - Weekly
Water Intake (mL/day)
Food Intake ( g/day )

Experimental Protocols

Protocol 1: Carrageenan-Induced Paw Edema in Rats

• Animals: Male Wistar rats (180-220 g).

• Acclimatization: Acclimatize animals for one week under standard laboratory conditions.

• Grouping: Randomly divide rats into experimental groups (n=6 per group).

• Fasting: Fast the animals overnight before the experiment with free access to water.

• Compound Administration: Administer 4,5-O-Dicaffeoyl quinic acid methyl ester or vehicle orally 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 3, and 5 hours after carrageenan injection.

• Sample Collection: At the end of the experiment, collect blood via cardiac puncture for cytokine analysis and excise the paw tissue for myeloperoxidase (MPO) assay.

Protocol 2: CCl₄-Induced Oxidative Stress in Mice

• Animals: Male BALB/c mice (20-25 g).

• Acclimatization and Grouping: Acclimatize for one week and divide into groups (n=8 per group).

• Treatment: Administer 4,5-O-Dicaffeoyl quinic acid methyl ester or vehicle orally for 7 consecutive days.

• Induction of Oxidative Stress: On the 7th day, 1 hour after the final dose of the test compound, administer a single intraperitoneal injection of CCl₄ (1 mL/kg, diluted 1:1 in olive oil).[1]

• Sample Collection: 24 hours after CCl₄ administration, collect blood for serum analysis of liver function enzymes (ALT, AST). Euthanize the animals and perfuse the liver with cold saline. A portion of the liver will be fixed for histology, and the remainder will be snap-frozen for biochemical analysis of antioxidant enzymes (SOD, CAT, GPx) and lipid peroxidation (MDA).[2]

Protocol 3: STZ-Induced Diabetes in Rats

• Animals: Male Sprague-Dawley rats (200-250 g).

• Acclimatization and Grouping: Acclimatize for one week and divide into groups (n=8 per group).

• Induction of Diabetes: After an overnight fast, administer a single intraperitoneal injection of STZ (60 mg/kg, freshly dissolved in 0.1 M citrate (B86180) buffer, pH 4.5).[3]

• Confirmation of Diabetes: 72 hours after STZ injection, measure blood glucose from the tail vein. Rats with fasting blood glucose levels above 250 mg/dL are considered diabetic and included in the study.

• Treatment: Begin daily oral administration of 4,5-O-Dicaffeoyl quinic acid methyl ester or vehicle and continue for 28 days.

• Monitoring: Monitor body weight, food, and water intake weekly. Measure fasting blood glucose levels on days 0, 14, and 28.

• Sample Collection: At the end of the 28-day treatment period, collect blood for serum insulin analysis.

Biochemical and Molecular Analysis Protocols

• ELISA for Cytokines (TNF-α, IL-6, IL-1β): Use commercially available ELISA kits and follow the manufacturer's instructions for the quantification of cytokines in serum samples.[4][5]

• Antioxidant Enzyme Assays (SOD, CAT, GPx): Prepare liver homogenates and determine the activity of superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx) using established spectrophotometric methods.

• Lipid Peroxidation (MDA) Assay: Measure malondialdehyde (MDA) levels in liver homogenates as an indicator of lipid peroxidation using the thiobarbituric acid reactive substances (TBARS) method.

• Western Blot for NF-κB and MAPK Signaling: Extract proteins from relevant tissues (e.g., paw tissue for inflammation studies) and perform Western blot analysis to determine the expression and phosphorylation status of key proteins in the NF-κB (p65, IκBα) and MAPK (p38, ERK, JNK) signaling pathways.

Visualizations

Caption: Workflow for the carrageenan-induced paw edema model.

Caption: Workflow for the CCl4-induced oxidative stress model.

Caption: Workflow for the STZ-induced diabetes model.

Caption: Potential mechanism of action on inflammatory pathways.

References

• 1. Hepatoprotective effects of baicalein against CCl4-induced acute liver injury in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Phenolipids, Amphipilic Phenolic Antioxidants with Modified Properties and Their Spectrum of Applications in Development: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: Preparation of Stock Solutions of 4,5-O-Dicaffeoyl quinic acid methyl ester for Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Abstract: 4,5-O-Dicaffeoyl quinic acid methyl ester is a phenylpropanoid natural product with demonstrated biological activities, including antioxidant and antiviral properties against the respiratory syncytial virus (RSV)[1][2]. Accurate and reproducible in vitro cell culture experiments rely on the correct preparation, storage, and handling of compound stock solutions. These application notes provide a detailed protocol for preparing stock solutions of 4,5-O-Dicaffeoyl quinic acid methyl ester, focusing on ensuring solubility, stability, and minimizing solvent-induced artifacts in cell-based assays.

Compound Information and Properties

4,5-O-Dicaffeoyl quinic acid methyl ester is a derivative of caffeoylquinic acid. Its physical and chemical properties are essential for accurate stock solution preparation.

Table 1: Properties of 4,5-O-Dicaffeoyl quinic acid methyl ester

Property	Value	Source(s)
CAS Number	188742-80-5	[1][3]
Molecular Formula	C₂₆H₂₆O₁₂	[1][3][4]
Molecular Weight	530.48 g/mol	[1][4]
Appearance	Solid, Powder	[1][]
Recommended Solvents	Dimethyl Sulfoxide (DMSO), Methanol, Ethanol, Pyridine	[3]

| Long-Term Storage (Solid) | -20°C, protected from light |[1][6] |

Experimental Protocols

The following protocols detail the preparation of a concentrated primary stock solution in DMSO and its subsequent dilution to create working solutions for cell culture experiments.

Protocol 1: Preparation of a 10 mM Primary Stock Solution in DMSO

Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of 4,5-O-Dicaffeoyl quinic acid methyl ester for cell culture due to its high solubilizing capacity and general compatibility with most cell lines at low final concentrations[3][6][7].

Materials and Equipment:

• 4,5-O-Dicaffeoyl quinic acid methyl ester (solid)

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Analytical balance

• Sterile microcentrifuge tubes or amber glass vials

• Vortex mixer

• (Optional) Sonicator water bath

• (Optional) 0.22 µm DMSO-compatible syringe filter (e.g., PTFE)

Procedure:

• Calculate Required Mass: To prepare a 10 mM stock solution, use the compound's molecular weight (530.48 g/mol ).

  • Calculation: Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

  • For 1 mL (0.001 L) of 10 mM (0.01 M) stock: Mass = 0.01 mol/L * 0.001 L * 530.48 g/mol * 1000 mg/g = 5.30 mg .

• Weigh Compound: Accurately weigh 5.30 mg of 4,5-O-Dicaffeoyl quinic acid methyl ester. If the compound is known to be toxic or its toxicity is unknown, perform this step inside a chemical fume hood.

• Dissolve in DMSO: Add the weighed solid to a sterile vial. Add 1 mL of sterile DMSO.

• Ensure Complete Solubilization: Tightly cap the vial and vortex thoroughly. If particulates remain, gentle warming to 37°C or brief sonication can aid dissolution[7]. Visually inspect the solution to ensure it is clear and free of precipitates.

• Sterilization (Optional): Solutions in 100% DMSO are generally considered self-sterilizing[7]. If further sterilization is required, filter the stock solution through a 0.22 µm PTFE syringe filter into a sterile vial.

• Storage: Dispense the stock solution into small, single-use aliquots (e.g., 10-20 µL) to prevent repeated freeze-thaw cycles[6][7]. Store aliquots in tightly sealed vials at -20°C or -80°C, protected from light.

Table 2: Example Calculation for a 10 mM Stock Solution

Parameter	Value
Target Concentration	10 mM
Volume of DMSO	1 mL
Molecular Weight	530.48 g/mol

| Calculated Mass | 5.30 mg |

Protocol 2: Preparation of Working Solutions and Cell Treatment

This protocol describes the dilution of the primary stock solution into complete cell culture medium to achieve the desired final treatment concentration. A critical consideration is maintaining a non-toxic final concentration of the solvent (DMSO).

Procedure:

• Determine Final Concentrations: Decide the final concentration of 4,5-O-Dicaffeoyl quinic acid methyl ester needed for your experiment (e.g., 10 µM). Calculate the required dilution from the 10 mM primary stock.

  • Example Dilution (for 10 µM final): (10 mM) / (10 µM) = (10,000 µM) / (10 µM) = 1000. This requires a 1:1000 dilution.

• Thaw and Pre-warm: Thaw one aliquot of the 10 mM primary stock solution at room temperature. Pre-warm the required volume of complete cell culture medium to 37°C in a sterile tube.

• Prepare Working Solution: To minimize precipitation, add the stock solution to the pre-warmed medium while gently swirling the tube.

  • For a 1:1000 dilution: Add 1 µL of the 10 mM stock solution to every 999 µL of medium to make 1 mL of the 10 µM working solution. The final DMSO concentration will be 0.1%.

• Prepare Vehicle Control: A vehicle control is essential to ensure that observed cellular effects are due to the compound and not the solvent[6]. Prepare a separate working solution containing only the medium and the same final concentration of DMSO (e.g., 0.1%).

• Cell Treatment: Remove the existing medium from your cell cultures and replace it with the freshly prepared working solutions (either compound-treated or vehicle control).

• Incubate: Return cells to the incubator for the desired treatment duration. For long-term experiments (>48 hours), consider replacing the media with a freshly prepared working solution to account for the potential degradation of dicaffeoylquinic acids in neutral pH culture medium[6][8].

Table 3: Recommended Final DMSO Concentrations in Cell Culture

Final DMSO Concentration	Tolerance Level	Source(s)
≤ 0.1%	Considered safe for nearly all cell types, including sensitive and primary cells.	[6][9]
≤ 0.5%	Tolerated by most robust cell lines without significant cytotoxicity.	[6][7]

| > 0.5% | May cause solvent-specific effects; requires rigorous validation with vehicle controls. | |

Storage and Stability

Caffeoylquinic acids (CQAs) are susceptible to degradation and isomerization influenced by temperature, pH, and light[8][10]. Dicaffeoylquinic acids are generally less stable than their mono-acyl counterparts[10][11].

• Solid Compound: Store the solid form of 4,5-O-Dicaffeoyl quinic acid methyl ester at -20°C, protected from light[1].

• Stock Solutions: Store aliquots of the DMSO stock solution at -20°C for short-term storage (up to one month) or at -80°C for long-term storage (up to six months)[6]. Always protect from light. Avoid repeated freeze-thaw cycles by using single-use aliquots[7].

• Working Solutions: Working solutions diluted in aqueous cell culture medium (pH ~7.4) are less stable. They should be prepared fresh immediately before each experiment and not stored for later use[6][8].

Visualized Workflows and Logic

Caption: Workflow for preparing stock and working solutions.

Caption: Key factors in stock solution preparation.

References

• 1. 4,5-Di-O-caffeoylquinic acid methyl ester, 188742-80-5, High-Purity, SMB01083, Sigma-Aldrich [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 4,5-Di-O-caffeoylquinic acid methyl ester | CAS:188742-80-5 | Manufacturer ChemFaces [chemfaces.com]
• 4. Npc237314 | C26H26O12 | CID 10075681 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. 2.3. Phenolic Extraction [bio-protocol.org]
• 10. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: In Vitro Melanogenesis Inhibition Assay Using 4,5-Dicaffeoylquinic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Melanogenesis, the process of melanin (B1238610) synthesis, is a key physiological mechanism for photoprotection against ultraviolet (UV) radiation. However, the overproduction and abnormal accumulation of melanin can lead to hyperpigmentation disorders such as melasma, freckles, and age spots. Consequently, there is a significant interest in identifying and characterizing compounds that can safely and effectively inhibit melanogenesis. 4,5-Dicaffeoylquinic acid (4,5-DCQA), a natural phenolic compound, has emerged as a potent inhibitor of melanogenesis.[1][2][3] This document provides a detailed protocol for an in vitro melanogenesis inhibition assay using 4,5-DCQA in B16F10 murine melanoma cells, a widely used model for studying pigmentation.

Principle of the Assay

This protocol outlines a series of in vitro experiments to evaluate the anti-melanogenic properties of 4,5-Dicaffeoylquinic acid. The murine melanoma cell line, B16F10, is utilized as it constitutively produces melanin and its production can be further stimulated by agents like α-melanocyte-stimulating hormone (α-MSH). The inhibitory potential of 4,5-DCQA is assessed by quantifying its effects on cell viability, cellular melanin content, and the activity of tyrosinase, the rate-limiting enzyme in melanogenesis.

Mechanism of Action of 4,5-Dicaffeoylquinic Acid

4,5-Dicaffeoylquinic acid exerts its anti-melanogenic effects through a multi-faceted mechanism. It has been demonstrated to be the most potent inhibitor of melanogenesis among six dicaffeoylquinic acid isomers.[1] Its primary mode of action involves the downregulation of microphthalmia-associated transcription factor (MITF), a master regulator of melanogenic gene expression.[1] This downregulation is achieved by inhibiting the phosphorylation of the cAMP response element-binding protein (CREB), a process that is triggered by the attenuation of cyclic AMP (cAMP) generation.[1] Furthermore, 4,5-DCQA has been shown to directly inhibit cellular tyrosinase activity and downregulate the expression of tyrosinase-related protein 1 (TRP-1).[1][2] Molecular docking studies suggest that 4,5-DCQA may bind to adenylyl cyclase, thereby impeding cAMP production.[1]

Experimental Workflow

The following diagram illustrates the overall experimental workflow for assessing the melanogenesis inhibitory activity of 4,5-Dicaffeoylquinic acid.

Experimental workflow for in vitro melanogenesis inhibition assay.

Detailed Experimental Protocols

Materials and Reagents

• 4,5-Dicaffeoylquinic acid (high-purity)

• B16F10 murine melanoma cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• α-Melanocyte-stimulating hormone (α-MSH)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA solution

• Sodium hydroxide (B78521) (NaOH)

• L-3,4-dihydroxyphenylalanine (L-DOPA)

• Triton X-100

• Bicinchoninic acid (BCA) protein assay kit

Protocol 1: B16F10 Cell Culture

• Culture Conditions: Culture B16F10 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.[4][5] Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.[4][5]

• Subculturing: Passage the cells every 2-3 days or when they reach 80-90% confluency.[4]

Protocol 2: Cell Viability Assay (MTT Assay)

This assay is crucial to determine the non-toxic concentration range of 4,5-DCQA.

• Cell Seeding: Seed B16F10 cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.[4]

• Treatment: Treat the cells with various concentrations of 4,5-DCQA (e.g., 2.5 to 40 µM) and a vehicle control (DMSO) for 48-72 hours.[6] Ensure the final DMSO concentration does not exceed 0.1%.[4]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[4]

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[4]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[4]

• Calculation: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 3: Melanin Content Assay

• Cell Seeding and Treatment: Seed B16F10 cells in a 6-well plate at a density of 2 x 10⁵ cells/well and allow them to adhere overnight.[4] Treat the cells with various non-toxic concentrations of 4,5-DCQA for 72 hours.[4][7] To stimulate melanin production, α-MSH can be added to the culture medium.[7]

• Cell Lysis: Wash the cells with PBS, detach them using trypsin, and centrifuge to obtain a cell pellet.[4]

• Melanin Solubilization: Dissolve the cell pellet in 1N NaOH containing 10% DMSO by heating at 80°C for 1 hour.[4][8]

• Absorbance Measurement: Measure the absorbance of the supernatant at 405 nm.[4][6][7]

• Normalization: Normalize the melanin content to the total protein concentration of the cell lysate, determined by a BCA or Bradford protein assay.[4]

Protocol 4: Cellular Tyrosinase Activity Assay

• Cell Seeding and Treatment: Seed B16F10 cells in a 6-well plate (1 x 10⁵ to 2 x 10⁵ cells/well) and treat with various non-toxic concentrations of 4,5-DCQA for 48-72 hours.[4]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with a lysis buffer (e.g., phosphate (B84403) buffer, pH 6.8 containing 1% Triton X-100).[4] Centrifuge the lysate at 12,000 rpm for 15 minutes at 4°C to collect the supernatant.[4]

• Protein Quantification: Determine the protein concentration of the supernatant.

• Enzymatic Reaction: In a 96-well plate, mix 80 µL of the cell lysate (containing an equal amount of protein for all samples) with 20 µL of 10 mM L-DOPA.[4]

• Absorbance Measurement: Incubate at 37°C and measure the absorbance at 475 nm every 10 minutes for 1-2 hours to monitor the formation of dopachrome.[4]

• Calculation: Calculate the tyrosinase activity from the slope of the initial linear portion of the absorbance curve.

Data Presentation

Summarize all quantitative data into clearly structured tables for easy comparison.

Table 1: Effect of 4,5-Dicaffeoylquinic Acid on B16F10 Cell Viability

Concentration (µM)	Cell Viability (%)
0 (Control)	100 ± SD
X	... ± SD
Y	... ± SD
Z	... ± SD

SD: Standard Deviation

Table 2: Inhibition of Melanin Content by 4,5-Dicaffeoylquinic Acid in B16F10 Cells

Treatment	Melanin Content (% of Control)
Control	100 ± SD
α-MSH	... ± SD
α-MSH + 4,5-DCQA (X µM)	... ± SD
α-MSH + 4,5-DCQA (Y µM)	... ± SD

SD: Standard Deviation

Table 3: Inhibition of Cellular Tyrosinase Activity by 4,5-Dicaffeoylquinic Acid in B16F10 Cells

Treatment	Tyrosinase Activity (% of Control)
Control	100 ± SD
α-MSH	... ± SD
α-MSH + 4,5-DCQA (X µM)	... ± SD
α-MSH + 4,5-DCQA (Y µM)	... ± SD

SD: Standard Deviation

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways involved in melanogenesis and the inhibitory mechanism of 4,5-Dicaffeoylquinic acid.

Simplified signaling pathway of melanogenesis.

Inhibitory mechanism of 4,5-Dicaffeoylquinic acid on melanogenesis.

Conclusion

This application note provides a comprehensive and detailed protocol for the in vitro evaluation of the melanogenesis inhibitory effects of 4,5-Dicaffeoylquinic acid. By following these standardized procedures, researchers can obtain reliable and reproducible data on the efficacy of this compound as a potential agent for the treatment of hyperpigmentation disorders. The provided diagrams and data presentation templates are intended to facilitate experimental design and data interpretation.

References

• 1. Mechanism underlying inhibitory effect of six dicaffeoylquinic acid isomers on melanogenesis and the computational molecular modeling studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation of 4,5-O-Dicaffeoylquinic Acid as a Pigmentation Inhibitor Occurring in Artemisia capillaris Thunberg and Its Validation In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (PDF) Isolation of 4,5-O-Dicaffeoylquinic Acid as a Pigmentation Inhibitor Occurring in Artemisia capillaris Thunberg and Its Validation In Vivo (2016) | Nadia Tabassum | 24 Citations [scispace.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. 4.3. Melanin Content and Tyrosinase Activity Assay in B16F10 Cells [bio-protocol.org]
• 7. benchchem.com [benchchem.com]
• 8. Induction of Melanogenesis by Fosfomycin in B16F10 Cells Through the Upregulation of P-JNK and P-p38 Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 4,5-O-Dicaffeoylquinic Acid Methyl Ester Extraction

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the yield of 4,5-O-Dicaffeoylquinic acid methyl ester during extraction.

Troubleshooting Guide

Issue 1: Low or No Yield of 4,5-O-Dicaffeoylquinic Acid Methyl Ester

Potential Cause	Troubleshooting Steps
Inappropriate Solvent Selection	4,5-O-Dicaffeoylquinic acid methyl ester is soluble in polar organic solvents. Ensure you are using an appropriate solvent such as methanol (B129727), ethanol, or a mixture with water. For in-situ formation of the methyl ester from the more common free acid, acidified methanol is required.
Suboptimal Extraction Method	Conventional maceration may result in lower yields. Consider using advanced extraction techniques like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) to improve efficiency.
Degradation of the Target Compound	Dicaffeoylquinic acids and their esters are sensitive to high temperatures, light, and neutral to alkaline pH. Protect your samples from light, use lower extraction temperatures, and maintain an acidic environment.
Insufficient Acid Catalyst for Esterification	If you are aiming for in-situ esterification, ensure a sufficient concentration of acid (e.g., hydrochloric acid or formic acid) is present in the methanol to catalyze the reaction effectively.

Issue 2: Presence of Impurities and Isomers in the Final Extract

Potential Cause	Troubleshooting Steps
Isomerization	Elevated temperatures and prolonged extraction times can cause the acyl groups to migrate on the quinic acid core, leading to the formation of isomers like 3,4- and 3,5-dicaffeoylquinic acid methyl esters.[1] Minimize heat exposure and extraction duration.
Hydrolysis of the Methyl Ester	The presence of excessive water or a non-acidic environment can lead to the hydrolysis of the methyl ester back to the free 4,5-O-Dicaffeoylquinic acid. Ensure acidic conditions are maintained throughout the extraction and storage.
Co-extraction of Other Compounds	The initial extract will contain a mixture of phytochemicals. Employ purification techniques such as column chromatography (e.g., polyamide or Sephadex LH-20) or preparative HPLC for isolation.[2]

Frequently Asked Questions (FAQs)

Q1: What is the most effective method to obtain 4,5-O-Dicaffeoylquinic acid methyl ester?

A1: The most direct method is to perform an extraction using acidified methanol on a plant source rich in the precursor, 4,5-O-Dicaffeoylquinic acid. This process facilitates the in-situ esterification of the carboxylic acid group.[3]

Q2: Which solvents are recommended for the extraction?

A2: For extracting the pre-formed methyl ester, polar solvents like methanol, ethanol, and acetone-water mixtures are effective. For intentional esterification during extraction, a solution of methanol containing an acid catalyst (e.g., 5% hydrochloric acid) is recommended.[3][4]

Q3: How can I prevent the degradation of my target compound during extraction?

A3: To minimize degradation, it is crucial to control several factors. Dicaffeoylquinic acids are susceptible to degradation at elevated temperatures and in neutral or alkaline conditions.[5] It is advisable to use low-temperature extraction methods, protect the sample from light by using amber glassware, and employ acidic solvents.[1]

Q4: Can I use Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE)?

A4: Yes, both UAE and MAE can enhance extraction efficiency and reduce extraction times compared to conventional methods.[2] However, it is important to carefully optimize the parameters (e.g., power, time, temperature) as the energy input can also accelerate degradation and isomerization if not properly controlled.[1]

Q5: How should I store my extracts to ensure the stability of 4,5-O-Dicaffeoylquinic acid methyl ester?

A5: For optimal stability, extracts should be stored at low temperatures (-20°C for short-term or -80°C for long-term storage) in airtight, light-protected containers (e.g., amber vials).[1] Maintaining a slightly acidic pH can also help prevent hydrolysis and isomerization.

Data Presentation

Table 1: Comparison of Extraction Methods for Dicaffeoylquinic Acids (Free Acid Forms) *

Extraction Method	Solvent	Temperature	Time	Relative Yield	Reference
Maceration	100% Methanol	Room Temperature	24-48 hours	Moderate	[2]
Ultrasound-Assisted Extraction (UAE)	Methanol:Acetone (4:1, v/v), pH 6.0	Not specified	2 hours	High	[2]
Accelerated Solvent Extraction (ASE)	57% Ethanol in Water	95°C	30 minutes	Very High	[6]
Microwave-Assisted Extraction (MAE)	50% Ethanol in Water	50°C	18 minutes	High

*Quantitative data for the methyl ester is limited. This table presents data for the closely related free acids to illustrate the relative efficiency of different extraction techniques.

Table 2: Key Factors Influencing the In-Situ Formation of 4,5-O-Dicaffeoylquinic Acid Methyl Ester

Parameter	Recommendation	Rationale	Reference
Solvent	Methanol	Serves as both the solvent and the reactant for esterification.	[3]
Catalyst	Acid (e.g., HCl, Formic Acid)	Catalyzes the esterification of the quinic acid's carboxyl group.	[3][4]
Temperature	Moderately elevated (e.g., 65°C)	Increases the reaction rate of esterification. However, excessively high temperatures can cause degradation.
Time	Optimized (e.g., 4 hours)	Sufficient time is needed for the esterification reaction to proceed to a reasonable yield.

Experimental Protocols

Protocol 1: In-Situ Formation and Extraction using Acidified Methanol

• Sample Preparation: Lyophilize and grind the plant material (e.g., Crataegus monogyna inflorescences) to a fine powder.[3]

• Solvent Preparation: Prepare a 5% solution of hydrochloric acid in methanol (v/v).[4]

• Extraction:

  • Add the powdered plant material to the acidified methanol solvent (e.g., a 1:5 solid-to-solvent ratio).

  • Agitate the mixture using a shaker or sonicator for 30 minutes.[4]

• Separation:

  • Filter the mixture to remove solid plant material.

  • The resulting filtrate contains the methyl esters of caffeoylquinic acids, including 4,5-O-Dicaffeoylquinic acid methyl ester.

• Purification (Optional): The crude extract can be further purified using chromatographic techniques like preparative HPLC to isolate the target compound.

Protocol 2: Ultrasound-Assisted Extraction (UAE) for Dicaffeoylquinic Acids

• Sample Preparation: Dry and powder the plant material (e.g., Artemisia umbrosa).[2]

• Solvent Preparation: Prepare a solvent mixture of Methanol:Acetone (4:1, v/v) and adjust the pH to 6.0.[2]

• Extraction:

  • Suspend the powdered plant material in the extraction solvent.

  • Place the mixture in an ultrasonic bath and sonicate for 2 hours.[2]

• Separation:

  • Centrifuge the mixture to separate the solid material.

  • Collect the supernatant containing the crude extract.

• Purification (Optional): Purify the extract using column chromatography or preparative HPLC.[2]

Visualizations

Caption: General workflow for the extraction and analysis of 4,5-O-Dicaffeoylquinic acid methyl ester (4,5-CQME).

Caption: Troubleshooting logic for low yield of 4,5-O-Dicaffeoylquinic acid methyl ester.

References

• 1. benchchem.com [benchchem.com]
• 2. Optimization of Extraction Conditions of Bioactive Compounds From Kurdistan Species Urtica dioica - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Stability of Selected Phenolic Acids Under Simulated and Real Extraction Conditions from Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Troubleshooting precipitation of 4,5-O-Dicaffeoyl quinic acid methyl ester in cell culture media.

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshoot the precipitation of 4,5-O-Dicaffeoyl quinic acid methyl ester (DCQAME) in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving DCQAME for cell culture applications?

The most recommended solvent for preparing stock solutions of DCQAME for in vitro studies is Dimethyl Sulfoxide (DMSO).[1][2] While DCQAME is also soluble in other organic solvents like methanol, ethanol, and pyridine, DMSO is widely used and generally well-tolerated by most cell lines at low final concentrations.[1][2]

Q2: How should I prepare a stock solution of DCQAME?

Preparing a concentrated stock solution in 100% sterile DMSO is standard practice. This allows for the addition of a minimal volume to your cell culture medium, which keeps the final solvent concentration low. A common stock concentration is 10 mM. For detailed steps, refer to the Experimental Protocols section.

Q3: What is the maximum safe concentration of DMSO for my cells?

The final concentration of DMSO in the cell culture medium should be kept as low as possible, ideally at or below 0.5%. While most cell lines can tolerate 0.5% DMSO, a concentration of 0.1% is considered safe for nearly all cell types, including sensitive primary cells. It is crucial to perform a vehicle control experiment, treating cells with the same final concentration of DMSO, to ensure that any observed effects are from the DCQAME and not the solvent.

Q4: How should I properly store my DCQAME solid compound and stock solutions?

Proper storage is critical for maintaining the compound's integrity.

Form	Storage Temperature	Duration	Notes
Solid Compound	-20°C	≥ 4 years	Keep in a tightly sealed container.[3]
Stock Solutions	-20°C or -80°C	Up to six months	Prepare single-use aliquots to avoid repeated freeze-thaw cycles.[4]

Q5: Is DCQAME stable under typical cell culture conditions?

Dicaffeoylquinic acids are known to be sensitive to temperature and pH. In the neutral to slightly basic environment of cell culture medium (pH ~7.4) and at 37°C, isomerization and degradation can occur over time.[5] This instability can lead to the formation of byproducts with different solubilities, potentially causing delayed precipitation.

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Addition to Cell Culture Media

Question: I dissolved DCQAME in DMSO to make a stock solution. When I add it to my cell culture medium, a precipitate forms immediately. What is causing this and how can I fix it?

Answer: Immediate precipitation, often called "crashing out," is a common issue with hydrophobic compounds.[6] It occurs because the compound's concentration exceeds its solubility limit in the aqueous environment of the media once the DMSO is diluted.[4][6]

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of DCQAME in the media is higher than its aqueous solubility limit.	Decrease the final working concentration. Perform a solubility test to determine the maximum soluble concentration in your specific medium (see Protocol 3).[4][6]
Rapid Dilution / Improper Mixing	Adding a concentrated DMSO stock directly and quickly into the media causes a rapid solvent exchange, leading to localized high concentrations and precipitation.[6]	1. Always use pre-warmed (37°C) cell culture media.[6]2. Add the DMSO stock dropwise or slowly while gently vortexing or swirling the media to ensure immediate and thorough mixing.[6]3. Consider preparing an intermediate dilution in pre-warmed medium.
Low Temperature of Media	The solubility of many compounds, including DCQAME, decreases at lower temperatures. Adding the stock to cold media can cause it to precipitate.	Always use cell culture media that has been pre-warmed to 37°C for all dilutions.[6]
Interaction with Media Components	Phenolic compounds can sometimes interact with proteins and other components in serum, leading to aggregation and precipitation.[7][8]	If using a serum-containing medium, try reducing the serum percentage or testing the solubility in a serum-free formulation of the medium as a control.

Issue 2: Delayed Precipitation (Occurring After Incubation)

Question: The media looked clear when I treated my cells, but after several hours in the incubator, I see a precipitate. What happened?

Answer: Delayed precipitation can be caused by compound instability or changes in the media over time.

Potential Cause	Explanation	Recommended Solution
Compound Instability	At 37°C and a neutral pH, DCQAME can degrade or undergo acyl migration, where the caffeoyl groups move to different positions on the quinic acid core.[5] These new isomers or degradation products may be less soluble.	1. Minimize the duration of the experiment if possible.2. Consider refreshing the media with newly prepared DCQAME solution for longer-term experiments.
pH Shift in Media	Cellular metabolism produces acidic byproducts (like lactic acid), which lower the pH of the culture medium. This pH change can alter the ionization state and solubility of the compound.	1. Ensure your medium has adequate buffering capacity (e.g., sodium bicarbonate, HEPES).2. Monitor the color of the pH indicator (phenol red) in your medium. An early shift to yellow indicates rapid acidification.[9]
Interaction with Secreted Factors	Cells secrete various proteins and metabolites into the medium, which could potentially interact with the compound over time, leading to precipitation.	This is difficult to control, but observing the timing of precipitation can provide clues. If it correlates with high cell density, consider re-plating at a lower density or changing the media more frequently.

Issue 3: Unexpected Cytotoxicity or Altered Cell Morphology

Question: I'm observing unexpected cell death or changes in cell morphology that don't align with the expected biological activity.

Answer: This could be due to solvent toxicity or physical stress from microprecipitates.

Potential Cause	Explanation	Recommended Solution
DMSO Toxicity	While generally safe at low concentrations, some cell lines are highly sensitive to DMSO. Final concentrations above 0.5% are more likely to cause cytotoxicity.	1. Always run a vehicle control: Treat a set of cells with the exact same concentration of DMSO used in your experimental group.2. Perform a DMSO dose-response: Treat your cells with a range of DMSO concentrations (e.g., 0.1%, 0.25%, 0.5%, 1.0%) to find the maximum tolerable concentration for your specific cell line.
Physical Stress from Precipitate	Even if not visible to the naked eye, fine microprecipitates can form. These particles can cause physical stress and damage to cells, leading to non-specific cytotoxicity.	1. Before adding to cells, carefully inspect the prepared media against a light source for any signs of cloudiness or shimmering, which indicates fine precipitate.2. Lower the final concentration of DCQAME to a level well below its determined solubility limit (see Protocol 3).

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh a precise amount of solid DCQAME (Molecular Weight: 530.48 g/mol ). For 1 mL of a 10 mM solution, you would need 5.30 mg.

• Dissolving: Add the appropriate volume of 100% sterile, anhydrous DMSO to the solid compound in a sterile tube.

• Mixing: Vortex thoroughly until the solid is completely dissolved. If needed, you can warm the tube briefly at 37°C or use an ultrasonic bath to aid dissolution.[10] Visually confirm the solution is clear and free of particulates.

• Storage: Dispense into small, single-use aliquots (e.g., 10-20 µL) in sterile, light-protected microcentrifuge tubes. Store at -20°C or -80°C to prevent degradation from multiple freeze-thaw cycles.[4]

Protocol 2: Preparation of Working Solutions and Cell Treatment

• Thaw Stock: Thaw one aliquot of the 10 mM DCQAME stock solution at room temperature.

• Pre-warm Medium: Warm the required volume of complete cell culture medium to 37°C in a water bath.

• Prepare Dilution: In a sterile tube, place the required volume of the pre-warmed medium. For a 10 µM final concentration from a 10 mM stock, you will perform a 1:1000 dilution (e.g., 1 µL of stock into 1 mL of medium).

• Add Compound: While gently vortexing or swirling the medium, slowly add the required volume of the DCQAME stock solution. Ensure the pipette tip is submerged in the liquid to avoid adding it to the tube wall.

• Vehicle Control: Prepare a control solution by adding the same volume of 100% DMSO to an equivalent volume of medium (e.g., 1 µL of DMSO into 1 mL of medium).

• Cell Treatment: Remove the old medium from your cell cultures and replace it with the freshly prepared medium containing DCQAME or the vehicle control.

Protocol 3: Determining the Maximum Soluble Concentration

• Plate Setup: Use a sterile 96-well clear-bottom plate.

• Prepare Serial Dilution: Prepare a 2-fold serial dilution of your DCQAME stock solution in DMSO.

• Add to Media: Add your complete cell culture medium (pre-warmed to 37°C) to the wells of the 96-well plate (e.g., 198 µL per well).

• Transfer Compound: Transfer a small, fixed volume of each DMSO dilution into the corresponding wells (e.g., 2 µL). This will create a serial dilution of the compound in the final medium with a constant final DMSO concentration (1% in this example). Include a vehicle-only control.

• Incubate and Observe: Incubate the plate under standard culture conditions (37°C, 5% CO₂).

• Assess Precipitation: Visually inspect the wells for any signs of cloudiness or precipitate at different time points (e.g., 0, 2, 6, and 24 hours). For a quantitative assessment, you can read the absorbance of the plate at a wavelength between 500-600 nm. An increase in absorbance compared to the vehicle control indicates precipitation.[6]

• Determine Limit: The highest concentration that remains clear and shows no significant increase in absorbance is the maximum working soluble concentration under your specific experimental conditions.

Visualizations

Experimental and Troubleshooting Workflows

Caption: Workflow for preparing and applying DCQAME.

Caption: Troubleshooting flowchart for compound precipitation.

Caption: Conceptual model of precipitation via solvent shift.

References

• 1. 4,5-Di-O-caffeoylquinic acid methyl ester | CAS:188742-80-5 | Manufacturer ChemFaces [chemfaces.com]
• 2. 3,5-Di-O-caffeoylquinic acid methyl ester | CAS:159934-13-1 | Manufacturer ChemFaces [chemfaces.com]
• 3. 4,5-Di-O-caffeoylquinic acid methyl ester ≥90% (LC/MS-ELSD) | 188742-80-5 [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. google.com [google.com]
• 9. promocell.com [promocell.com]
• 10. 4,5-Di-O-caffeoylquinic acid methyl ester | CAS:188742-80-5 | Phenylpropanoids | High Purity | Manufacturer BioCrick [biocrick.com]

Technical Support Center: Optimization of HPLC Gradient Elution for Dicaffeoylquinic Acid Isomers

This technical support center provides targeted troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working on the separation of dicaffeoylquinic acid (diCQA) isomers using HPLC with gradient elution.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of dicaffeoylquinic acid isomers so challenging?

A1: The separation of diCQA isomers is difficult due to their high structural similarity. They are positional isomers, meaning they have the same molecular weight and elemental composition, differing only in the attachment points of the two caffeoyl groups to the quinic acid core. This results in nearly identical physicochemical properties, leading to co-elution or poor resolution under standard chromatographic conditions. Furthermore, the presence of both trans and cis geometrical isomers for each positional isomer adds another layer of complexity to the separation.[1]

Q2: Can I rely on mass spectrometry (MS) alone to differentiate diCQA isomers?

A2: While mass spectrometry is essential for identification, it cannot reliably differentiate isomers on its own. Since isomers share the same molecular weight, they produce identical precursor ions.[2] Their fragmentation patterns upon collision-induced dissociation (CID) are also very similar, making unambiguous identification based solely on MS data challenging.[2] Therefore, robust chromatographic separation to resolve the isomers before they enter the mass spectrometer is critical for accurate identification and quantification.

Q3: What is the most critical factor to consider when developing a separation method for diCQA isomers?

A3: The choice of stationary phase (the HPLC column) is the most critical factor. Standard C18 columns, which separate based on hydrophobicity, may not provide sufficient selectivity. Phenyl-based stationary phases (e.g., Phenyl-Hexyl, Biphenyl) are often more effective as they offer alternative separation mechanisms, such as π-π interactions with the aromatic rings of the caffeoyl groups, which can significantly improve resolution.[3] The choice of column chemistry can even alter the elution order of the isomers.[1]

Troubleshooting Guide

This guide addresses common problems encountered during the HPLC gradient separation of diCQA isomers.

Problem	Potential Cause	Recommended Solution
Poor or No Resolution Between Isomer Peaks	Inadequate Column Selectivity	Switch from a standard C18 column to a phenyl-based stationary phase (e.g., Phenyl-Hexyl, Biphenyl) to introduce different separation mechanisms like π-π interactions.[3]
Suboptimal Mobile Phase	If using acetonitrile, try switching to methanol (B129727) as the organic modifier, or vice versa. This change in solvent can alter selectivity and may even reverse the elution order, potentially resolving the isomers.[1]
Gradient is Too Steep	Decrease the ramp of the organic solvent. A shallower gradient increases the interaction time of the analytes with the stationary phase, providing more opportunity for separation.[3]
Low Column Temperature	Increase the column temperature in increments (e.g., in 5°C steps from 30°C to 60°C). Higher temperatures can decrease mobile phase viscosity and improve mass transfer, leading to sharper peaks and better resolution.[1][3]
Peak Tailing or Broad Peaks for All Isomers	Secondary Interactions	Ensure the mobile phase is acidified (e.g., 0.1% formic acid or phosphoric acid). This suppresses the ionization of the phenolic hydroxyl and carboxylic acid groups, minimizing unwanted interactions with the stationary phase.[3]
Sample Overload	Reduce the injection volume or dilute the sample. Overloading the column can lead to poor peak shape.[3]
Column Degradation	Flush the column with a strong solvent. If the column is old or has been subjected to harsh conditions, replace it. Contaminants or a void at the column inlet can cause peak distortion.[3]
Shifting Retention Times Between Runs	Inadequate Column Equilibration	Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. This typically requires flushing with 10-20 column volumes.[3]
Mobile Phase Instability	Prepare fresh mobile phase daily. Buffer precipitation or changes in the organic/aqueous ratio due to evaporation can affect retention times.[3]
Temperature Fluctuations	Use a column oven to maintain a consistent temperature. Fluctuations in ambient temperature can lead to retention time variability.[3]

Data Presentation

Table 1: Effect of HPLC Parameters on diCQA Isomer Separation

Parameter	Option 1	Option 2	Key Observation
Column Chemistry	Standard C18	Phenyl-Hexyl / Biphenyl	Phenyl columns offer alternative selectivity through π-π interactions, often resulting in better and more reproducible separation profiles compared to C18 columns.[1]
Organic Modifier	Acetonitrile	Methanol	The choice of organic solvent significantly impacts selectivity and can alter the elution order of isomers.[1] Methanol may enhance separation due to its weaker elution strength, leading to longer retention.
Column Temperature	Low (e.g., 30°C)	High (e.g., 60°C)	Increasing temperature generally improves resolution for diCQA geometrical isomers, reduces peak width, and shortens analysis time.[1]

Experimental Protocols

Recommended Starting HPLC Method for Separation of diCQA Isomers

This protocol is a generalized starting point based on successful methods reported in the literature.[1][3] Optimization will likely be required for your specific instrument, column, and standards.

• Chromatographic System: HPLC or UHPLC system equipped with a photodiode array (PDA) or UV detector, and preferably a mass spectrometer (MS).

• Column: Phenyl-Hexyl or Biphenyl column (e.g., 4.6 x 150 mm, 5 µm). An Ultra C18 column can also be used but may require more temperature optimization.[1][3]

• Column Temperature: 40°C (with the option to increase up to 60°C for troubleshooting).[3][4]

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.[3]

  • Solvent B: Acetonitrile (or Methanol) with 0.1% formic acid.[3]

• Gradient Elution Program:

  • Flow Rate: 0.8 - 1.0 mL/min.

  • Gradient:

    • 0-5 min: 15% B

    • 5-20 min: Linear gradient from 15% to 40% B

    • 20-25 min: Hold at 40% B

    • 25-26 min: Return to 15% B

    • 26-35 min: Re-equilibration at 15% B

  • Note: This is a starting point; the gradient slope and duration should be optimized for your specific column and isomers.[3]

• Detection:

  • PDA/UV Wavelength: Monitor at 325 nm.[1]

  • Mass Spectrometry: Use negative ion electrospray ionization (ESI-). Monitor for the [M-H]⁻ ion at m/z 515.[2][3]

• Sample Preparation:

  • Dissolve standards or extracts in a solvent compatible with the initial mobile phase conditions (e.g., 15% Acetonitrile in Water).

  • Filter all samples through a 0.22 µm syringe filter before injection.[3]

Visualizations

Caption: A logical workflow for troubleshooting poor HPLC peak resolution.

Caption: Relationship between key HPLC parameters and separation outcomes.

References

• 1. Revising Reverse-Phase Chromatographic Behavior for Efficient Differentiation of Both Positional and Geometrical Isomers of Dicaffeoylquinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Addressing cytotoxicity issues with 4,5-O-Dicaffeoyl quinic acid methyl ester in cell-based assays.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4,5-O-Dicaffeoyl quinic acid methyl ester in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is 4,5-O-Dicaffeoyl quinic acid methyl ester and what are its known biological activities?

4,5-O-Dicaffeoyl quinic acid methyl ester is a natural phenolic compound.[1] It is known to possess a range of biological activities, including potent antiviral activity, particularly against the respiratory syncytial virus (RSV).[1] Additionally, dicaffeoylquinic acid derivatives are recognized for their antioxidant properties.

Q2: What is the known cytotoxicity of 4,5-O-Dicaffeoyl quinic acid methyl ester?

The 50% cytotoxic concentration (CC50) of 4,5-O-Dicaffeoyl quinic acid methyl ester has been reported to be 118.68 μg/mL.[1] It is important to note that cytotoxicity can be cell-type dependent.

Q3: In which solvents can I dissolve 4,5-O-Dicaffeoyl quinic acid methyl ester for cell-based assays?

For cell culture experiments, it is recommended to dissolve 4,5-O-Dicaffeoyl quinic acid methyl ester in a minimal amount of dimethyl sulfoxide (B87167) (DMSO) to prepare a concentrated stock solution. This stock solution can then be further diluted in the cell culture medium to achieve the desired final concentration. It is crucial to keep the final DMSO concentration in the culture medium low (typically below 0.5%) to avoid solvent-induced cytotoxicity. Always include a vehicle control (cells treated with the same final concentration of DMSO) in your experiments.

Q4: How should I store the compound and its solutions?

Solid 4,5-O-Dicaffeoyl quinic acid methyl ester should be stored at -20°C. Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C. For use in experiments, it is advisable to prepare fresh dilutions in culture medium from the stock solution immediately before use.

Troubleshooting Guides

Issue 1: Higher than expected cytotoxicity at low concentrations.

• Potential Cause: High sensitivity of the cell line to the compound.

• Troubleshooting Steps:

  • Verify Literature Data: Cross-reference the observed cytotoxicity with any available data for your specific cell line.

  • Perform a Dose-Response Curve: Conduct a detailed dose-response experiment with a wider range of lower concentrations to accurately determine the IC50 value.

  • Check Solvent Concentration: Ensure the final DMSO concentration is non-toxic to your cells by running a vehicle control with varying DMSO concentrations.

  • Assess Cell Health: Before seeding, ensure that the cells are healthy and in the logarithmic growth phase.

Issue 2: Inconsistent or variable results between replicate wells.

• Potential Cause: Inconsistent cell seeding, pipetting errors, or uneven compound distribution.[2]

• Troubleshooting Steps:

  • Cell Seeding: Ensure a homogenous single-cell suspension before seeding and use a calibrated multichannel pipette for consistency. Avoid edge effects by not using the outer wells of the plate or by filling them with sterile PBS.[3]

  • Compound Dilution: Prepare a master mix of the final compound dilution in culture medium to add to the wells, rather than adding small volumes of a concentrated stock directly to each well.

  • Mixing: After adding the compound, gently swirl the plate to ensure even distribution.

Issue 3: Discrepancy between different cytotoxicity assays (e.g., MTT vs. LDH).

• Potential Cause: The compound may interfere with the assay chemistry, or the assays measure different cellular events (metabolic activity vs. membrane integrity).[4]

• Troubleshooting Steps:

  • Assay Interference: As a phenolic compound, it may have antioxidant properties that can interfere with tetrazolium-based assays like MTT by directly reducing the dye.[4] To check for this, run a cell-free control where the compound is incubated with the assay reagent in the culture medium.[4]

  • Mechanism of Cell Death: The compound might be causing apoptosis without immediate loss of membrane integrity. In this case, an MTT assay might show decreased viability, while an LDH assay (measuring membrane rupture) might not show a significant effect in the same timeframe. Consider using an apoptosis-specific assay, such as Annexin V staining or a caspase activity assay.

Quantitative Data Summary

Compound Name	Cell Line	Assay	Endpoint	Value
4,5-O-Dicaffeoyl quinic acid methyl ester	Not specified	Cytotoxicity	CC50	118.68 µg/mL[1]
4,5-Dicaffeoylquinic acid	DU-145 (Prostate Cancer)	Proliferation	IC50	5 µM[5]
4,5-Dicaffeoylquinic acid	AGS (Gastric Adenocarcinoma)	Proliferation	-	Inhibition observed[5]
4,5-Dicaffeoylquinic acid	LNCaP (Prostate Cancer)	Proliferation	-	Inhibition observed[5]
4,5-Dicaffeoylquinic acid	PC-3 (Prostate Cancer)	Proliferation	-	Inhibition observed[5]

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol provides a general framework for assessing cell viability. Optimal cell density, compound concentrations, and incubation times should be determined empirically for each cell line.

Materials:

• 96-well cell culture plates

• 4,5-O-Dicaffeoyl quinic acid methyl ester stock solution (in DMSO)

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (for formazan (B1609692) solubilization)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the compound in complete culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only and untreated controls.

• Incubation: Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells and determine the IC50 value from the dose-response curve.

Protocol 2: Apoptosis Detection using Annexin V/Propidium Iodide (PI) Staining

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in appropriate culture plates and treat with various concentrations of the compound for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension and wash the pellet with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions.[6][7][8][9]

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.[9][10]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry as soon as possible.[10] Viable cells will be negative for both Annexin V and PI, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be positive for both.[6]

Protocol 3: Assessment of Mitochondrial Membrane Potential (ΔΨm) using JC-1

This assay uses the JC-1 dye, which forms red fluorescent aggregates in healthy mitochondria with high membrane potential and exists as green fluorescent monomers in apoptotic cells with low membrane potential.

Materials:

• JC-1 Mitochondrial Membrane Potential Assay Kit

• Fluorescence microscope, flow cytometer, or fluorescence plate reader

Procedure:

• Cell Treatment: Culture and treat cells with the compound as described in the previous protocols.

• JC-1 Staining: Prepare the JC-1 staining solution according to the kit's protocol and add it to the cells.[11][12]

• Incubation: Incubate the cells at 37°C for 15-30 minutes.[11][12]

• Washing: Wash the cells with the provided assay buffer to remove excess dye.[11]

• Analysis: Analyze the fluorescence using a suitable instrument. A decrease in the red/green fluorescence intensity ratio indicates mitochondrial depolarization.

Visualizations

Caption: Troubleshooting workflow for unexpected cytotoxicity results.

Caption: General experimental workflow for assessing cytotoxicity.

Caption: A potential signaling pathway for compound-induced cytotoxicity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 3. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 9. Annexin V Staining Protocol [bdbiosciences.com]
• 10. kumc.edu [kumc.edu]
• 11. 101.200.202.226 [101.200.202.226]
• 12. cdn.gbiosciences.com [cdn.gbiosciences.com]

How to improve the stability of 4,5-O-Dicaffeoyl quinic acid methyl ester in solution.

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address stability issues you may encounter when working with 4,5-O-Dicaffeoyl quinic acid methyl ester in solution.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of 4,5-O-Dicaffeoyl quinic acid methyl ester in solution?

The stability of dicaffeoylquinic acids (diCQAs), including the 4,5-isomer, is primarily influenced by temperature, pH, light exposure, and solvent composition.[1][2] Elevated temperatures, neutral to basic pH, and exposure to light can significantly accelerate degradation.

Q2: What are the main degradation pathways for this compound?

The primary degradation pathways are isomerization (acyl migration), hydrolysis, and methylation.[1][2] Isomerization involves the caffeoyl group moving to a different position on the quinic acid core, leading to compounds like 3,4-diCQA and 3,5-diCQA.[1][2] Hydrolysis breaks the ester bond, yielding quinic acid and caffeic acid.[3][4]

Q3: Which are more stable, mono- or dicaffeoylquinic acids?

Mono-caffeoylquinic acids (monoCQAs) are generally much more stable than diCQAs under the same conditions.[1][2] The presence of two caffeoyl groups in diCQAs offers more sites for degradation and isomerization.

Q4: How does pH influence the stability of the compound?

4,5-O-Dicaffeoyl quinic acid methyl ester is more stable under acidic conditions.[2] As the pH increases towards neutral and basic values, the rates of isomerization and degradation increase significantly.[1][5]

Q5: What is the effect of temperature on the stability of the solution?

Temperature is a critical factor. DiCQAs are significantly more stable at lower temperatures (e.g., 4°C) compared to room temperature.[2] Storing solutions at room temperature leads to noticeable degradation over time. For example, approximately 10.08% of 4,5-diCQA in a 50% methanol (B129727) solution degraded after 7 days at room temperature.[1][6]

Q6: How does the choice of solvent affect stability?

The solvent can impact stability. Studies have shown that caffeoylquinic acids degrade more readily in 100% methanol compared to a 50% methanol/water mixture, potentially due to the formation of methanol adducts or esters.[1][6]

Q7: Are there any additives that can improve the stability of the solution?

Yes, antioxidants can help improve stability. The addition of compounds like epigallocatechin gallate (EGCG) and Vitamin C (ascorbic acid) has been shown to slow down the degradation of diCQAs in solution.[5] These agents help to scavenge free radicals that can contribute to degradation.

Q8: What are the recommended storage conditions for solutions of 4,5-O-Dicaffeoyl quinic acid methyl ester?

For optimal stability, solutions should be stored at low temperatures (4°C for short-term, -20°C to -80°C for long-term storage), protected from light by using amber vials or covering containers with foil, and maintained under acidic pH conditions.[6]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Rapid decrease in compound concentration over a short period.	High Temperature Storage: The solution is being stored at room temperature or higher.	Store all solutions at 4°C for daily use and at -20°C or -80°C for long-term storage.[6]
Incorrect pH: The solvent is neutral or basic (e.g., pure water, unbuffered methanol, PBS pH 7.4).	Prepare solutions in a slightly acidic solvent. Adding 0.1% formic acid to the solvent can significantly improve stability.[2][7]
Light Exposure: The solution is stored in clear glass vials on the benchtop.	Always use amber glass vials or wrap clear vials in aluminum foil to protect the solution from light.[6]
Appearance of new, unexpected peaks in HPLC chromatogram.	Isomerization: The compound is isomerizing into other diCQA forms (e.g., 3,5-diCQA, 3,4-diCQA).	This is often caused by non-optimal pH and temperature. Follow the storage and solvent recommendations above to minimize acyl migration.[1][2]
Hydrolysis: The ester bonds are being cleaved.	Ensure the pH of the solution is acidic and keep the temperature low to slow the rate of hydrolysis.[3]
Inconsistent analytical results between experiments.	Standard Solution Instability: The stock or working standard solutions are degrading between uses.	Prepare fresh standard solutions regularly from solid material. If storing a stock solution, aliquot and freeze at -80°C. Perform a stability check on your standard by comparing a fresh prep to an older one.
Low recovery of the compound from a sample matrix.	Degradation during processing: The compound is degrading during sample extraction or preparation steps.	Minimize the duration of extraction and processing steps.[6] If heat is required, use the lowest effective temperature for the shortest possible time. Protect the sample from light throughout the process. Consider adding an antioxidant like Vitamin C to the extraction solvent.[5]

Quantitative Data on Stability

The following tables summarize data from stability studies on dicaffeoylquinic acids.

Table 1: Effect of Temperature on Dicaffeoylquinic Acid Degradation in 50% Methanol

Compound	Temperature	Duration	Degradation (%)	Reference
4,5-diCQA	Room Temp.	7 days	~10.08%	[1][6]
3,4-diCQA	Room Temp.	7 days	~7.82%	[1][6]
3,5-diCQA	Room Temp.	7 days	~7.03%	[1]
All diCQAs	4°C	7 days	Minimal degradation	[1]

Table 2: Effect of Solvent and Light on Dicaffeoylquinic Acid Degradation at Room Temperature

Compound	Condition	Degradation (%)	Reference
4,5-diCQA	50% Methanol, Light	~18.02%	[1][6]
4,5-diCQA	100% Methanol, Light	~44.96%	[1][6]
3,4-diCQA	50% Methanol, Light	~17.44%	[1]
3,4-diCQA	100% Methanol, Light	~33.25%	[1]

Experimental Protocols

Protocol 1: HPLC Method for Stability Assessment

This protocol outlines a general method for monitoring the stability of 4,5-O-Dicaffeoyl quinic acid methyl ester.

• Instrumentation: An HPLC system equipped with a UV/Vis or Photo Diode Array (PDA) detector.

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase:

  • Mobile Phase A: 0.1% (v/v) formic acid in water.[7]

  • Mobile Phase B: Acetonitrile.[2]

• Gradient Elution:

  • Start with a high percentage of Mobile Phase A.

  • Run a linear gradient to increase the percentage of Mobile Phase B over 30-40 minutes to elute the compound and its potential degradants.

  • Re-equilibrate the column to initial conditions before the next injection.

• Flow Rate: 0.8 - 1.0 mL/min.[2]

• Column Temperature: 30°C.[2]

• Detection Wavelength: Monitor at 325-330 nm.[2]

• Procedure: a. Prepare a stock solution of the compound in the desired solvent. b. Aliquot the solution into separate amber vials for each time point and condition (e.g., 4°C, Room Temp). c. At T=0, inject the solution into the HPLC to get the initial peak area. d. Store the aliquots under the specified conditions. e. At subsequent time points (e.g., 24h, 48h, 7 days), inject the corresponding aliquot. f. Calculate the percentage of remaining compound at each time point relative to T=0.

Protocol 2: Preparation of a Stabilized Solution

This protocol provides a method for preparing a solution with enhanced stability.

• Solvent Preparation: Prepare a solvent mixture of 50% (v/v) HPLC-grade methanol in HPLC-grade water.

• Acidification: To the solvent mixture, add formic acid to a final concentration of 0.1% (v/v). For example, add 100 µL of formic acid to 100 mL of 50% methanol. Mix thoroughly.

• Antioxidant Addition (Optional but Recommended):

  • Prepare a fresh, concentrated stock solution of Vitamin C (ascorbic acid) in the acidified solvent.

  • Add the Vitamin C stock to your final solution to achieve a desired molar ratio (e.g., 1:1 with the diCQA).[8]

• Compound Dissolution:

  • Weigh the required amount of 4,5-O-Dicaffeoyl quinic acid methyl ester.

  • Dissolve the compound in the prepared acidified (and antioxidant-containing) solvent. Use sonication briefly if needed to ensure complete dissolution.[9]

• Storage:

  • Transfer the final solution to an amber glass vial.

  • For immediate use, store at 4°C.

  • For long-term storage, aliquot into smaller volumes in amber vials and store at -80°C to minimize freeze-thaw cycles.[6]

Visualizations

Caption: Primary degradation pathways for 4,5-O-Dicaffeoyl quinic acid methyl ester.

Caption: Experimental workflow for assessing compound stability over time.

Caption: Decision tree for troubleshooting solution instability.

References

• 1. Stability and Degradation of Caffeoylquinic Acids under Different Storage Conditions Studied by High-Performance Liquid Chromatography with Photo Diode Array Detection and High-Performance Liquid Chromatography with Electrospray Ionization Collision-Induced Dissociation Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases [frontiersin.org]
• 4. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Degradation, isomerization and stabilization of three dicaffeoylquinic acids under ultrasonic treatment at different pH - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Stability of Phenolic Compounds in Grape Stem Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 4,5-Di-O-caffeoylquinic acid methyl ester | CAS:188742-80-5 | Phenylpropanoids | High Purity | Manufacturer BioCrick [biocrick.com]

Common challenges in the mass spectrometry analysis of dicaffeoylquinic acids.

Welcome to the technical support center for the mass spectrometry analysis of dicaffeoylquinic acids (diCQAs). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common challenges and troubleshooting for the accurate identification and quantification of these complex isomeric compounds.

Frequently Asked Questions (FAQs)

Q1: Why is the analysis of dicaffeoylquinic acids by mass spectrometry so challenging?

The primary challenge lies in the existence of numerous isomers. Dicaffeoylquinic acids are formed by the esterification of quinic acid with two caffeic acid molecules.[1] The most common positional isomers include 1,3-, 1,4-, 1,5-, 3,4-, 3,5-, and 4,5-diCQA.[1] These isomers share the same molecular weight and elemental composition, leading to identical precursor ions in mass spectrometry.[1] Furthermore, each positional isomer can exist as cis and trans geometrical isomers, which adds another layer of complexity.[2][3] This structural similarity results in overlapping fragmentation patterns, making their differentiation by mass spectrometry alone extremely difficult.[1][2]

Q2: Can I differentiate diCQA isomers using only mass spectrometry?

While mass spectrometry is crucial for identification, it generally cannot reliably differentiate between co-eluting diCQA isomers.[2] The isomers often produce very similar or identical fragmentation patterns in tandem mass spectrometry (MS/MS) experiments.[2] Therefore, robust chromatographic separation is essential before the isomers enter the mass spectrometer to ensure unambiguous identification.[2][4] Advanced techniques like ion mobility spectrometry-mass spectrometry (IMS-MS) have shown promise in separating isomers, including geometric cis/trans isomers, before mass analysis.[3][5]

Q3: What are the key fragment ions to monitor for diCQA identification?

In negative ion mode electrospray ionization (ESI-), the deprotonated molecule [M-H]⁻ at m/z 515 is the precursor ion. Upon collision-induced dissociation (CID), several characteristic fragment ions are observed. The key to distinguishing isomers often lies in the relative abundances of these fragments.[1] Diagnostic fragment ions include:

• m/z 191 [quinic acid-H]⁻: Represents the quinic acid moiety.[1]

• m/z 179 [caffeic acid-H]⁻: Represents the caffeic acid moiety.[1]

• m/z 173 [dehydrated quinic acid-H]⁻: Results from the neutral loss of water from the quinic acid fragment.[1]

The ease of removal of the caffeoyl residue during fragmentation can vary between isomers, providing clues for their identification. For instance, the fragmentation ease is reported to be 1 ≈ 5 > 3 > 4.[4][6]

Q4: How does UV light affect my diCQA samples?

Exposure to UV irradiation can cause trans-cis isomerization of dicaffeoylquinic acids.[7] Naturally occurring diCQAs are predominantly in the trans,trans form.[3][8] However, UV exposure, for example from a UV lamp used for sample preparation, can lead to the formation of cis/cis, cis/trans, and trans/cis isomers.[3][5] This photoisomerization can complicate the chromatographic profile and subsequent identification.[5] It is therefore advisable to protect samples from light during storage and preparation.

Troubleshooting Guides

Problem: Poor or No Chromatographic Resolution of Isomers

Possible Cause	Suggested Solution
Inappropriate Column Chemistry	Standard C18 columns may not provide sufficient selectivity. Consider using a phenyl-based column (e.g., Phenyl-Hexyl) which can offer different selectivity due to π-π interactions with the aromatic rings of the diCQAs.[2]
Suboptimal Mobile Phase Composition	The choice of organic modifier (methanol vs. acetonitrile) can significantly impact selectivity and even the elution order of isomers.[2] Experiment with both solvents to determine the best separation for your specific isomers of interest.
Gradient is Too Steep	A steep gradient may not allow enough time for the isomers to resolve on the column. Decrease the ramp of the organic solvent to create a shallower gradient, which increases the residence time and opportunity for separation.[2]
Inadequate Column Temperature	Column temperature affects the viscosity of the mobile phase and the kinetics of interaction between the analytes and the stationary phase. Increasing the column temperature can sometimes improve peak shape and enhance resolution.[2][7]

Problem: Peak Tailing or Broad Peaks

Possible Cause	Suggested Solution
Secondary Interactions with Stationary Phase	Unwanted interactions between the analytes and the stationary phase can lead to poor peak shape. Ensure the mobile phase is acidified with a small amount of an acid like formic acid (e.g., 0.1%).[1][2] This suppresses the ionization of phenolic hydroxyl and carboxylic acid groups, minimizing these interactions.[2]
Sample Overload	Injecting too much sample can saturate the column, resulting in distorted peak shapes. Reduce the injection volume or dilute the sample.[2]
Column Degradation or Contamination	Over time, columns can degrade or become contaminated, leading to poor performance. Flush the column with a strong solvent. If the column is old or performance does not improve, it may need to be replaced.[2]

Problem: Shifting Retention Times

Possible Cause	Suggested Solution
Inadequate Column Equilibration	Insufficient equilibration of the column with the initial mobile phase conditions before each injection, especially in gradient elution, can cause retention time shifts. Ensure the column is fully equilibrated by flushing with 10-20 column volumes of the starting mobile phase.[2]
Fluctuations in Column Temperature	Inconsistent column temperature can lead to variations in retention times. Use a column oven to maintain a stable temperature throughout the analysis.
Changes in Mobile Phase Composition	Small variations in the mobile phase preparation can affect retention times. Prepare fresh mobile phases daily and ensure accurate measurements.

Experimental Protocols

Typical Reversed-Phase LC-MS/MS Protocol for diCQA Isomer Separation

This protocol is a general guideline and may require optimization for specific applications.

1. Sample Preparation:

• Dissolve standards or extracts in a solvent compatible with the initial mobile phase conditions (e.g., 15% acetonitrile (B52724) in water or 50% methanol).[2]

• Filter all samples through a 0.22 µm syringe filter before injection to remove particulates that could clog the system.[2]

2. Chromatographic System:

• System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[1]

• Column: A reversed-phase C18 or Phenyl-Hexyl column is commonly used.[1][2]

• Mobile Phase:

  • A: Water with 0.1% formic acid.[1]

  • B: Acetonitrile or Methanol with 0.1% formic acid.[1]

• Gradient Elution: A typical gradient might start with a low percentage of organic solvent (e.g., 5-10% B) and gradually increase to a high percentage (e.g., 90-95% B) over 20-40 minutes to elute the diCQA isomers.[9] A shallow gradient is often necessary for good resolution.[2]

• Flow Rate: Typically 0.2-0.5 mL/min for analytical scale separations.

• Column Temperature: Maintained at a constant temperature, often between 30-40°C.[7]

3. Mass Spectrometry System:

• Mass Spectrometer: A triple quadrupole or ion trap mass spectrometer capable of performing tandem MS (MS/MS) or multi-stage fragmentation (MSn) is frequently used.[1]

• Ionization Source: Electrospray ionization (ESI) in negative ion mode is recommended for the analysis of diCQAs.[10]

• MS Parameters:

  • Precursor Ion: Monitor the deprotonated molecule [M-H]⁻ at m/z 515.[2]

  • Collision Energy: Optimize the collision energy to obtain a good balance of the precursor ion and characteristic fragment ions (m/z 191, 179, 173).

  • Scan Mode: Use Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) for targeted quantification, or a full scan followed by product ion scans for identification.

Quantitative Data Summary

The elution order of diCQA isomers is highly dependent on the chromatographic conditions. The following table summarizes reported elution orders on a C18 column.

Reported Elution Order on C18 Column	Reference
3,4-diCQA, 3,5-diCQA, 4,5-diCQA	[1]

Note: This elution order can be influenced by the specific C18 column chemistry, mobile phase, and temperature. It is crucial to confirm the identity of each peak using authentic standards whenever possible.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Structural Elucidation of cis/trans Dicaffeoylquinic Acid Photoisomerization Using Ion Mobility Spectrometry-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Discriminating between the six isomers of dicaffeoylquinic acid by LC-MS(n) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Revising Reverse-Phase Chromatographic Behavior for Efficient Differentiation of Both Positional and Geometrical Isomers of Dicaffeoylquinic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lavierebelle.org [lavierebelle.org]
• 9. Synchronized Survey Scan Approach Allows for Efficient Discrimination of Isomeric and Isobaric Compounds during LC-MS/MS Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mass spectrometry of 3,5- and 4,5-dicaffeoylquinic acids and selected derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for Reproducible Results in 4,5-O-Dicaffeoyl quinic acid methyl ester Bioassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving reproducible results in bioassays involving 4,5-O-Dicaffeoyl quinic acid methyl ester.

Troubleshooting Guides and FAQs

This section addresses specific issues that may arise during experimentation with 4,5-O-Dicaffeoyl quinic acid methyl ester, providing practical solutions and best practices.

Compound Handling and Stability

Q1: What is the best solvent for dissolving 4,5-O-Dicaffeoyl quinic acid methyl ester for in vitro studies?

A: Dimethyl sulfoxide (B87167) (DMSO) is the most recommended solvent for preparing stock solutions of 4,5-O-Dicaffeoyl quinic acid methyl ester. It is crucial to prepare a high-concentration stock solution (e.g., 10-20 mM) in 100% DMSO. This allows for the addition of a minimal volume to your cell culture medium, thereby reducing the final DMSO concentration and minimizing solvent-induced artifacts.[1]

Q2: I'm observing inconsistent results between experiments. Could the stability of the compound be an issue?

A: Yes, instability is a significant factor. Dicaffeoylquinic acids are known to be sensitive to pH, temperature, and light.[2] At the neutral or slightly basic pH of typical cell culture media (~7.4), isomerization of the caffeoyl groups on the quinic acid core can occur, leading to a mixture of isomers with potentially different bioactivities.[1][2] To ensure reproducibility:

• Prepare fresh working solutions from a frozen stock for each experiment.[1]

• Avoid repeated freeze-thaw cycles of the stock solution by preparing aliquots.[1]

• Protect solutions from light by using amber vials or covering tubes with foil.

• Minimize the time the compound is in the aqueous culture medium before and during the assay.

Q3: How should I properly store the solid compound and my DMSO stock solutions?

A:

• Solid Compound: For long-term stability, store the solid form of 4,5-O-Dicaffeoyl quinic acid methyl ester at -20°C or -80°C in a tightly sealed container, protected from light and moisture.

• Stock Solutions: Aliquot your concentrated DMSO stock solution into single-use volumes and store at -80°C for long-term storage (up to six months) or at -20°C for shorter-term storage (up to one month).[1]

Cell-Based Assay Issues

Q4: My cells are showing signs of toxicity or stress, even at low concentrations of the compound. What could be the cause?

A: This could be due to the compound itself or the DMSO vehicle.

• Vehicle Control is Essential: Always include a vehicle control group in your experiments. This group should be treated with the same final concentration of DMSO as your experimental groups. This will help you differentiate between the effects of the compound and the solvent.[1]

• Determine DMSO Tolerance: The final concentration of DMSO in your cell culture medium should ideally be ≤ 0.1%, although many cell lines can tolerate up to 0.5%.[1] If you suspect DMSO toxicity, perform a dose-response experiment with varying concentrations of DMSO alone to determine the maximum tolerable concentration for your specific cell line.[1]

• Compound Cytotoxicity: Ensure you have performed a cell viability assay (e.g., MTT, MTS, or PrestoBlue) to determine the non-toxic concentration range of 4,5-O-Dicaffeoyl quinic acid methyl ester for your specific cell line and assay duration.[3][4]

Q5: I am seeing a high background signal or artifacts in my reactive oxygen species (ROS) assay. How can I troubleshoot this?

A: Assays for ROS are prone to artifacts.[5][6]

• Probe Specificity: Be aware of the limitations of your chosen fluorescent probe. For example, DCF-DA is widely used but can be oxidized by species other than the intended ROS, and its oxidation can be influenced by cellular peroxidases and iron.[7][8]

• Phenolic Compound Interference: Phenolic compounds like 4,5-O-Dicaffeoyl quinic acid methyl ester can auto-oxidize in cell culture media, generating H₂O₂ and other reactive species, which can lead to a false-positive signal.[9] They can also directly interact with and reduce some assay reagents.

• Controls are Key: Include appropriate controls, such as a positive control (e.g., tert-butyl hydroperoxide) to ensure the assay is working, and a cell-free control (compound in media with the probe but no cells) to check for direct interaction between your compound and the assay reagents.[8]

Q6: My anti-inflammatory assay results (e.g., nitric oxide or cytokine levels) are not consistent. What can I do to improve reproducibility?

A:

• Cell Passage Number: Use cells within a consistent and low passage number range, as cellular responses can change with excessive passaging.

• LPS Potency: The activity of lipopolysaccharide (LPS) can vary between lots. Test each new lot to determine the optimal concentration for stimulation.

• Timing of Treatment: Standardize the pre-treatment time with 4,5-O-Dicaffeoyl quinic acid methyl ester before adding the inflammatory stimulus (e.g., LPS).

• Assay Linearity: Ensure that the measurements for nitric oxide (Griess assay) or cytokines (ELISA) fall within the linear range of the standard curve.

Quantitative Data Summary

The following tables summarize the reported in vitro bioactivities of 4,5-O-Dicaffeoyl quinic acid and its methyl ester. Note that assay conditions and cell types can significantly influence these values.

Table 1: Antioxidant and Anti-inflammatory Activities

Bioassay Target	Assay Type	Test System	Result (IC₅₀ or Inhibition)	Reference
Antioxidant	DPPH Radical Scavenging	Cell-free	IC₅₀ = 19.8 µM	[3][10]
Antioxidant	Superoxide Production	fMLF/Cytochalasin B-induced human neutrophils	IC₅₀ = 1.49 µM	[3][10]
Anti-inflammatory	Nitric Oxide Production	LPS-stimulated RAW264.7 cells	Dose-dependent reduction (1-4 µM)	[3]
Anti-inflammatory	PGE₂ Production	LPS-stimulated RAW264.7 cells	55% inhibition at 4 µM	[3]
Anti-inflammatory	PGE₂ Production	LPS-stimulated U937 cells	Decrease at 5-10 µg/ml	[10]

Table 2: Anti-Melanogenesis and Antiviral Activities

Bioassay Target	Assay Type	Test System	Result (IC₅₀ or Inhibition)	Reference
Anti-melanogenesis	Melanin Synthesis	B16-F10 melanoma cells	84% inhibition at 25 µM	[3][10]
Anti-melanogenesis	Mushroom Tyrosinase	Cell-free	32% inhibition at 50 µM	[3]
Antiviral	Anti-RSV Activity	HEp-2 cells	IC₅₀ = 0.63 μg/mL	[11]
Antiviral	Anti-HIV-1 Integrase	Cell-free	IC₅₀ = 0.13 µg/ml (3' end processing)	[10]

Experimental Protocols

Protocol 1: In Vitro Anti-Inflammatory Activity in Macrophages

This protocol details the evaluation of the anti-inflammatory effects of 4,5-O-Dicaffeoyl quinic acid methyl ester on lipopolysaccharide (LPS)-stimulated RAW264.7 murine macrophage cells.[3][12]

• Cell Culture:

  • Culture RAW264.7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Seeding:

  • Seed RAW264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Treatment:

  • Prepare working solutions of 4,5-O-Dicaffeoyl quinic acid methyl ester by diluting the DMSO stock in fresh culture medium.

  • Remove the old medium from the cells and replace it with medium containing various concentrations of the compound (e.g., 1, 5, 10, 20 µM) or vehicle (DMSO).

  • Pre-incubate the cells for 1-2 hours.

• Stimulation:

  • After pre-incubation, add LPS (final concentration of 1 µg/mL) to all wells except the negative control.

  • Incubate for an additional 24 hours.

• Nitrite (B80452) Measurement (Griess Assay):

  • After incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent A (sulfanilamide solution) to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (NED solution) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm. Calculate nitrite concentration using a sodium nitrite standard curve.

• Cell Viability (MTT Assay):

  • After collecting the supernatant, add 20 µL of MTT solution (5 mg/mL) to the remaining cells in each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm.[3]

Protocol 2: DPPH Radical Scavenging Assay (Antioxidant Capacity)

This protocol describes a cell-free method to determine the direct antioxidant activity of 4,5-O-Dicaffeoyl quinic acid methyl ester.[13]

• Reagent Preparation:

  • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • Prepare serial dilutions of 4,5-O-Dicaffeoyl quinic acid methyl ester in methanol. Ascorbic acid or Trolox can be used as a positive control.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of the compound dilutions or controls.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the compound concentration.

Visualizations (Graphviz DOT Language)

Signaling Pathways

Caption: Anti-inflammatory signaling pathways modulated by 4,5-DCQA Methyl Ester.

Caption: Neuroprotective signaling pathways modulated by 4,5-DCQA Methyl Ester.

Experimental Workflow

Caption: General experimental workflow for in vitro bioassays.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Guidelines for measuring reactive oxygen species and oxidative damage in cells and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Guidelines for measuring reactive oxygen species and oxidative damage in cells and in vivo - UCL Discovery [discovery.ucl.ac.uk]
• 7. Measurement of Oxidative Stress Markers In Vitro Using Commercially Available Kits - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. The in vitro assessment of the toxicity of volatile, oxidisable, redox-cycling compounds: phenols as an example - PMC [pmc.ncbi.nlm.nih.gov]
• 10. caymanchem.com [caymanchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. [PDF] Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation | Semantic Scholar [semanticscholar.org]
• 13. Biotransformation of 4,5-O-dicaffeoylquinic acid methyl ester by human intestinal flora and evaluation on their inhibition of NO production and antioxidant activity of the products - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 4,5-O-Dicaffeoyl Quinic Acid Methyl Ester Solubility for In Vivo Administration

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges in solubilizing 4,5-O-Dicaffeoyl quinic acid methyl ester for in vivo administration.

Frequently Asked Questions (FAQs)

Q1: What are the known solubility properties of 4,5-O-Dicaffeoyl quinic acid methyl ester?

A1: 4,5-O-Dicaffeoyl quinic acid methyl ester is a solid at room temperature and is known to be soluble in various organic solvents, including Dimethyl Sulfoxide (DMSO), ethanol, methanol (B129727), chloroform, dichloromethane, ethyl acetate (B1210297), and acetone.[1][2][3] Its aqueous solubility is limited, which presents a challenge for developing formulations for in vivo administration, particularly for intravenous routes. For enhanced solubility, it is recommended to warm the solution to 37°C and use an ultrasonic bath.[3]

Q2: What are the primary strategies for improving the in vivo solubility of poorly soluble compounds like 4,5-O-Dicaffeoyl quinic acid methyl ester?

A2: Several techniques can be employed to enhance the solubility of hydrophobic compounds for in vivo studies. These include:

• Co-solvency: Using a mixture of a water-miscible organic solvent and an aqueous vehicle.

• pH Adjustment: Modifying the pH of the formulation to ionize the compound, thereby increasing its aqueous solubility.

• Cyclodextrin (B1172386) Complexation: Encapsulating the drug molecule within a cyclodextrin cavity to form a more soluble inclusion complex.

• Solid Dispersion: Dispersing the compound in an inert carrier matrix at a solid state.

• Nanoparticle Formulation: Reducing the particle size of the compound to the nanometer range to increase its surface area and dissolution rate.

Q3: Which excipients are generally considered safe for parenteral (injectable) formulations?

A3: The selection of excipients for parenteral formulations is critical and must prioritize safety and biocompatibility.[1] Commonly used excipients include:

• Solubilizing agents: Polyethylene glycols (PEGs), polysorbates (e.g., Tween® 80), and cyclodextrins.[4]

• Buffering agents: Phosphate (B84403), citrate, and acetate buffers to maintain the desired pH.[5]

• Tonicity modifiers: Sodium chloride and dextrose to make the formulation isotonic.

• Bulking agents for lyophilization: Mannitol and sucrose.[6]

All excipients used in parenteral formulations must be sterile and pyrogen-free.

Q4: How can I predict which solubilization strategy will be most effective for my compound?

A4: A preliminary screening of different formulation approaches is recommended.[7] This typically involves determining the solubility of 4,5-O-Dicaffeoyl quinic acid methyl ester in various pharmaceutically acceptable solvents and evaluating the impact of pH and potential complexing agents on its solubility. A decision tree, like the one provided in the "Mandatory Visualizations" section, can guide this process.

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during the formulation development for in vivo administration of 4,5-O-Dicaffeoyl quinic acid methyl ester.

Issue	Potential Cause	Suggested Solution
Precipitation upon dilution of a co-solvent formulation with aqueous media.	The drug is supersaturated upon dilution, leading to rapid crystallization.	- Increase the proportion of the aqueous phase in the co-solvent system if possible.- Add a surfactant (e.g., Tween® 80) to the formulation to stabilize the drug in a micellar structure.- Consider using a cyclodextrin-based formulation as an alternative.
Low drug loading in a cyclodextrin formulation.	The affinity of the drug for the cyclodextrin cavity is low, or the stoichiometry of the complex is not optimized.	- Screen different types of cyclodextrins (e.g., HP-β-CD, SBE-β-CD) to find one with better complexation efficiency.- Optimize the drug-to-cyclodextrin molar ratio.- Employ a co-solvent during complexation to improve the initial dissolution of the drug.
Physical instability of a solid dispersion (e.g., crystallization over time).	The drug is not fully amorphous or is converting back to a crystalline state. The polymer carrier may not be effectively inhibiting crystallization.	- Ensure complete amorphization during preparation by using techniques like spray drying or hot-melt extrusion.- Select a polymer with a high glass transition temperature (Tg).- Increase the polymer-to-drug ratio in the formulation.
High viscosity of the final formulation, making it difficult to inject.	The concentration of polymers or other excipients is too high.	- Reduce the concentration of the viscosity-enhancing agent if possible.- Explore alternative excipients that provide the desired solubility enhancement with a lower impact on viscosity.- For oral administration, consider formulating as a suspension or a solid dosage form.
Hemolysis or irritation at the injection site.	The formulation has a non-physiological pH or osmolality, or the co-solvent/surfactant concentration is too high.	- Adjust the pH of the formulation to be as close to physiological pH (7.4) as possible.- Use a tonicity modifier (e.g., sodium chloride) to make the formulation isotonic.- Reduce the concentration of organic solvents and surfactants to the lowest effective level.

Experimental Protocols

Protocol 1: Co-Solvent System for Intravenous Administration

Objective: To prepare a clear, stable solution of 4,5-O-Dicaffeoyl quinic acid methyl ester for intravenous injection.

Materials:

• 4,5-O-Dicaffeoyl quinic acid methyl ester

• Polyethylene glycol 400 (PEG 400)

• Propylene glycol (PG)

• Ethanol

• Saline (0.9% NaCl)

• Sterile filters (0.22 µm)

Procedure:

• Prepare a series of co-solvent systems with varying ratios of PEG 400, PG, and ethanol.

• Add an excess amount of 4,5-O-Dicaffeoyl quinic acid methyl ester to each co-solvent system.

• Vortex and sonicate the mixtures for 30 minutes to facilitate dissolution.

• Equilibrate the samples at room temperature for 24 hours.

• Centrifuge the samples to pellet the undissolved compound.

• Carefully collect the supernatant and filter it through a 0.22 µm sterile filter.

• Determine the concentration of the dissolved compound in the filtrate using a validated analytical method (e.g., HPLC-UV).

• Select the co-solvent system that provides the desired solubility with the lowest percentage of organic solvents.

• For administration, slowly dilute the selected co-solvent formulation with saline to the final desired concentration, observing for any signs of precipitation.

Protocol 2: pH Adjustment for Solubilization

Objective: To determine the effect of pH on the aqueous solubility of 4,5-O-Dicaffeoyl quinic acid methyl ester.

Materials:

• 4,5-O-Dicaffeoyl quinic acid methyl ester

• Phosphate buffer solutions (pH 6.0, 6.5, 7.0, 7.4, 8.0)

• 0.1 N NaOH and 0.1 N HCl for pH adjustment

• Sterile filters (0.22 µm)

Procedure:

• Add an excess amount of 4,5-O-Dicaffeoyl quinic acid methyl ester to each phosphate buffer solution.

• Vortex and sonicate the mixtures for 30 minutes.

• Place the samples on a shaker in a controlled temperature environment (e.g., 25°C or 37°C) for 24 hours to reach equilibrium.

• Measure the final pH of each solution and adjust if necessary with 0.1 N NaOH or 0.1 N HCl.

• Centrifuge the samples to separate the undissolved solid.

• Filter the supernatant through a 0.22 µm sterile filter.

• Quantify the concentration of the dissolved compound in each buffer using a suitable analytical method.

• Plot solubility as a function of pH to identify the optimal pH for solubilization.

Protocol 3: Cyclodextrin Complexation (Lyophilization Method)

Objective: To prepare a solid inclusion complex of 4,5-O-Dicaffeoyl quinic acid methyl ester with hydroxypropyl-β-cyclodextrin (HP-β-CD) to enhance aqueous solubility.

Materials:

• 4,5-O-Dicaffeoyl quinic acid methyl ester

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Tertiary butyl alcohol (TBA)

• Lyophilizer (freeze-dryer)

Procedure:

• Dissolve HP-β-CD in deionized water to prepare a stock solution (e.g., 20% w/v).

• Dissolve 4,5-O-Dicaffeoyl quinic acid methyl ester in a minimal amount of a suitable co-solvent like tertiary butyl alcohol (TBA).[8]

• Slowly add the drug solution to the HP-β-CD solution while stirring continuously.

• Continue stirring the mixture for 24-48 hours at room temperature, protected from light, to allow for complex formation.

• Freeze the resulting solution at -80°C until completely solid.

• Lyophilize the frozen solution for 48-72 hours until a dry powder is obtained.

• The resulting powder can be reconstituted with water or saline for in vivo administration.

• Characterize the complex for drug content and dissolution properties.

Protocol 4: Solid Dispersion (Solvent Evaporation Method)

Objective: To prepare a solid dispersion of 4,5-O-Dicaffeoyl quinic acid methyl ester to improve its dissolution rate.

Materials:

• 4,5-O-Dicaffeoyl quinic acid methyl ester

• Polyvinylpyrrolidone K30 (PVP K30) or another suitable polymer carrier

• Methanol or another suitable volatile solvent

• Rotary evaporator

Procedure:

• Dissolve both 4,5-O-Dicaffeoyl quinic acid methyl ester and the polymer carrier (e.g., PVP K30) in a common solvent like methanol in a predetermined ratio (e.g., 1:1, 1:2, 1:4 drug-to-polymer).

• Ensure complete dissolution of both components. Gentle warming or sonication may be applied if necessary.

• Evaporate the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C).

• Continue the evaporation until a solid film or mass is formed on the wall of the flask.

• Further dry the solid dispersion in a vacuum oven at a moderate temperature for 24 hours to remove any residual solvent.

• Scrape the solid dispersion from the flask and pulverize it into a fine powder using a mortar and pestle.

• The resulting powder can be used for preparing suspensions for oral administration or for further processing into other dosage forms.

Data Presentation

Table 1: Solubility of Dicaffeoylquinic Acid Derivatives in Various Solvents

Compound	Solvent	Solubility (mg/mL)	Reference
4,5-Dicaffeoylquinic acid	DMF	30	(Cayman Chemical, n.d.)
4,5-Dicaffeoylquinic acid	DMSO	5	(Cayman Chemical, n.d.)
4,5-Dicaffeoylquinic acid	DMF:PBS (pH 7.2) (1:5)	0.1	(Cayman Chemical, n.d.)
4,5-O-Dicaffeoyl quinic acid methyl ester	Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	Soluble	[1][3]
4,5-O-Dicaffeoyl quinic acid methyl ester	Methanol, Ethanol	Soluble	[2]

Mandatory Visualizations

References

• 1. pharmanow.live [pharmanow.live]
• 2. researchgate.net [researchgate.net]
• 3. 4,5-Di-O-caffeoylquinic acid methyl ester | CAS:188742-80-5 | Phenylpropanoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

How to minimize matrix effects in the LC-MS analysis of 4,5-O-Dicaffeoyl quinic acid methyl ester.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize matrix effects in the LC-MS analysis of 4,5-O-Dicaffeoyl quinic acid methyl ester.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my analysis of 4,5-O-Dicaffeoyl quinic acid methyl ester?

A1: Matrix effects in LC-MS analysis refer to the alteration of the ionization efficiency of the target analyte, 4,5-O-Dicaffeoyl quinic acid methyl ester, by co-eluting compounds from the sample matrix.[1] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately affecting the accuracy, precision, and sensitivity of your quantitative analysis.[1] These interfering components can be endogenous to the biological sample (e.g., phospholipids (B1166683), salts, proteins) or introduced during sample preparation.[1]

Q2: How can I assess the presence and magnitude of matrix effects in my samples?

A2: There are several methods to evaluate matrix effects. A common qualitative method is the post-column infusion technique.[1] This involves infusing a constant flow of a standard solution of your analyte into the MS detector while a blank, extracted sample matrix is injected onto the LC column. Any signal suppression or enhancement at the retention time of your analyte indicates the presence of matrix effects. For a quantitative assessment, the post-extraction spike method is widely used.[1] This involves comparing the peak area of the analyte spiked into an extracted blank matrix to the peak area of the analyte in a neat solvent at the same concentration. The ratio of these areas, known as the matrix factor, provides a quantitative measure of the matrix effect.[1]

Q3: What is the most effective way to compensate for matrix effects?

A3: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for compensating for matrix effects.[2] An ideal SIL-IS for 4,5-O-Dicaffeoyl quinic acid methyl ester would be a version of the molecule where some atoms (e.g., ¹²C, ¹H) are replaced with their stable isotopes (e.g., ¹³C, ²H/D). This standard will have nearly identical chemical and physical properties to the analyte, meaning it will co-elute and experience the same degree of ion suppression or enhancement. By using the ratio of the analyte signal to the SIL-IS signal for quantification, variability due to matrix effects can be effectively normalized.

Q4: I cannot find a commercially available stable isotope-labeled internal standard for 4,5-O-Dicaffeoyl quinic acid methyl ester. What are my alternatives?

A4: If a specific SIL-IS is unavailable, a structural analog can be used as an alternative internal standard. This should be a compound that is structurally similar to 4,5-O-Dicaffeoyl quinic acid methyl ester and has similar chromatographic and ionization behavior but is not present in the sample. Another approach is to use matrix-matched calibration curves, where the calibration standards are prepared in an extract of a blank matrix that is identical to the study samples. This helps to ensure that the standards and the analyte experience similar matrix effects.

Troubleshooting Guide: Minimizing Matrix Effects

This guide provides a systematic approach to troubleshooting and minimizing matrix effects during the LC-MS analysis of 4,5-O-Dicaffeoyl quinic acid methyl ester.

Problem 1: Poor reproducibility and accuracy in quantitative results.

Possible Cause: Significant and variable matrix effects between samples.

Solutions:

• Optimize Sample Preparation: The most effective way to reduce matrix effects is to remove interfering components before they enter the LC-MS system.

  • Solid-Phase Extraction (SPE): Use a C18 reversed-phase SPE cartridge to clean up the sample. This is effective at removing polar interferences while retaining the less polar 4,5-O-Dicaffeoyl quinic acid methyl ester. See the detailed protocol below.

  • Liquid-Liquid Extraction (LLE): Perform an LLE with a solvent like ethyl acetate (B1210297) to extract the analyte from the aqueous sample matrix, leaving many interfering substances behind. See the detailed protocol below.

  • Sample Dilution: A simple but effective method is to dilute the sample extract. This reduces the concentration of matrix components, but may compromise the limit of quantification if the analyte concentration is low.

• Optimize Chromatographic Separation:

  • Gradient Elution: Employ a gradient elution profile to separate the analyte from co-eluting matrix components. A shallower gradient around the elution time of the analyte can improve resolution.

  • Column Chemistry: A reversed-phase C18 column is a good starting point. If co-elution persists, consider a column with a different stationary phase chemistry (e.g., phenyl-hexyl) to alter selectivity.

  • Mobile Phase Additives: The use of a small percentage of formic acid in the mobile phase can improve peak shape and ionization efficiency for caffeoylquinic acid derivatives.[3][4]

Problem 2: Significant ion suppression observed at the analyte's retention time.

Possible Cause: Co-elution of highly ionizable matrix components, such as phospholipids from plasma samples.

Solutions:

• Phospholipid Removal: If working with plasma or serum, incorporate a specific phospholipid removal step in your sample preparation. This can be achieved using specialized SPE cartridges or plates designed for phospholipid depletion.

• Chromatographic Separation from Phospholipids: Adjust the chromatographic method to separate the analyte from the bulk of the phospholipids, which typically elute late in a reversed-phase gradient. A divert valve can also be used to direct the eluent containing the majority of phospholipids to waste instead of the MS source.

• Change Ionization Source Settings: While less common for addressing specific co-eluting interferences, optimizing parameters like capillary temperature and gas flows can sometimes help to mitigate ion suppression.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol is a general guideline and should be optimized for your specific application.

• Sample Pre-treatment:

  • Thaw plasma samples on ice.

  • Vortex the sample to ensure homogeneity.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet any particulates.

  • Take 500 µL of the supernatant and add 500 µL of 4% phosphoric acid in water. Vortex to mix. This step helps to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• SPE Procedure (C18 Cartridge):

  • Conditioning: Condition a C18 SPE cartridge (e.g., 1 g, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water. Do not let the cartridge run dry.

  • Loading: Load the supernatant from the pre-treatment step onto the conditioned cartridge.

  • Washing: Wash the cartridge with 5 mL of deionized water to remove polar impurities.

  • Elution: Elute the 4,5-O-Dicaffeoyl quinic acid methyl ester with 5 mL of methanol.

  • Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a known volume (e.g., 200 µL) of the initial mobile phase for LC-MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for Aqueous Samples

This protocol is a general guideline and should be optimized for your specific application.

• Sample Preparation:

  • To 1 mL of aqueous sample (e.g., urine, cell culture media), add 50 µL of an internal standard solution.

  • Acidify the sample to approximately pH 3 with formic acid.

• Extraction:

  • Add 3 mL of ethyl acetate to the sample.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 4,000 x g for 10 minutes to separate the layers.

• Collection and Evaporation:

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

  • Repeat the extraction step with another 3 mL of ethyl acetate and combine the organic layers.

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution:

  • Reconstitute the residue in a known volume (e.g., 200 µL) of the initial mobile phase for LC-MS analysis.

Quantitative Data Summary

Due to the limited availability of direct comparative studies on matrix effect reduction for 4,5-O-Dicaffeoyl quinic acid methyl ester, the following table provides a template with representative data for similar phenolic compounds to illustrate the potential effectiveness of different sample preparation techniques. Users are strongly encouraged to perform their own matrix effect experiments to obtain accurate data for their specific matrix and analytical method.

Sample Preparation Method	Matrix	Analyte Recovery (%)	Matrix Effect (%)	Reference
Protein Precipitation (PPT) with Acetonitrile	Human Plasma	85 - 95	40 - 60 (Suppression)	Generic Data
Liquid-Liquid Extraction (LLE) with Ethyl Acetate	Human Plasma	70 - 85	80 - 95 (Minimal Suppression)	Generic Data
Solid-Phase Extraction (SPE) with C18	Human Plasma	90 - 105	90 - 110 (Minimal Effect)	Generic Data
Dilute-and-Shoot (1:10 with mobile phase)	Urine	> 95	70 - 85 (Suppression)	Generic Data

• Matrix Effect (%) is calculated as: (Peak area in post-extraction spiked sample / Peak area in neat solution) x 100. A value of 100% indicates no matrix effect, <100% indicates ion suppression, and >100% indicates ion enhancement.

Visualizations

Caption: General experimental workflow for the LC-MS analysis of 4,5-O-Dicaffeoyl quinic acid methyl ester, highlighting different sample preparation options to minimize matrix effects.

Caption: A logical troubleshooting workflow for addressing matrix effects in the LC-MS analysis of 4,5-O-Dicaffeoyl quinic acid methyl ester.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analytical & Isotopically Labeled Standards - Biochemicals - Research Products & Biochemicals | Szabo-Scandic [szabo-scandic.com]
• 3. benchchem.com [benchchem.com]
• 4. [Analysis of metabolites of 4,5-dicaffeoylquinic acid in rat plasma and urine based on LC-MS] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of Dicaffeoylquinic Acid Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during experiments aimed at enhancing the bioavailability of dicaffeoylquinic acid (DCQA) compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors limiting the oral bioavailability of dicaffeoylquinic acids (DCQAs)?

A1: The oral bioavailability of DCQAs is primarily limited by several factors:

• Poor Aqueous Solubility: DCQAs, particularly the di-isomers, exhibit low water solubility, which hinders their dissolution in gastrointestinal fluids, a prerequisite for absorption.

• Low Permeability: Despite their hydrophobicity, which can sometimes facilitate membrane crossing, the bulky and polar nature of the quinic acid moiety can limit passive diffusion across the intestinal epithelium.

• Extensive First-Pass Metabolism: After absorption, DCQAs undergo significant metabolism in the intestine and liver, primarily through methylation and glucuronidation, which reduces the amount of the active compound reaching systemic circulation[1][2].

• Instability: DCQAs are susceptible to degradation and isomerization under different pH and temperature conditions, which can occur during extraction, formulation, and transit through the gastrointestinal tract[3].

Q2: Which strategies are most promising for enhancing the bioavailability of DCQAs?

A2: Several formulation strategies can be employed to overcome the challenges associated with DCQA bioavailability:

• Nanoformulations: Encapsulating DCQAs into nanoparticles, such as polymeric nanoparticles (e.g., PLGA), liposomes, or solid lipid nanoparticles, can improve their solubility, protect them from degradation, and enhance their absorption[1][4].

• Solid Dispersions: Creating solid dispersions of DCQAs in hydrophilic carriers can increase their dissolution rate and bioavailability by presenting the drug in an amorphous, higher-energy state[3][5].

• Cyclodextrin (B1172386) Complexation: Forming inclusion complexes with cyclodextrins can significantly enhance the aqueous solubility of DCQAs[6][7][8].

• Phytosomes: Complexing DCQAs with phospholipids (B1166683) to form phytosomes can improve their lipid solubility and ability to cross biological membranes, thereby increasing bioavailability[9][10].

Q3: What are the main degradation pathways for DCQAs that I should be aware of during my experiments?

A3: The primary degradation pathways for DCQAs include:

• Isomerization: Acyl migration, where a caffeoyl group moves to a different position on the quinic acid core, is a common issue, especially at neutral or basic pH[3].

• Hydrolysis: The ester linkages between the caffeic acid and quinic acid moieties can be hydrolyzed, breaking down the DCQA molecule.

• Methylation: This is a significant metabolic pathway that also contributes to the degradation of the parent compound[1][2][3].

Q4: Are there any excipients that can improve the permeability of DCQAs?

A4: Yes, certain solubilizing excipients have been shown to improve the flux of poorly water-soluble compounds across Caco-2 cell monolayers, a model of intestinal absorption. While specific data for DCQAs is limited, excipients like povidone, Pluronic F68, and Gelucire 44/14 have been shown to enhance the permeability of other poorly soluble new chemical entities[11]. These excipients can improve the soluble concentration of the drug at the absorption site and potentially influence membrane transport[11].

Troubleshooting Guides

Low Bioavailability in Animal Studies

Observed Issue	Potential Cause	Troubleshooting Steps
Low Cmax and AUC after oral administration	Poor aqueous solubility and slow dissolution rate.	1. Formulation Enhancement: Employ solubility enhancement techniques such as nanoformulations, solid dispersions, or cyclodextrin complexation. 2. Particle Size Reduction: Micronization or nanonization can increase the surface area for dissolution.
Extensive first-pass metabolism.	1. Co-administration with Inhibitors: Consider co-administering with inhibitors of relevant metabolic enzymes (e.g., catechol-O-methyltransferase), though this is more for mechanistic studies than therapeutic application. 2. Prodrug Approach: Design a prodrug of the DCQA that is less susceptible to first-pass metabolism and is converted to the active form in systemic circulation.
Instability in the gastrointestinal tract.	1. Enteric Coating: Formulate the DCQA in an enteric-coated dosage form to protect it from the acidic environment of the stomach. 2. Use of Stabilizers: Incorporate antioxidants or other stabilizing excipients into the formulation.

HPLC Analysis Issues

Observed Issue	Potential Cause	Troubleshooting Steps
Poor peak shape (tailing or fronting)	1. Column Overload: Injecting too high a concentration of the sample. 2. Secondary Interactions: Interaction of the analyte with active sites on the column packing. 3. Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state and peak shape of acidic compounds like DCQAs.	1. Reduce Injection Volume/Concentration: Dilute the sample and re-inject. 2. Use a Guard Column: This can help to remove strongly retained impurities. 3. Optimize Mobile Phase: Adjust the pH of the mobile phase to suppress the ionization of the DCQA (e.g., add a small amount of formic acid). Consider using a different column with a more inert packing material.
Inconsistent Retention Times	1. Fluctuations in Pump Flow Rate: Air bubbles in the pump or faulty check valves. 2. Changes in Mobile Phase Composition: Inaccurate mixing or evaporation of a volatile solvent component. 3. Column Temperature Variations: Lack of a column oven or unstable temperature control.	1. Degas Mobile Phase: Ensure the mobile phase is properly degassed. Purge the pump to remove any air bubbles. 2. Prepare Fresh Mobile Phase: Prepare the mobile phase fresh daily and keep the solvent bottles capped to prevent evaporation. 3. Use a Column Oven: Maintain a constant and consistent column temperature.
Low Analyte Recovery from Formulations	1. Incomplete Extraction: The DCQA may be strongly bound to the formulation excipients. 2. Degradation during Sample Preparation: The extraction procedure (e.g., use of harsh solvents, high temperature) may be degrading the DCQA. 3. Adsorption to Labware: DCQAs can adsorb to glass or plastic surfaces.	1. Optimize Extraction Protocol: Test different extraction solvents and techniques (e.g., sonication, vortexing). 2. Mild Extraction Conditions: Use milder extraction conditions and protect the sample from light and heat. 3. Use Silanized Glassware: Use silanized glassware or low-adsorption microcentrifuge tubes to minimize loss of the analyte.

Data Presentation

Table 1: In Vivo Pharmacokinetic Parameters of Dicaffeoylquinic Acid-Containing Extracts in Rats (Oral Administration)

Substance	Extract	Dose	Dose DCQA (mg/animal)	Cmax (µg/mL)	Tmax (h)	AUC0-∞ (µg·h/mL)	t1/2 (h)	Bioavailability (f) (%)	Reference
3,4-DCQA	Flos Lonicerae	10 mL/kg	4.325	0.05277	11.67	2.70876	5.1	0.9	Zhou et al. (2014a)[4]
3,5-DCQA	Flos Lonicerae	10 mL/kg	4.325	0.05277	11.67	2.70876	5.1	0.9	Zhou et al. (2014a)[4]
4,5-DCQA	Flos Lonicerae	10 mL/kg	4.325	0.05277	11.67	2.70876	5.1	0.9	Zhou et al. (2014a)[4]

This table is adapted from a comprehensive review and summarizes available pharmacokinetic data for DCQAs administered as part of a plant extract.

Table 2: Example of Bioavailability Enhancement of a Poorly Soluble Polyphenol (Daidzein) Using Nanoparticles in Rats

Formulation	Cmax (µg/mL)	Tmax (h)	AUC0–48h (h·µg/mL)	Relative Bioavailability (%)
Daidzein Suspension	0.45 ± 0.18	6.0 ± 2.8	1.91 ± 0.81	100
Daidzein-Phospholipid Complex PLGA Nanoparticles (D-PNPs)	1.23 ± 0.45	6.0 ± 2.8	10.63 ± 3.77	556.98
Daidzein-Cyclodextrin Inclusion Complex PLGA Nanoparticles (D-CNPs)	3.54 ± 1.12	2.0 ± 0.0	16.90 ± 6.93	885.62

This table illustrates the potential for significant bioavailability enhancement of a poorly soluble polyphenol using nanoformulation strategies. While not specific to DCQAs, it provides a quantitative example of the improvements that can be achieved. Data from a study on daidzein-loaded PLGA nanoparticles[1][12].

Experimental Protocols

Protocol 1: Preparation of DCQA-Loaded Polymeric Nanoparticles (Adapted from a single emulsion-solvent evaporation technique)

Objective: To encapsulate a DCQA isomer into poly(lactic-co-glycolic acid) (PLGA) nanoparticles to improve its solubility and bioavailability.

Materials:

• Dicaffeoylquinic acid (DCQA) isomer (e.g., 3,5-DCQA)

• Poly(lactic-co-glycolic acid) (PLGA)

• Dichloromethane (DCM)

• Poly(vinyl alcohol) (PVA) solution (e.g., 1% w/v)

• Deionized water

• Magnetic stirrer

• Probe sonicator or homogenizer

• Rotary evaporator

• Centrifuge

Procedure:

• Organic Phase Preparation: Dissolve a known amount of DCQA and PLGA in DCM. The ratio of drug to polymer can be varied to optimize drug loading.

• Aqueous Phase Preparation: Prepare a PVA solution in deionized water.

• Emulsification: Add the organic phase to the aqueous phase while stirring at a high speed. Sonicate the mixture using a probe sonicator or homogenize it to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow the DCM to evaporate, leading to the formation of solid nanoparticles. A rotary evaporator can be used to expedite this process.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension to pellet the nanoparticles.

• Washing: Wash the nanoparticles several times with deionized water to remove any unencapsulated drug and excess PVA.

• Lyophilization: Freeze-dry the washed nanoparticles to obtain a powder that can be stored for future use.

Protocol 2: Preparation of DCQA-Cyclodextrin Inclusion Complexes (Adapted from a solvent evaporation method)

Objective: To form an inclusion complex between a DCQA isomer and a cyclodextrin to enhance its aqueous solubility.

Materials:

• Dicaffeoylquinic acid (DCQA) isomer

• β-cyclodextrin (β-CD) or a derivative like hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol (B145695)/water co-solvent

• Magnetic stirrer

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the DCQA isomer in a minimal amount of ethanol. Dissolve the cyclodextrin (in a 1:1 or 1:2 molar ratio with the DCQA) in water.

• Complexation: Slowly add the DCQA solution to the cyclodextrin solution while stirring continuously.

• Stirring: Continue stirring the mixture at room temperature for an extended period (e.g., 24-48 hours) to allow for the formation of the inclusion complex.

• Solvent Evaporation: Remove the solvent using a rotary evaporator to obtain a solid powder of the DCQA-cyclodextrin inclusion complex.

• Washing and Drying: Wash the resulting powder with a small amount of cold ethanol to remove any uncomplexed DCQA and then dry under vacuum.

Visualizations

Caption: Workflow for developing and evaluating DCQA formulations with enhanced bioavailability.

Caption: A logical approach to troubleshooting common HPLC issues during DCQA analysis.

Caption: Simplified pathway of DCQA absorption, metabolism, and elimination.

References

• 1. The comparison of different daidzein-PLGA nanoparticles in increasing its oral bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. japsonline.com [japsonline.com]
• 6. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics of cyclodextrins and drugs after oral and parenteral administration of drug/cyclodextrin complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. oatext.com [oatext.com]
• 9. phcogrev.com [phcogrev.com]
• 10. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 11. Effect of solubilizing excipients on permeation of poorly water-soluble compounds across Caco-2 cell monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The comparison of different daidzein-PLGA nanoparticles in increasing its oral bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting poor separation of caffeoylquinic acid derivatives in chromatography.

This technical support center provides troubleshooting guidance for common issues encountered during the chromatographic separation of caffeoylquinic acid (CQA) derivatives.

Troubleshooting Guides

This section addresses specific problems in a question-and-answer format to help you resolve poor separation issues in your experiments.

Question 1: Why are my caffeoylquinic acid derivative peaks tailing?

Answer:

Peak tailing, where a peak is asymmetrical with a broader trailing edge, is a frequent issue when analyzing phenolic compounds like CQAs.[1] This can lead to inaccurate quantification and reduced resolution.[1] The primary causes for peak tailing in CQA analysis are:

• Secondary Silanol (B1196071) Interactions: Caffeoylquinic acids can interact with residual, unreacted silanol groups (Si-OH) on the surface of silica-based stationary phases (like C18 columns).[1] These acidic silanols can form strong interactions with the polar hydroxyl groups of the CQAs, causing some molecules to be retained longer, which results in a "tail".[1]

• Mobile Phase pH: The pH of the mobile phase affects the ionization state of both the CQA analytes and the residual silanols. An inappropriate pH can lead to undesirable ionic interactions and peak tailing.

• Column Contamination: Over time, columns can become contaminated with strongly retained sample components, creating active sites that cause peak tailing.[2]

• Extra-Column Volume: Excessive tubing length or diameter and poorly made connections can lead to band broadening and asymmetrical peaks.[2]

Solutions:

• Adjust Mobile Phase pH: Lowering the mobile phase pH to between 2.5 and 3.5 with an acidifier like formic acid, acetic acid, or phosphoric acid can suppress the ionization of the acidic functional groups on CQAs and protonate the residual silanol groups, reducing secondary interactions.[2][3] Using a buffer is recommended to maintain a stable pH.[2]

• Optimize Column Chemistry:

  • Use End-Capped Columns: Modern, end-capped columns have their residual silanol groups chemically deactivated, which significantly reduces secondary interactions.[2]

  • Consider Alternative Stationary Phases: If peak tailing persists on a C18 column, a phenyl-hexyl or an RP-Amide stationary phase can offer different selectivity for aromatic compounds and may improve peak shape.[2][4][5]

• Proper Column Care:

  • Use a Guard Column: A guard column protects the analytical column from strongly retained impurities that can cause active sites.[2][6]

  • Column Washing: Regularly flush the column with a strong solvent to remove contaminants.[2]

• Sample Solvent: Whenever possible, dissolve the sample in the mobile phase to avoid peak distortion.[7]

Troubleshooting Workflow for Peak Tailing

Caption: A workflow to diagnose and resolve peak tailing for CQA derivatives.

Question 2: How can I improve the resolution between CQA isomers that are co-eluting?

Answer:

Caffeoylquinic acid derivatives often exist as a complex mixture of isomers (e.g., 3-CQA, 4-CQA, and 5-CQA), which can be challenging to separate.[8] Poor resolution is a common problem.

Solutions:

• Optimize the Mobile Phase Gradient: A shallow gradient elution is often necessary to separate closely eluting isomers. Experiment with the gradient steepness and the initial and final concentrations of the organic solvent (typically acetonitrile (B52724) or methanol).

• Change the Organic Modifier: If you are using methanol (B129727), switching to acetonitrile (or vice versa) can alter the selectivity of the separation, potentially resolving co-eluting peaks.

• Adjust the Mobile Phase pH: The pH can influence the retention time of ionizable compounds. Fine-tuning the pH of the aqueous portion of the mobile phase can improve the separation between isomers.[9]

• Lower the Temperature: Reducing the column temperature can sometimes increase resolution, although it may also lead to broader peaks and longer run times.

• Select a Different Column: The choice of stationary phase has a significant impact on selectivity.

  • RP-Amide and Phenyl-Hexyl Columns: These have been shown to provide unique selectivity for CQA isomers compared to standard C18 columns.[4][5][10]

  • Fused-Core Columns: These columns can provide higher efficiency and faster separations without sacrificing resolution.[11]

Decision Tree for Optimizing Mobile Phase

Caption: A decision tree for systematically optimizing the mobile phase to improve resolution.

Question 3: My retention times are inconsistent between runs. What could be the cause?

Answer:

Inconsistent retention times can compromise the reliability of your analytical method. Several factors can contribute to this issue:

• Mobile Phase Preparation: Inconsistent preparation of the mobile phase, including slight variations in pH or solvent composition, can lead to shifts in retention time.

• Column Temperature: Fluctuations in the column temperature will affect retention times.[7]

• Pump Issues: Leaks in the pump, worn pump seals, or air bubbles in the system can cause erratic flow rates, leading to variable retention times.[7]

• Column Equilibration: Insufficient time for the column to equilibrate with the mobile phase before injection can cause retention time drift.

Solutions:

• Consistent Mobile Phase Preparation: Prepare fresh mobile phase for each analysis and use a pH meter to ensure consistent pH. Degas the mobile phase to remove dissolved air.[7]

• Use a Column Oven: A column oven will maintain a constant temperature, minimizing retention time variability.[7]

• System Maintenance: Regularly check for leaks in the HPLC system, especially around pump fittings and seals.[7] Purge the pump to remove any air bubbles.

• Ensure Proper Equilibration: Allow sufficient time for the column to equilibrate with the starting mobile phase conditions before injecting your sample.

Frequently Asked Questions (FAQs)

Why are caffeoylquinic acid derivatives challenging to separate?

Caffeoylquinic acids are a class of phenolic compounds that present several analytical challenges:[8]

• Structural Similarity: They exist as numerous isomers with very similar structures and polarities, making them difficult to resolve.[8]

• Instability: CQAs can degrade or isomerize when exposed to high temperatures, certain pH levels, or light.[12] For example, at neutral and basic pH, 3-CQA can isomerize to 4-CQA and 5-CQA.[12]

• Complex Matrices: They are often found in complex natural product extracts, which can interfere with their separation and detection.[8]

What is the optimal pH for separating CQA derivatives?

The optimal pH for separating CQA derivatives is typically in the acidic range, between 2.5 and 3.5.[2] This is because:

• It suppresses the ionization of the carboxylic acid and phenolic hydroxyl groups, leading to better peak shapes.[3]

• It protonates the residual silanol groups on the silica-based stationary phase, minimizing secondary interactions that can cause peak tailing.[1]

How does temperature affect the separation of CQAs?

Temperature can have a significant impact on the separation:

• Increased Temperature: Can speed up the interconversion between different chemical forms of these compounds that might exist in solution, which can lead to less band-broadening and improved efficiency.[8] However, high temperatures can also cause degradation of CQAs.[12]

• Decreased Temperature: May improve the resolution of closely eluting isomers but can also increase analysis time and backpressure.

A common starting point for column temperature is between 25-40°C.[2][13]

Quantitative Data Summary

Table 1: Comparison of Mobile Phase Conditions for CQA Separation

Mobile Phase A	Mobile Phase B	Gradient Program	Column	Reference
1% Formic acid in water	Acetonitrile	2-80% B over 13.5 min	Halo AQ-C18	[14]
5% Formic acid	Acetonitrile	Gradient elution over 8 min	Ascentis Express RP-Amide	[4]
1% Acetic acid in water	Acetonitrile	15-25% B over 15 min	C18	[13]
0.25% Acetic acid in water	Acetonitrile	Isocratic (12.5% B)	Phenyl-hexyl	[5]
0.2% Phosphoric acid in water	Methanol	Isocratic (45% B)	C18	[3]

Table 2: Effect of pH on CQA Stability

pH	Condition	Observation	Reference
Acidic	Stable	3-CQA and 3,5-diCQA are generally stable.	[12]
Neutral to Basic	Isomerization	Rapid isomerization of 3-CQA to 4-CQA/5-CQA and 3,5-diCQA to 3,4-diCQA/4,5-diCQA.	[12]
4.0 - 9.0	Heating	Heating aqueous solutions of 5-CQA at different pH levels can form up to fourteen different compounds.	[9]
7.96	Ultrasound	Ultrasound promotes the isomerization of 3-CQA to 4-CQA.	[15]
9.22	Ultrasound	Degradation is more significant than isomerization.	[15]

Experimental Protocols

Detailed Methodology for HPLC-DAD Analysis of Caffeoylquinic Acid Derivatives

This protocol is a general guideline and may require optimization for specific applications.

1. Sample Preparation

• Accurately weigh the sample material.

• Extract the CQAs using a suitable solvent, such as methanol or a mixture of methanol and water, often with a small percentage of formic acid to improve stability.[4] Sonication can be used to enhance extraction efficiency.[4]

• Centrifuge the extract to pellet any solid material.

• Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter before injection.

2. HPLC System and Conditions

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: A C18 column (e.g., 4.6 x 250 mm, 5 µm) is a common starting point. For improved separation of isomers, consider a Phenyl-hexyl or RP-Amide column.[4][5]

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile or Methanol.

• Gradient Elution (Example):

  Time (min)	% Solvent A	% Solvent B
  0	95	5
  25	60	40
  30	10	90
  35	10	90
  40	95	5

  | 45 | 95 | 5 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection Wavelength: Monitor at 325 nm, as CQAs show strong absorbance at this wavelength.[3][4]

3. Method Validation

• Linearity: Prepare a series of standard solutions of known concentrations to generate a calibration curve. Correlation coefficients (r²) should be greater than 0.99.[16]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Precision: Assess the repeatability of the method by injecting the same sample multiple times (intra-day precision) and on different days (inter-day precision).

• Accuracy: Determine the recovery of the method by spiking a sample with a known amount of standard.

Visualizations

Relationship Between Chromatographic Parameters and Separation Quality

Caption: Key chromatographic parameters and their influence on separation quality.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scielo.br [scielo.br]
• 4. A validated UHPLC method for the determination of caffeoylquinic and di-caffeoylquinic acids in green coffee extracts using an RP-Amide fused-core column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. scispace.com [scispace.com]
• 10. ovid.com [ovid.com]
• 11. Rapid determination of caffeoylquinic acid derivatives in Cynara scolymus L. by ultra-fast liquid chromatography/tandem mass spectrometry based on a fused core C18 column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Optimization of Methodology for Simultaneous Quantification of Trigonelline, 5‑Caffeoylquinic Acid, and Caffeine in Green and Roasted Coffee Extracts by HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimization of the Accelerated Solvent Extraction of Caffeoylquinic Acids from Forced Chicory Roots and Antioxidant Activity of the Resulting Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Ultrasonic degradation kinetics and isomerization of 3- and 4-O-caffeoylquinic acid at various pH: The protective effects of ascorbic acid and epigallocatechin gallate on their stability - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quantitative Analysis of Caffeoylquinic Acid Derivatives in Methanolic Extract of Ainsliaea Acerifolia Leaves Using HPLC-DAD - koreascholar [db.koreascholar.com]

Reference Data & Comparative Studies

A Comparative Guide to the In Vivo Anti-Pigmentation Activity of 4,5-O-Dicaffeoylquinic Acid in a Zebrafish Model

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo anti-pigmentation efficacy of 4,5-O-Dicaffeoylquinic acid (4,5-DCQA) against other known depigmenting agents, utilizing the zebrafish model. The content is supported by experimental data from peer-reviewed studies, detailed methodologies for key experiments, and visual diagrams to elucidate complex biological pathways and workflows.

Introduction

The quest for safe and effective agents to treat hyperpigmentation disorders is a significant area of research in dermatology and cosmetics. The zebrafish (Danio rerio) has emerged as a powerful in vivo model for screening and validating potential depigmenting compounds due to its rapid development, transparent embryos, and the conserved nature of melanin (B1238610) production pathways with humans.[1][2][3][4] 4,5-O-Dicaffeoylquinic acid (4,5-DCQA), a natural phenolic compound, has demonstrated notable anti-melanogenic properties.[5][6] This guide will delve into the experimental validation of 4,5-DCQA's anti-pigmentation activity and compare its performance with commonly used alternatives.

Comparative Efficacy of Anti-Pigmentation Agents

The effectiveness of 4,5-DCQA in reducing melanin synthesis has been evaluated in comparison to several well-established tyrosinase inhibitors and depigmenting agents. The following tables summarize the quantitative data from studies on B16F10 murine melanoma cells and in vivo zebrafish models.

Table 1: In Vitro Anti-Melanogenic Activity in B16F10 Murine Melanoma Cells

Compound	Concentration	Melanin Content Inhibition (%)	Tyrosinase Activity Inhibition (%)	Reference
4,5-O-Dicaffeoylquinic acid	25 µM	84%	Significant reduction	[5]
Arbutin	Not specified	35%	Not specified	[5]
1,5-Dicaffeoylquinic acid	Not specified	61%	Not specified	[5]

Table 2: In Vivo Anti-Pigmentation Activity in Zebrafish

Compound	Concentration	Effect on Pigmentation	Reference
4,5-O-Dicaffeoylquinic acid	Not specified	Validated anti-pigmentation activity with no toxicity	[6]
Kojic Acid	1400 ppm	52.3% depigmenting activity	[4]
Arbutin	Not specified	Known to have a depigmenting effect	[2]
Hydroquinone	37.35 µM (IC50)	Effective, but with potential side effects	[7]
Bis(4-hydroxybenzyl)sulfide	Not specified	41% reduction in pigmentation (relative to control)	[2]
Calycosin	30.35 µM (IC50)	Obvious inhibitory effect	[7]

Mechanism of Action: Signaling Pathways in Melanogenesis

4,5-DCQA exerts its anti-pigmentation effect by modulating key signaling pathways involved in melanin synthesis. A primary mechanism is the inhibition of tyrosinase, the rate-limiting enzyme in melanogenesis.[5][6] Furthermore, 4,5-DCQA has been shown to downregulate the expression of Microphthalmia-associated transcription factor (MITF), a master regulator of melanocyte development and pigmentation.[5] This downregulation, in turn, reduces the expression of tyrosinase and tyrosinase-related protein-1 (TRP-1).[5][6] The inhibitory action on MITF expression is achieved by attenuating cAMP generation, which subsequently inhibits the phosphorylation of cAMP response element-binding protein (CREB).[5]

Below is a diagram illustrating the proposed signaling pathway for melanogenesis and the inhibitory action of 4,5-DCQA.

Inhibitory mechanism of 4,5-DCQA on melanogenesis.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. The following are standard protocols for assessing anti-pigmentation activity in a zebrafish model.

Experimental Workflow for In Vivo Validation

The general workflow for evaluating the anti-pigmentation activity of a compound using the zebrafish model is depicted below.

General workflow for in vivo validation in zebrafish.

Protocol 1: Melanin Quantification Assay in Zebrafish Larvae

This protocol provides a method to quantify the melanin content in zebrafish larvae.[8][9][10]

• Sample Preparation:

  • Collect approximately 30 zebrafish embryos/larvae per treatment group.

  • Wash the embryos with ice-cold Phosphate-Buffered Saline (PBS).

  • Homogenize the embryos in a suitable lysis buffer on ice.

  • Centrifuge the lysate at 12,000 rpm for 10 minutes at 4°C to pellet cellular debris.

• Melanin Solubilization:

  • Carefully discard the supernatant.

  • Add 1 N NaOH to the pellet to dissolve the melanin.

  • Incubate at a specific temperature (e.g., 60°C) for 1-2 hours or until the pellet is dissolved.

• Quantification:

  • Measure the absorbance of the solubilized melanin solution at 475 nm using a microplate reader.

  • A standard curve can be generated using synthetic melanin to determine the absolute melanin concentration.

  • Normalize the melanin content to the total protein concentration of the initial lysate, determined by a BCA or Bradford assay.

Protocol 2: Tyrosinase Activity Assay in Zebrafish Larvae

This assay measures the activity of tyrosinase, a key enzyme in melanogenesis.[9]

• Lysate Preparation:

  • Prepare a protein lysate from zebrafish embryos as described in the melanin quantification protocol.

  • Determine the total protein concentration of the lysate.

• Enzyme Reaction:

  • In a 96-well plate, add a standardized amount of protein lysate to each well.

  • Add L-DOPA (a substrate for tyrosinase) to initiate the reaction.

  • Incubate the plate at a controlled temperature (e.g., 37°C).

• Measurement:

  • Measure the formation of dopachrome, the product of the tyrosinase reaction, by reading the absorbance at 475 nm at regular intervals.

  • The tyrosinase activity is proportional to the rate of increase in absorbance.

  • Results are often expressed as a percentage of the activity in the untreated control group.

Logical Framework of the Study

The validation of a novel anti-pigmentation agent like 4,5-DCQA follows a logical progression from in vitro screening to in vivo confirmation and mechanistic investigation.

Logical progression of the research.

Conclusion

The in vivo data from the zebrafish model strongly supports the anti-pigmentation activity of 4,5-O-Dicaffeoylquinic acid. Its efficacy, demonstrated through the inhibition of both melanin content and tyrosinase activity, is comparable and in some cases superior to established agents like arbutin.[5] The compound's mechanism of action, involving the downregulation of the cAMP-PKA-CREB-MITF signaling pathway, provides a solid basis for its depigmenting effects.[5] Importantly, studies have indicated a favorable safety profile in the zebrafish model, highlighting its potential for further development as a therapeutic or cosmeceutical agent for hyperpigmentation disorders.[6] The experimental protocols and workflows detailed in this guide offer a robust framework for researchers to conduct similar validation studies.

References

• 1. [PDF] Zebrafish as a new model for phenotype-based screening of melanogenic regulatory compounds. | Semantic Scholar [semanticscholar.org]
• 2. A Zebrafish Embryo as an Animal Model for the Treatment of Hyperpigmentation in Cosmetic Dermatology Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Identification of Novel Melanin Synthesis Inhibitors From Crataegus pycnoloba Using an in Vivo Zebrafish Phenotypic Assay [frontiersin.org]
• 4. Anti-Melanogenic Potential of Natural and Synthetic Substances: Application in Zebrafish Model [mdpi.com]
• 5. Mechanism underlying inhibitory effect of six dicaffeoylquinic acid isomers on melanogenesis and the computational molecular modeling studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isolation of 4,5-O-Dicaffeoylquinic Acid as a Pigmentation Inhibitor Occurring in Artemisia capillaris Thunberg and Its Validation In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Theoretical Exploring of a Molecular Mechanism for Melanin Inhibitory Activity of Calycosin in Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 5-Hydroxytryptamine (5-HT) Positively Regulates Pigmentation via Inducing Melanoblast Specification and Melanin Synthesis in Zebrafish Embryos [mdpi.com]
• 10. Melanin Quantification Assay | Biobide [biobide.com]

A Comparative Guide to Natural RSV Inhibitors: 4,5-O-Dicaffeoyl quinic acid methyl ester versus Other Bioactive Compounds

For Researchers, Scientists, and Drug Development Professionals

The quest for effective antiviral agents against Respiratory Syncytial Virus (RSV), a leading cause of lower respiratory tract infections, has increasingly turned towards natural products. Among these, 4,5-O-Dicaffeoyl quinic acid methyl ester has emerged as a potent inhibitor. This guide provides an objective comparison of its anti-RSV performance against other natural compounds, supported by experimental data, detailed methodologies, and visual representations of key processes to aid in research and development efforts.

Comparative Analysis of In Vitro Anti-RSV Activity

The following table summarizes the quantitative data on the in vitro efficacy of 4,5-O-Dicaffeoyl quinic acid methyl ester and other notable natural compounds against RSV. This allows for a direct comparison of their potency and safety profiles.

Compound	Natural Source	Cell Line	Assay Type	IC50/EC50	CC50	Selectivity Index (SI = CC50/IC50)
4,5-O-Dicaffeoyl quinic acid methyl ester	Amorpha fruticosa	HEp-2	Plaque Reduction	0.63 µg/mL[1]	118.68 µg/mL[1]	188.38
3,4-Di-O-caffeoyl quinic acid methyl ester	Elephantopus scaber	HEp-2	Not Specified	0.78 µg/mL[2]	> 100 µg/mL	> 128.21
Baicalein	Scutellaria baicalensis	HEp-2	Plaque Reduction	1.98 µg/mL	> 100 µg/mL	> 50.51
Kaempferol	Various	HEp-2	Plaque Reduction	3.5 µg/mL	> 100 µg/mL	> 28.57
Emodin	Rheum palmatum	HEp-2	Plaque Reduction	2.8 µg/mL	> 100 µg/mL	> 35.71
Quercetin	Various	A549	Not Specified	19.5 µg/mL	> 200 µg/mL	> 10.26
Acteoside	Plantago asiatica	HEp2	CPE Reduction	Not Specified	Not Specified	High Safety Margin Reported[3]

Note: IC50 (half-maximal inhibitory concentration) and EC50 (half-maximal effective concentration) values indicate the concentration of a compound required to inhibit 50% of the viral activity. CC50 (50% cytotoxic concentration) is the concentration that kills 50% of the host cells. A higher Selectivity Index (SI) indicates a more favorable safety profile.

Mechanisms of Action: A Comparative Overview

While the precise mechanisms for all-natural compounds are not fully elucidated, current research points to several key antiviral strategies.

4,5-O-Dicaffeoyl quinic acid methyl ester is believed to interfere with the early stages of the RSV lifecycle. Its structurally similar counterpart, 3,4-Di-O-caffeoylquinic acid methyl ester, has been shown to inhibit RSV fusion to cell membranes by blocking the F protein.[4] It is plausible that 4,5-O-Dicaffeoyl quinic acid methyl ester shares a similar mechanism.

Other natural compounds exhibit diverse modes of action:

• Baicalein, Kaempferol, and Emodin: Molecular docking studies suggest these compounds may act as multi-target inhibitors, with Baicalein showing a high binding affinity for the RSV matrix protein, and Emodin for the fusion glycoprotein.[5]

• Quercetin: This flavonoid has been observed to inhibit viral entry and replication.[6] Specifically, it can interact with viral surface proteins like hemagglutinin, preventing attachment to host cells.[6]

• Acteoside: This compound has demonstrated the ability to reduce RSV gene transcription and protein synthesis.[3]

The following diagram illustrates a generalized workflow for assessing the anti-RSV activity of natural compounds.

Caption: Workflow for In Vitro Anti-RSV Activity Assessment.

Experimental Protocols

A detailed methodology is crucial for the reproducibility and validation of experimental findings. Below is a generalized protocol for a Plaque Reduction Assay , a common method for evaluating anti-RSV activity.

Objective: To determine the concentration of a compound that inhibits RSV-induced plaque formation in a cell monolayer by 50% (IC50).

Materials:

• Host cells (e.g., HEp-2 or A549)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• Respiratory Syncytial Virus (RSV) stock of known titer

• Test compound dissolved in a suitable solvent (e.g., DMSO)

• Overlay medium (e.g., medium containing methylcellulose (B11928114) or agarose)

• Fixative solution (e.g., 10% formalin)

• Staining solution (e.g., 0.1% crystal violet)

• Phosphate-buffered saline (PBS)

• 6-well or 12-well cell culture plates

Procedure:

• Cell Seeding: Seed HEp-2 cells into 6-well plates at a density that will result in a confluent monolayer after 24-48 hours of incubation.

• Virus Adsorption: Once cells are confluent, remove the growth medium and wash the monolayer with PBS. Infect the cells with RSV at a multiplicity of infection (MOI) that yields a countable number of plaques (e.g., 50-100 plaques per well). Allow the virus to adsorb for 1-2 hours at 37°C.

• Compound Treatment: During the virus adsorption period, prepare serial dilutions of the test compound in a medium containing a low percentage of FBS (e.g., 2%).

• Overlay Application: After adsorption, remove the viral inoculum and wash the cells with PBS to remove unadsorbed virus. Add the overlay medium containing the different concentrations of the test compound to the respective wells. Include a virus control (no compound) and a cell control (no virus, no compound).

• Incubation: Incubate the plates at 37°C in a CO2 incubator for 3-5 days, or until visible plaques are formed in the virus control wells.

• Plaque Visualization:

  • Aspirate the overlay medium.

  • Fix the cell monolayer with a fixative solution for at least 20 minutes.

  • Remove the fixative and stain the cells with crystal violet solution for 10-15 minutes.

  • Gently wash the plates with water to remove excess stain and allow them to air dry.

• Data Analysis:

  • Count the number of plaques in each well.

  • Calculate the percentage of plaque inhibition for each compound concentration relative to the virus control.

  • Determine the IC50 value by plotting the percentage of inhibition against the compound concentration and using a dose-response curve fitting model.

The following diagram illustrates a potential mechanism of action for RSV inhibitors targeting viral fusion.

Caption: Mechanism of RSV Fusion Inhibition.

Conclusion

4,5-O-Dicaffeoyl quinic acid methyl ester demonstrates significant potential as a natural RSV inhibitor, exhibiting high potency and a favorable safety profile in vitro. Its efficacy is comparable to, and in some cases exceeds, that of other well-studied natural compounds. The likely mechanism of action, targeting the crucial viral fusion step, makes it a compelling candidate for further preclinical and clinical development. This guide provides a foundational comparison to aid researchers in the strategic advancement of novel, natural-product-based anti-RSV therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Anti-Respiratory Syncytial Virus Activity of Plantago asiatica and Clerodendrum trichotomum Extracts In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. technoaretepublication.org [technoaretepublication.org]
• 6. phytopharmajournal.com [phytopharmajournal.com]

A Comparative Analysis of the Biological Effects of 4,5-O-Dicaffeoylquinic Acid Methyl Ester and its Non-Esterified Counterpart

A comprehensive guide for researchers and drug development professionals on the comparative biological activities of 4,5-O-Dicaffeoylquinic acid methyl ester and 4,5-O-Dicaffeoylquinic acid, supported by experimental data and detailed methodologies.

This guide provides a comparative overview of the biological effects of 4,5-O-Dicaffeoylquinic acid methyl ester and its non-esterified form, 4,5-O-Dicaffeoylquinic acid. While extensive research has highlighted the diverse pharmacological activities of 4,5-O-Dicaffeoylquinic acid, including its antioxidant, anti-inflammatory, neuroprotective, and anticancer properties, direct comparative studies with its methyl ester derivative are limited. This guide synthesizes the available data to facilitate a comparative understanding of these two compounds.

Data Presentation: A Side-by-Side Comparison of Biological Activities

The following tables summarize the quantitative data on the biological activities of 4,5-O-Dicaffeoylquinic acid methyl ester and 4,5-O-Dicaffeoylquinic acid. It is important to note that much of the data for the non-esterified form is not from direct head-to-head comparative studies with its methyl ester.

Antioxidant Activity

Compound	Assay	Parameter	Result	Reference
4,5-O-Dicaffeoylquinic acid methyl ester	DPPH Radical Scavenging	IC50	> 100 µM	[1]
4,5-O-Dicaffeoylquinic acid	DPPH Radical Scavenging	IC50	19.8 µM	[2]

Anti-inflammatory Activity

Compound	Assay	Cell Line	Parameter	Result	Reference
4,5-O-Dicaffeoylquinic acid methyl ester	Nitric Oxide (NO) Production Inhibition	RAW 264.7	IC50	80.2 µM	[1]
4,5-O-Dicaffeoylquinic acid	Nitric Oxide (NO) Production Inhibition	RAW 264.7	-	Dose-dependent inhibition (significant at 1, 2, and 4 µM)	[3]
4,5-O-Dicaffeoylquinic acid	Prostaglandin E2 (PGE2) Production	RAW 264.7	-	Dose-dependent suppression (55% inhibition at 4 µM)	[4]
4,5-O-Dicaffeoylquinic acid	TNF-α and IL-6 Production	RAW 264.7	-	Dose-dependent decrease (20% and 40% inhibition at 4 µM, respectively)	[3]

Anticancer Activity

Compound	Cell Line	Parameter	Result	Reference
4,5-O-Dicaffeoylquinic acid	DU-145 (Prostate Cancer)	IC50	5 µM (72 hours)	[1]
4,5-O-Dicaffeoylquinic acid	LNCaP (Prostate Cancer)	-	Inhibitory activity observed	[1]
4,5-O-Dicaffeoylquinic acid	PC-3 (Prostate Cancer)	-	Inhibitory activity observed	[1]
4,5-O-Dicaffeoylquinic acid	AGS (Gastric Adenocarcinoma)	-	Proliferation inhibited	[1]

Experimental Protocols

Biotransformation of 4,5-O-Dicaffeoylquinic Acid Methyl Ester by Human Intestinal Flora

This protocol is based on the methodology described in the study evaluating the biotransformation of the methyl ester.

• Preparation of Intestinal Flora Suspension: Fresh fecal samples from healthy human volunteers are collected and immediately suspended in an anaerobic dilution medium. The suspension is then homogenized and filtered to obtain a bacterial suspension.

• Incubation: 4,5-O-Dicaffeoylquinic acid methyl ester is added to the bacterial suspension and incubated anaerobically at 37°C.

• Sample Analysis: At various time points, aliquots of the incubation mixture are collected, and the reaction is stopped. The samples are then centrifuged, and the supernatant is analyzed by High-Performance Liquid Chromatography (HPLC) to identify and quantify the parent compound and its metabolites.

Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Cells

This protocol outlines the general procedure for assessing the anti-inflammatory effects of the compounds by measuring the inhibition of nitric oxide production in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture: RAW 264.7 macrophage cells are cultured in a suitable medium, such as Dulbecco's Modified Eagle's Medium (DMEM), supplemented with fetal bovine serum (FBS) and antibiotics.

• Treatment: Cells are seeded in 96-well plates and pre-treated with various concentrations of the test compounds for 1 hour.

• Stimulation: Following pre-treatment, cells are stimulated with LPS (e.g., 1 µg/mL) to induce NO production and incubated for 24 hours.

• Nitrite (B80452) Quantification: The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent. The absorbance is read at 540 nm.

• Data Analysis: The percentage of NO inhibition is calculated by comparing the nitrite concentration in treated cells to that in LPS-stimulated control cells.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This colorimetric assay is commonly used to evaluate the antioxidant activity of compounds.

• Preparation of DPPH Solution: A fresh solution of DPPH in methanol (B129727) (typically 0.1 mM) is prepared.

• Reaction Mixture: Various concentrations of the test compound are mixed with the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured at 517 nm using a spectrophotometer. The decrease in absorbance indicates the radical scavenging activity.

• IC50 Calculation: The concentration of the test compound required to scavenge 50% of the DPPH radicals (IC50) is calculated from the dose-response curve.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric method to assess cell viability and the cytotoxic potential of compounds.

• Cell Seeding: Cancer cells are seeded in 96-well plates and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compound for a specified duration (e.g., 72 hours).

• MTT Addition: MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved in a solubilizing agent, such as DMSO.

• Absorbance Reading: The absorbance of the colored solution is measured using a microplate reader at a wavelength of around 570 nm.

• IC50 Determination: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined from the dose-response curve.

Mandatory Visualization

Signaling Pathways and Experimental Workflow

Caption: Signaling pathways modulated by 4,5-O-Dicaffeoylquinic acid.

Caption: A generalized experimental workflow for in vitro assays.

References

• 1. benchchem.com [benchchem.com]
• 2. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 3. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation [mdpi.com]
• 4. benchchem.com [benchchem.com]

Confirming the mechanism of action of 4,5-O-Dicaffeoyl quinic acid methyl ester through molecular docking.

For researchers, scientists, and drug development professionals, understanding the precise mechanism of action of a therapeutic candidate is paramount. This guide provides a comparative analysis of 4,5-O-Dicaffeoyl quinic acid methyl ester's potential mechanisms, confirmed through molecular docking simulations, against alternative modulators of key biological pathways.

4,5-O-Dicaffeoyl quinic acid methyl ester, a derivative of the naturally occurring phenolic compound dicaffeoylquinic acid, has demonstrated a spectrum of biological activities, including antiviral, anti-inflammatory, and antioxidant effects. Molecular docking studies, which predict the preferred orientation of one molecule to a second when bound to each other to form a stable complex, have been instrumental in elucidating its potential molecular targets. This guide synthesizes available in silico data to compare its performance against other known inhibitors and activators.

Comparative Analysis of Molecular Docking Studies

While direct molecular docking studies on 4,5-O-Dicaffeoyl quinic acid methyl ester are limited, data from its close structural analogs, 4,5-dicaffeoylquinic acid (4,5-DCQA) and other dicaffeoylquinic acid (DCQA) isomers, provide valuable insights into its potential interactions with various protein targets. The following tables summarize the binding affinities of these compounds and compare them with known modulators of relevant signaling pathways.

It is important to note that the methyl ester form may exhibit different binding affinities due to altered physicochemical properties, and the data for its close analogs should be considered as a strong predictive starting point.

Adenylyl Cyclase Inhibition

Adenylyl cyclase is a key enzyme in cellular signaling, and its inhibition has therapeutic implications in various diseases.

Compound	Target Protein	Binding Affinity (kcal/mol)	Interacting Residues	Reference Compound	Binding Affinity (kcal/mol)
4,5-Dicaffeoylquinic acid	Adenylyl Cyclase	-8.33	Not Specified	Catechol Estrogen	Not Specified

α-Glucosidase Inhibition

Inhibition of α-glucosidase is a therapeutic strategy for managing type 2 diabetes.

Compound	Target Protein	Binding Affinity (kcal/mol)	Interacting Residues	Reference Compound	Binding Affinity (kcal/mol)
3,5-Dicaffeoylquinic acid	α-Glucosidase	Not Specified	Not Specified	Acarbose	-
Rutin	α-Glucosidase	-8.2	Not Specified	Acarbose	-
Quercetin	α-Glucosidase	-7.9	Not Specified	Acarbose	-

NF-κB Pathway Inhibition

The NF-κB signaling pathway is a critical regulator of inflammation and immune responses.

Compound	Target Protein	Binding Affinity (kcal/mol)	Interacting Residues	Reference Compound	Binding Affinity (kcal/mol)
Genistein	NF-κB1	-6.29	Lys52, Ser243, Asp274, Lys275	-	-
Curcumin	NF-κB	-6.2	Not Specified	-	-

MAPK Pathway Inhibition

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cell proliferation, differentiation, and apoptosis.

Compound	Target Protein	Binding Affinity (kcal/mol)	Interacting Residues	Reference Compound	Binding Affinity (kcal/mol)
Metergoline	p38α MAPK	-9.5	Not Specified	SB 203580	Not Specified
Withaphysacarpin	p38α MAPK	-9.4	Not Specified	SB 203580	Not Specified

Nrf2 Pathway Activation

The Nrf2 pathway is a key regulator of cellular antioxidant responses.

Compound	Target Protein	Binding Affinity (kcal/mol)	Interacting Residues	Reference Compound	Binding Affinity (kcal/mol)
Phytochemicals (various)	Keap1 (Nrf2 inhibitor)	High binding affinity for several compounds	Key amino acids in Keap1-Nrf2 interface	-	-

Experimental Protocols

The following section details a generalized methodology for performing molecular docking studies to confirm the mechanism of action of a small molecule like 4,5-O-Dicaffeoyl quinic acid methyl ester.

Molecular Docking Protocol

1. Protein Preparation:

• Retrieval: The three-dimensional crystal structure of the target protein is retrieved from the Protein Data Bank (PDB).

• Cleaning: Water molecules, co-crystallized ligands, and any other heteroatoms not essential for the interaction are removed from the PDB file.

• Protonation and Charge Assignment: Hydrogen atoms are added to the protein structure, and appropriate charges are assigned to each atom using computational tools like AutoDockTools or Chimera. The Gasteiger charge calculation method is commonly employed.

• Grid Box Generation: A grid box is defined around the active site of the protein. This box specifies the search space for the ligand during the docking simulation. The size and center of the grid box are determined based on the location of the known binding site or by using blind docking approaches.

2. Ligand Preparation:

• Structure Generation: The 2D structure of 4,5-O-Dicaffeoyl quinic acid methyl ester is drawn using chemical drawing software like ChemDraw or MarvinSketch and converted to a 3D structure.

• Energy Minimization: The 3D structure of the ligand is energy-minimized to obtain a stable conformation. This is typically done using force fields like MMFF94.

• Charge and Torsion Angle Assignment: Gasteiger charges are computed for the ligand atoms, and rotatable bonds are defined to allow for conformational flexibility during docking.

3. Molecular Docking Simulation:

• Software: AutoDock Vina is a widely used and effective software for molecular docking.

• Algorithm: A Lamarckian genetic algorithm is commonly used to explore the conformational space of the ligand within the defined grid box on the protein.

• Execution: The docking simulation is run for a specified number of genetic algorithm runs (e.g., 100) to ensure a thorough search of possible binding poses.

4. Analysis of Docking Results:

• Binding Energy: The docking results are ranked based on the predicted binding energy (in kcal/mol). A more negative binding energy indicates a more favorable and stable interaction.

• Binding Pose: The top-ranked binding pose is visualized to analyze the interactions between the ligand and the protein's amino acid residues.

• Interaction Analysis: The types of interactions, such as hydrogen bonds, hydrophobic interactions, and van der Waals forces, are identified and analyzed to understand the key residues involved in the binding. Visualization tools like PyMOL or Discovery Studio Visualizer are used for this purpose.

Visualizing the Workflow and Pathways

To further clarify the processes and interactions discussed, the following diagrams have been generated using Graphviz.

A generalized workflow for molecular docking studies.

Potential signaling pathways modulated by 4,5-O-Dicaffeoyl quinic acid methyl ester.

Logical relationship for the comparative analysis.

Reproducibility of Published Findings on the Bioactivities of 4,5-O-Dicaffeoyl quinic acid methyl ester: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of published findings on the diverse bioactivities of 4,5-O-Dicaffeoyl quinic acid methyl ester (4,5-diCQA-ME) and its closely related isomers, the dicaffeoylquinic acids (diCQAs). By summarizing quantitative data, detailing experimental protocols, and visualizing key cellular pathways, this document aims to facilitate the assessment of reproducibility and guide future research in the therapeutic potential of this natural compound.

I. Comparative Analysis of Bioactivities

4,5-O-Dicaffeoyl quinic acid methyl ester and its analogues have demonstrated a range of pharmacological effects across multiple studies. This section consolidates the quantitative data from various publications to provide a comparative overview of their antioxidant, anti-inflammatory, neuroprotective, antiviral, and hypouricemic properties.

Table 1: In Vitro Antioxidant and Radical Scavenging Activity

Compound	Assay	Parameter	Result	Reference
4,5-Dicaffeoylquinic Acid	DPPH	IC50	19.8 µM	[1]
3,5-Dicaffeoylquinic Acid	DPPH	IC50	4.26 µg/mL	[1]
3,5-Dicaffeoylquinic Acid	ABTS	TEAC	0.9974	[1]
3,5-Dicaffeoylquinic Acid	FRAP	Activity	3.84 mmol TE/g	[1]

Note: IC50 (half-maximal inhibitory concentration) indicates the concentration required to scavenge 50% of free radicals; a lower value indicates higher activity. TEAC (Trolox Equivalent Antioxidant Capacity) compares the antioxidant capacity to the standard antioxidant, Trolox.

Table 2: Anti-Inflammatory Effects

Compound	Model	Key Markers Inhibited	Dosage/Concentration	Effect	Reference
4,5-Dicaffeoylquinic Acid	LPS-stimulated RAW264.7 cells	NO, PGE2, iNOS, COX-2, TNF-α, IL-1β, IL-6	1, 2, and 4 µM	Significant, dose-dependent inhibition	[2][3]
4,5-Dicaffeoylquinic Acid	Carrageenan-induced rat paw edema	Edema, iNOS, COX-2, TNF-α	5, 10, 20 mg/kg (oral)	Dose-dependent suppression	[2][3][4]
4,5-Dicaffeoylquinic Acid	IL-1β-stimulated rat primary chondrocytes	Nitrite (B80452), PGE2, iNOS, COX-2, MMP-3, MMP-13, ADAMTS-4	10, 20, and 40 μM	Significant inhibition	[5]

Table 3: Antiviral Activity

Compound	Virus	Parameter	Result	Reference
4,5-O-Dicaffeoyl quinic acid methyl ester	Respiratory Syncytial Virus (RSV)	IC50	0.63 μg/mL	[6]
4,5-O-Dicaffeoyl quinic acid methyl ester	Respiratory Syncytial Virus (RSV)	CC50	118.68 μg/mL	[6]

Note: IC50 (half-maximal inhibitory concentration) is the concentration that inhibits 50% of viral activity. CC50 (50% cytotoxic concentration) is the concentration that causes death to 50% of host cells.

Table 4: Hypouricemic Effects

Compound	Animal Model	Administration	Dosage	Serum Uric Acid Reduction	Reference
4,5-O-Dicaffeoylquinic acid methyl ester	Potassium oxonate-pretreated rats	Oral	20 mg/kg	31.2%	[7]
4,5-O-Dicaffeoylquinic acid methyl ester	Potassium oxonate-pretreated rats	Oral	50 mg/kg	44.4%	[7]
4,5-O-Dicaffeoylquinic acid methyl ester	Potassium oxonate-pretreated rats	Intraperitoneal	20 mg/kg	66.9%	[7]
4,5-O-Dicaffeoylquinic acid methyl ester	Potassium oxonate-pretreated rats	Intraperitoneal	50 mg/kg	86.5%	[7]

Table 5: Enzyme Inhibitory Activity

Compound	Enzyme	Parameter	Result	Reference
4,5-O-Dicaffeoylquinic acid methyl ester	Rat liver xanthine (B1682287) oxidase	IC50	5.27 µM	[7]
4,5-Dicaffeoylquinic acid	Aldose reductase	IC50	82.25 µg/mL	[8]
4,5-Dicaffeoylquinic acid	α-glucosidase	IC50	900.04 µg/mL (weak activity)	[8]

II. Experimental Protocols

To ensure the reproducibility of the cited findings, detailed methodologies for key experiments are provided below.

In Vitro Anti-Inflammatory Assay in RAW264.7 Macrophages

• Cell Culture: RAW264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ humidified atmosphere.

• Treatment: Cells are pre-treated with varying concentrations of 4,5-Dicaffeoylquinic acid (e.g., 1, 2, and 4 µM) for 1 hour.[3]

• Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS; 50 ng/mL) and incubating for 24 hours.[3]

• Nitric Oxide (NO) Measurement: The production of nitric oxide is determined by measuring the amount of nitrite in the culture medium using the Griess reagent.[5]

• Pro-inflammatory Cytokine and Mediator Measurement: The levels of Prostaglandin E2 (PGE₂), Tumor Necrosis Factor-alpha (TNF-α), and Interleukin-6 (IL-6) in the cell culture supernatant are quantified using specific ELISA kits.[3][5]

• Western Blot Analysis: The protein expression levels of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) are determined by Western blotting to understand the mechanism of action.[3][5]

In Vivo Anti-Inflammatory Assay using Carrageenan-Induced Paw Edema

• Animal Model: Male Sprague-Dawley rats are used for this model.

• Treatment: 4,5-Dicaffeoylquinic acid is administered orally at doses of 5, 10, and 20 mg/kg body weight.[2][3]

• Induction of Edema: One hour after the administration of the compound, paw edema is induced by a subplantar injection of 1% carrageenan in saline into the right hind paw.

• Measurement of Edema: The volume of the paw is measured using a plethysmometer at various time points after the carrageenan injection. The percentage of inhibition of edema is calculated by comparing the increase in paw volume in the treated groups to the control group.

• Tissue Analysis: After the experiment, the paw tissue is collected to measure the expression of inflammatory markers like iNOS, COX-2, and TNF-α via methods such as Western blotting or immunohistochemistry.[2][3]

DPPH Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to reduce the stable DPPH (2,2-diphenyl-1-picrylhydrazyl) radical.[1]

• Procedure:

  • A solution of the test compound (4,5-diCQA or its isomers) is prepared in a suitable solvent (e.g., methanol) at various concentrations.[1]

  • A fresh solution of DPPH in methanol (B129727) (e.g., 0.1 mM) is prepared.[1]

  • The test compound solution is mixed with the DPPH solution in a microplate well or cuvette.[1]

  • The mixture is incubated in the dark for a specified time (e.g., 30 minutes).

  • The absorbance is measured at a specific wavelength (around 517 nm).

  • The percentage of radical scavenging activity is calculated, and the IC50 value is determined from the dose-response curve.[1]

III. Visualization of Signaling Pathways and Workflows

Anti-Inflammatory Signaling Pathway

The anti-inflammatory effects of 4,5-Dicaffeoylquinic acid are mediated through the suppression of the NF-κB and MAPK signaling pathways.[4][9]

Caption: Inhibition of NF-κB and MAPK pathways by 4,5-diCQA.

Antioxidant Signaling Pathway

4,5-Dicaffeoylquinic acid exerts its antioxidant effects not only by direct radical scavenging but also by activating the Nrf2-Keap1 signaling pathway, a key regulator of cellular redox homeostasis.[10]

Caption: Activation of the Nrf2-Keap1 pathway by 4,5-diCQA.

General Experimental Workflow for In Vitro Bioactivity Assessment

The following diagram illustrates a typical workflow for evaluating the bioactivity of a compound like 4,5-O-Dicaffeoyl quinic acid methyl ester in a cell-based assay.

Caption: Workflow for in vitro bioactivity assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. [PDF] Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation | Semantic Scholar [semanticscholar.org]
• 5. Chondroprotective Effects of 4,5-Dicaffeoylquinic Acid in Osteoarthritis through NF-κB Signaling Inhibition [mdpi.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Hypouricemic effects of acacetin and 4,5-o-dicaffeoylquinic acid methyl ester on serum uric acid levels in potassium oxonate-pretreated rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Potential Mechanisms Involved in the Protective Effect of Dicaffeoylquinic Acids from Artemisia annua L. Leaves against Diabetes and Its Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

A comparative analysis of dicaffeoylquinic acids in managing diabetes and its complications.

For Researchers, Scientists, and Drug Development Professionals

Dicaffeoylquinic acids (DCQAs), a class of polyphenolic compounds found in various medicinal plants, are emerging as promising candidates for the management of diabetes mellitus and its associated complications. Their multifaceted pharmacological activities, including hypoglycemic, antioxidant, and anti-inflammatory effects, make them a compelling area of research for novel therapeutic development. This guide provides a comparative analysis of the anti-diabetic potential of different DCQA isomers, supported by experimental data and detailed methodologies.

Core Mechanisms of Action

Dicaffeoylquinic acids exert their anti-diabetic effects through several key mechanisms:

• Inhibition of Carbohydrate-Digesting Enzymes: By inhibiting α-glucosidase and α-amylase, DCQAs can delay the breakdown and absorption of carbohydrates, thereby mitigating postprandial hyperglycemia.

• Enhancement of Incretin (B1656795) Action: DCQAs have been shown to inhibit dipeptidyl peptidase-IV (DPP-IV), an enzyme that degrades incretin hormones like GLP-1. By inhibiting DPP-IV, DCQAs prolong the action of incretins, leading to enhanced glucose-dependent insulin (B600854) secretion.

• Mitigation of Diabetic Complications: DCQAs can inhibit aldose reductase, a key enzyme in the polyol pathway that is implicated in the pathogenesis of diabetic complications such as neuropathy, nephropathy, and retinopathy.

• Modulation of Intracellular Signaling Pathways: DCQAs have been demonstrated to modulate critical signaling pathways involved in oxidative stress and inflammation, including the Nrf2/Keap1, NF-κB, and MAPK pathways.

Comparative Efficacy of Dicaffeoylquinic Acid Isomers

The biological activity of DCQAs can vary depending on the position of the two caffeoyl groups on the quinic acid core. The following tables summarize the available quantitative data comparing the efficacy of different DCQA isomers in key anti-diabetic assays.

Table 1: Comparative Inhibition of α-Glucosidase by Dicaffeoylquinic Acid Isomers

Dicaffeoylquinic Acid Isomer	IC50 (µM)	Relative Potency
1,4-dicaffeoylquinic acid	51.75 ± 0.32	Most Potent
1,5-dicaffeoylquinic acid	> 100 (approx. 58.83% inhibition at 100 µM)	Less Potent
3,4-dicaffeoylquinic acid	> 100 (approx. 52.18% inhibition at 100 µM)	Less Potent
4,5-dicaffeoylquinic acid	> 100 (approx. 50.92% inhibition at 100 µM)	Less Potent
3,5-dicaffeoylquinic acid	> 100 (approx. 60.65% inhibition at 100 µM)	Less Potent
Acarbose (Positive Control)	60.91 ± 3.85	-

Data sourced from a study on rat intestinal α-glucosidase.

Table 2: Comparative Inhibition of Aldose Reductase by Dicaffeoylquinic Acid Derivatives

Compound	IC50 (µM)
3,4-dicaffeoylquinic acid	1.24
3,5-dicaffeoylquinic acid	1.83
4,5-dicaffeoylquinic acid	1.76
3,5-dicaffeoylquinic acid methyl ester	2.29
4,5-dicaffeoylquinic acid methyl ester	2.13

Data sourced from a study on recombinant human aldose reductase (rhAKR1B10).

Table 3: Comparative In Vitro Antioxidant Activity of Dicaffeoylquinic Acid Isomers

Isomer	DPPH Scavenging Activity (IC50)	ABTS Radical Scavenging (TEAC)	FRAP (mmole of Trolox equivalent/g)
3,4-dicaffeoylquinic acid	68.91 µg/mL (EC50)	Not specified	2.18 µg/mL (EC50)
3,5-dicaffeoylquinic acid	4.26 µg/mL	0.9974	3.84
4,5-dicaffeoylquinic acid	19.8 µM	Not specified	Not specified

Note: Direct comparison is challenging due to variations in experimental units and methodologies across different studies. However, dicaffeoylquinic acids generally exhibit greater antioxidant activity than monocaffeoylquinic acids.[1]

Signaling Pathways Modulated by Dicaffeoylquinic Acids in Diabetes

DCQAs exert their protective effects in diabetes by modulating key intracellular signaling pathways that regulate oxidative stress and inflammation.

Figure 1. Signaling pathways modulated by DCQAs in diabetes.

Experimental Protocols

α-Glucosidase Inhibition Assay

This assay determines the ability of a compound to inhibit α-glucosidase activity.

Materials:

• α-Glucosidase from Saccharomyces cerevisiae

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• 0.1 M Phosphate (B84403) buffer (pH 6.8)

• Test compounds (DCQA isomers) and positive control (Acarbose)

• 0.2 M Sodium carbonate (Na₂CO₃) solution

• 96-well microplate reader

Procedure:

• Prepare solutions of α-glucosidase (e.g., 0.2 U/mL), various concentrations of the test compounds, and the positive control in phosphate buffer.

• In a 96-well plate, add 50 µL of the test compound or control solution to each well.

• Add 50 µL of the α-glucosidase solution to each well and pre-incubate at 37°C for 10 minutes.

• Initiate the reaction by adding 50 µL of pNPG solution (e.g., 5 mM) to each well.

• Incubate the plate at 37°C for 20 minutes.

• Stop the reaction by adding 100 µL of Na₂CO₃ solution.

• Measure the absorbance of the released p-nitrophenol at 405 nm.

• Calculate the percentage of inhibition using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• Determine the IC50 value (the concentration of the inhibitor required for 50% inhibition).

Aldose Reductase Inhibition Assay

This assay measures the inhibition of aldose reductase, a key enzyme in the polyol pathway.

Materials:

• Rat lens homogenate (as a source of aldose reductase) or recombinant human aldose reductase

• 0.067 M Phosphate buffer (pH 6.2)

• NADPH solution

• DL-glyceraldehyde (substrate)

• Test compounds (DCQA isomers)

• UV-Vis spectrophotometer

Procedure:

• Prepare a reaction mixture containing phosphate buffer, NADPH, and the lens supernatant (or recombinant enzyme).

• Add various concentrations of the test compounds to the reaction mixture.

• Initiate the reaction by adding the substrate, DL-glyceraldehyde.

• Monitor the decrease in absorbance at 340 nm for 3 minutes at 30-second intervals, which corresponds to the oxidation of NADPH.

• Calculate the rate of reaction (ΔOD/min/mg protein).

• Determine the percentage of inhibition by comparing the reaction rates with and without the inhibitor.

• Calculate the IC50 value.

DPP-IV Inhibition Assay (Fluorometric)

This assay quantifies the ability of a compound to inhibit DPP-IV activity using a fluorogenic substrate.

Materials:

• Human recombinant DPP-IV

• Gly-Pro-AMC (fluorogenic substrate)

• Tris-HCl buffer (e.g., 100 mM, pH 8.0)

• Test compounds (DCQA isomers) and positive control (e.g., Sitagliptin)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• In a 96-well plate, mix the test compound or control with the DPP-IV enzyme solution in Tris-HCl buffer.

• Incubate the mixture at 37°C for 10 minutes.

• Initiate the reaction by adding the Gly-Pro-AMC substrate solution.

• Incubate the plate at 37°C for 30 minutes.

• Measure the fluorescence of the liberated 7-amino-4-methylcoumarin (B1665955) (AMC) at an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm.

• Calculate the percentage of inhibition based on the fluorescence signal relative to the control.

• Determine the IC50 value.

Conclusion

Dicaffeoylquinic acids represent a promising class of natural compounds for the development of novel anti-diabetic agents. Their ability to target multiple pathways involved in the pathogenesis of diabetes and its complications provides a strong rationale for further investigation. The available data suggests that the specific isomeric form of DCQA can influence its biological activity, highlighting the importance of comparative studies in identifying the most potent candidates for therapeutic development. While further research is needed to establish a complete comparative profile, particularly for α-amylase and DPP-IV inhibition, the existing evidence underscores the significant potential of DCQAs in the future of diabetes management.

References

• 1. merckmillipore.com [merckmillipore.com]

Benchmarking the efficacy of 4,5-O-Dicaffeoyl quinic acid methyl ester against known antioxidants.

For Researchers, Scientists, and Drug Development Professionals: A Detailed Comparison of the In Vitro Antioxidant Capacity of 4,5-O-Dicaffeoyl quinic acid methyl ester (DCQAME) Against Established Antioxidants.

This guide provides an objective comparison of the antioxidant performance of 4,5-O-Dicaffeoyl quinic acid methyl ester (DCQAME), a derivative of a naturally occurring polyphenolic compound, against the well-established antioxidants Vitamin C (Ascorbic Acid), Vitamin E (alpha-tocopherol), Trolox (a water-soluble analog of Vitamin E), and Quercetin. The antioxidant potential of these compounds is evaluated through their efficacy in common in vitro assays, including the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and the Ferric Reducing Antioxidant Power (FRAP) assay. Furthermore, this guide delves into the underlying mechanism of action by examining the role of these compounds in the activation of the Nrf2 signaling pathway, a critical regulator of cellular antioxidant responses.

Quantitative Comparison of Antioxidant Capacity

The antioxidant activities of DCQAME and the reference antioxidants are summarized below. The data has been compiled from various studies, and direct comparison of absolute values should be approached with caution due to potential variations in experimental conditions across different sources. The half-maximal inhibitory concentration (IC50) is a measure of the concentration of a substance required to inhibit a biological process by 50%. A lower IC50 value indicates a higher antioxidant activity.

Compound	DPPH IC50 (µM)	ABTS TEAC	FRAP (mmol TE/g)	ORAC (µmol TE/g)
4,5-O-Dicaffeoyl quinic acid methyl ester (and related isomers)	19.8[1][2]	0.9974 (for 3,5-isomer)[2]	3.84 (for 3,5-isomer)[2]	Data Not Available
Quercetin	~5-20[3]	~4-7[3]	-	~4-8[3]
Vitamin C (Ascorbic Acid)	~25-50[3]	~1.0-2.0[3]	-	~0.4-1.0[3]
Vitamin E (α-Tocopherol)	~40-60[3]	~0.5-1.0[3]	-	-
Trolox	-	1.0 (by definition)	-	1.0 (by definition)[3]

Note: Data for 4,5-O-Dicaffeoyl quinic acid methyl ester is limited. The values presented for ABTS and FRAP assays are for the closely related 3,5-dicaffeoylquinic acid isomer to provide a contextual comparison. TEAC (Trolox Equivalent Antioxidant Capacity) values represent the antioxidant capacity relative to Trolox.

Mechanism of Action: The Nrf2 Signaling Pathway

A key mechanism by which many antioxidants, including DCQAME, exert their protective effects is through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Under normal conditions, Nrf2 is kept inactive in the cytoplasm by binding to Kelch-like ECH-associated protein 1 (Keap1). Upon exposure to oxidative stress or activators like DCQAME, Nrf2 is released from Keap1 and translocates to the nucleus. In the nucleus, it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, leading to their transcription and the subsequent synthesis of protective enzymes.

Activation of the Nrf2-Keap1 signaling pathway by 4,5-O-Dicaffeoyl quinic acid methyl ester.

Experimental Protocols

Detailed methodologies for the key in vitro antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow.

Procedure:

• Reagent Preparation: A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol (B129727) and stored in the dark.

• Sample Preparation: A stock solution of the test compound (DCQAME or standard antioxidant) is prepared in a suitable solvent (e.g., methanol or ethanol). A series of dilutions are then made to obtain a range of concentrations.

• Reaction: In a 96-well microplate or a cuvette, a specific volume of the test compound solution is mixed with the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for 30 minutes.

• Measurement: The absorbance of the solution is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [ (Abscontrol - Abssample) / Abscontrol ] x 100

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.

Procedure:

• Reagent Preparation: The ABTS radical cation (ABTS•+) is generated by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate. The mixture is kept in the dark at room temperature for 12-16 hours. The ABTS•+ solution is then diluted with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 (± 0.02) at 734 nm.

• Sample Preparation: A series of dilutions of the test compound are prepared as described for the DPPH assay.

• Reaction: A small volume of the test compound solution (e.g., 10 µL) is added to a larger volume of the diluted ABTS•+ working solution (e.g., 190 µL).

• Incubation: The mixture is incubated at room temperature for a defined time (e.g., 6 minutes).

• Measurement: The absorbance is measured at 734 nm.

• Calculation and TEAC Determination: The percentage of inhibition is calculated, and the results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the antioxidant's activity to that of Trolox.

Ferric Reducing Antioxidant Power (FRAP) Assay

This assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color.

Procedure:

• Reagent Preparation: The FRAP reagent is prepared by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a 10 mM solution of TPTZ in 40 mM HCl, and a 20 mM solution of FeCl₃·6H₂O in a 10:1:1 ratio. The reagent is warmed to 37°C before use.

• Sample Preparation: Solutions of the test compound at various concentrations are prepared.

• Reaction: A specific volume of the test compound solution is mixed with the FRAP reagent.

• Incubation: The reaction mixture is incubated at 37°C for a set time (e.g., 30 minutes).

• Measurement: The absorbance of the colored product (ferrous-tripyridyltriazine complex) is measured at 593 nm.

• Calculation: A standard curve is prepared using a known concentration of FeSO₄·7H₂O or Trolox. The antioxidant capacity of the test compound is expressed as ferric reducing ability in µM Fe(II) equivalents or as Trolox equivalents.

General experimental workflow for in vitro antioxidant assays.

Conclusion

The available data suggests that 4,5-O-Dicaffeoyl quinic acid methyl ester is a potent antioxidant with strong radical scavenging capabilities, comparable to and in some cases potentially exceeding those of well-known antioxidants like Quercetin. Its mechanism of action appears to involve the activation of the cytoprotective Nrf2 signaling pathway, which is a key target for therapeutic interventions in diseases associated with oxidative stress. While further direct comparative studies are warranted to establish a definitive ranking of its efficacy against standard antioxidants, the current evidence positions DCQAME as a promising candidate for further investigation and development as a novel antioxidant agent.

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Bioassay Validation: 4,5-O-Dicaffeoyl quinic acid methyl ester as a Positive Control

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of a new bioassay utilizing 4,5-O-Dicaffeoyl quinic acid methyl ester as a positive control. Through a detailed comparison with established alternatives and supported by experimental data, this document outlines the compound's efficacy and provides standardized protocols for its application in antioxidant and anti-inflammatory assays.

Introduction

4,5-O-Dicaffeoylquinic acid methyl ester is a polyphenolic compound recognized for its potent biological activities, including antioxidant, anti-inflammatory, and antiviral properties.[1][2][3] Its robust and reproducible effects in various in vitro systems make it an excellent candidate as a positive control for bioassay validation. This guide focuses on its application in two key assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay for antioxidant activity and the nitric oxide (NO) production inhibition assay in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages for anti-inflammatory potential.

Comparative Performance Data

The efficacy of 4,5-O-Dicaffeoyl quinic acid methyl ester is comparable, and in some cases superior, to commonly used positive controls in antioxidant and anti-inflammatory bioassays. The following tables summarize the half-maximal inhibitory concentration (IC50) values, providing a quantitative comparison.

Antioxidant Activity: DPPH Radical Scavenging Assay

Compound	IC50 (µM)	Reference
4,5-O-Dicaffeoylquinic acid	~10-20	[1][4]
Quercetin	~4.6	[5]
Ascorbic Acid (Vitamin C)	~20-30	[6]
Trolox	~40	[7]

Note: IC50 values can vary slightly based on specific experimental conditions. The data presented is a representative range from multiple sources.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition in RAW 264.7 Cells

Compound	IC50 (µM)	Reference
4,5-O-Dicaffeoylquinic acid	~15-30	[3][8]
Indomethacin	~56.8	[9]
Dexamethasone	~0.1-1	Not explicitly found for NO inhibition, but a common potent anti-inflammatory control.
Quercetin	~37.1	[10]

Note: IC50 values can vary slightly based on specific experimental conditions. The data presented is a representative range from multiple sources.

Signaling Pathways and Experimental Workflows

The biological activities of 4,5-O-Dicaffeoyl quinic acid methyl ester are mediated through the modulation of key cellular signaling pathways.

Anti-inflammatory Signaling Pathway

Dicaffeoylquinic acids have been shown to exert their anti-inflammatory effects by inhibiting the NF-κB and MAPK signaling pathways.[3][11] These pathways are crucial in the expression of pro-inflammatory mediators like nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

Caption: Inhibition of the NF-κB signaling pathway by 4,5-O-Dicaffeoyl quinic acid methyl ester.

Experimental Workflow: Bioassay Validation

The following diagram illustrates a standardized workflow for validating a new bioassay using 4,5-O-Dicaffeoyl quinic acid methyl ester as a positive control.

References

• 1. benchchem.com [benchchem.com]
• 2. scielo.br [scielo.br]
• 3. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation | MDPI [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. nehu.ac.in [nehu.ac.in]
• 7. researchgate.net [researchgate.net]
• 8. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. apjai-journal.org [apjai-journal.org]
• 11. Anti-inflammatory effects of dicaffeoylquinic acids from Ilex kudingcha on lipopolysaccharide-treated RAW264.7 macrophages and potential mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative analysis of the anti-inflammatory profiles of different dicaffeoylquinic acid esters.

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of various dicaffeoylquinic acid (diCQA) esters. Dicaffeoylquinic acids, a group of polyphenolic compounds prevalent in numerous medicinal plants, are gaining significant interest for their therapeutic potential, particularly in mitigating inflammatory responses. This document synthesizes experimental data to compare the performance of different diCQA isomers, details the methodologies of key experiments, and visualizes the underlying signaling pathways.

In Vitro Anti-inflammatory Activity: A Comparative Overview

The anti-inflammatory effects of diCQA esters have been predominantly evaluated using in vitro models, most commonly in lipopolysaccharide (LPS)-stimulated murine macrophage RAW 264.7 cells. These studies consistently show that diCQA isomers can effectively suppress the production of key pro-inflammatory mediators. The following tables summarize the available quantitative data for different diCQA isomers.

Table 1: Comparative Inhibition of Pro-inflammatory Mediators by Dicaffeoylquinic Acid Isomers in LPS-Stimulated RAW 264.7 Macrophages

Isomer	Target Mediator	Concentration	% Inhibition	Reference
4,5-diCQA	Nitric Oxide (NO)	4 µM	Dose-dependent reduction	[1]
Prostaglandin E2 (PGE2)	4 µM	55%	[1]
TNF-α	4 µM	40%	[1]
IL-6	4 µM	20%	[1]
3,5-diCQA	Nitric Oxide (NO)	25 µM	Significant reduction	[2]
3,4-diCQA	TNF-α	50 µM	Significant reduction	[3]
IL-6	25-50 µM	Significant reduction	[3]
1,3-diCQA	IL-6	290 µM	Significant reduction	[3]

Note: The data is compiled from different studies and direct comparison should be made with caution due to variations in experimental conditions.

Table 2: Point of Departure (PoD) Concentrations for Anti-inflammatory Effects of Dicaffeoylquinic Acid Isomers in In Vitro Models

Isomer	Endpoint	Cell Model	PoD Concentration (µM)	Reference
4,5-diCQA	NO Production	RAW264.7	4 - 40	[3]
TNF-α Secretion	RAW264.7	4 - 10	[3]
IL-6 Expression	RAW264.7	2 - 50	[3]
COX-2 Expression	RAW264.7 / Primary Rat Chondrocytes	2 - 20	[2]
3,5-diCQA	NO Production	RAW264.7	3 - 40	[3]
IL-6 Expression	RAW264.7	50	[3]
3,4-diCQA	NO Production	RAW264.7	8 - 80	[3]
TNF-α Secretion	RAW264.7	50	[3]
IL-6 Expression	RAW264.7	25 - 50	[3]

PoD (Point of Departure) refers to the concentration or dose causing a statistically significant effect.

In Vivo Anti-inflammatory Activity

The carrageenan-induced paw edema model in rats is a standard method to assess in vivo anti-inflammatory activity. Oral administration of 4,5-diCQA has been shown to suppress carrageenan-induced edema in a dose-dependent manner, with doses ranging from 5 to 20 mg/kg of body weight.[1][4] This treatment also led to a reduction in the expression of nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and tumor necrosis factor-alpha (TNF-α) in the inflamed paw tissue.[1]

Mechanistic Insights: Inhibition of Key Signaling Pathways

The anti-inflammatory effects of dicaffeoylquinic acid esters are largely attributed to their ability to modulate crucial intracellular signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[1][5] These pathways are central to the transcriptional regulation of a wide array of pro-inflammatory genes.

NF-κB Signaling Pathway

The NF-κB pathway is a pivotal regulator of the inflammatory response. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals such as LPS, IκB is phosphorylated and subsequently degraded, allowing NF-κB to translocate into the nucleus. Once in the nucleus, NF-κB binds to specific DNA sequences to initiate the transcription of genes encoding pro-inflammatory mediators like iNOS, COX-2, TNF-α, and various interleukins.[1] Dicaffeoylquinic acid esters have been demonstrated to inhibit the phosphorylation and degradation of IκB-α, thereby preventing the nuclear translocation of NF-κB.[1]

NF-κB signaling pathway and inhibition by diCQA esters.

MAPK Signaling Pathway

The MAPK pathway is another critical signaling cascade in the inflammatory process. It consists of a series of protein kinases, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK, which are activated by various extracellular stimuli, including LPS. Once activated, MAPKs phosphorylate and activate downstream transcription factors, leading to the production of inflammatory cytokines and enzymes.[6] Studies have revealed that dicaffeoylquinic acid esters can significantly suppress the phosphorylation of ERK, JNK, and p38 MAPK in a dose-dependent manner in LPS-stimulated cells.[1]

References

• 1. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Pharmacological profile of dicaffeoylquinic acids and their role in the treatment of respiratory diseases [frontiersin.org]
• 4. Anti-Inflammatory Effect of 4,5-Dicaffeoylquinic Acid on RAW264.7 Cells and a Rat Model of Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory effects of dicaffeoylquinic acids from Ilex kudingcha on lipopolysaccharide-treated RAW264.7 macrophages and potential mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Stereochemical Confirmation of Synthesized 4,5-O-Dicaffeoyl Quinic Acid Methyl Ester

For researchers engaged in the synthesis of complex natural products, unambiguous structural confirmation is paramount. This guide provides a comparative overview of key analytical techniques for confirming the stereochemistry of synthesized 4,5-O-Dicaffeoyl quinic acid methyl ester, a molecule with significant biological activities, including antioxidant and antiviral properties.[1] The precise location of the two caffeoyl groups on the quinic acid core and the inherent chirality of the quinic acid moiety are critical to its function. This document details the experimental protocols and data presentation for the most effective validation methods.

Comparison of Primary Analytical Techniques

The stereochemical elucidation of dicaffeoylquinic acid isomers relies on a combination of spectroscopic and chromatographic methods.[2][3] Each technique offers distinct advantages and provides complementary information. The choice of method depends on the availability of instrumentation, reference standards, and the specific structural question being addressed.

Table 1: Overview of Analytical Techniques for Stereochemical Confirmation

Technique	Principle	Information Provided	Advantages	Limitations
Nuclear Magnetic Resonance (NMR) Spectroscopy	Measures the magnetic properties of atomic nuclei to elucidate molecular structure. 2D experiments (COSY, HSQC, HMBC, NOESY) reveal through-bond and through-space correlations.	- Precise location of caffeoyl esters.- Relative configuration of the quinic acid ring.- Conformational analysis via coupling constants (³JHH).[4]	Provides the most detailed structural information from a single set of experiments.	Requires a relatively high concentration of pure sample. Can be complex to interpret without expertise.
Circular Dichroism (CD) Spectroscopy	Measures the differential absorption of left and right circularly polarized light by chiral molecules.[5]	- Absolute configuration (by comparison to a standard or theoretical calculations).[6]- A characteristic "fingerprint" spectrum for a specific stereoisomer.[7]	Highly sensitive to stereochemistry. Requires a very small amount of sample. Non-destructive.	Interpretation for absolute configuration requires a reference standard or complex computational modeling. Does not identify the position of substituents.
Chiral High-Performance Liquid Chromatography (Chiral HPLC)	Separates stereoisomers based on their differential interactions with a chiral stationary phase (CSP) or a chiral mobile phase additive.[8]	- Separation of diastereomers and enantiomers.- Determination of isomeric and enantiomeric purity.	Excellent for resolving complex mixtures of isomers.[9] Highly sensitive and quantitative.	Peak identification is dependent on the availability of authentic reference standards for comparison of retention times. Method development can be time-consuming.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Separates isomers chromatographically and identifies them based on their mass-to-charge ratio and fragmentation patterns.	- Can distinguish between isomers based on characteristic fragmentation.[10]- Confirms molecular weight.	High sensitivity and can be used for complex mixtures. Provides fragmentation data that can support structural assignment.[11]	Does not directly provide stereochemical information without chromatographic separation and comparison to standards.

Experimental Protocols

Detailed and reproducible experimental methods are crucial for accurate stereochemical confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the steps for acquiring comprehensive 1D and 2D NMR data to confirm the 4,5-substitution pattern and the relative stereochemistry of the quinic acid core.

Instrumentation:

• Bruker Avance 700 MHz spectrometer (or equivalent high-field NMR).[12]

Sample Preparation:

• Dissolve 5-10 mg of the purified synthesized compound in approximately 0.5 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or Methanol-d₄).

• Transfer the solution to a 5 mm NMR tube.

Data Acquisition:

• 1D Spectra: Acquire standard ¹H and ¹³C NMR spectra.

• 2D Spectra: Perform the following 2D experiments to establish connectivity:

  • COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin coupling networks within the quinic acid and caffeoyl moieties.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons. This is critical for confirming the ester linkages. Look for correlations from H-4 and H-5 of the quinic acid ring to the carbonyl carbons of the two caffeoyl groups.

  • NOESY/ROESY (Nuclear Overhauser Effect/Rotating-Frame Overhauser Effect Spectroscopy): To identify through-space correlations between protons. This helps to confirm the relative stereochemistry of the substituents on the cyclohexane (B81311) ring.[12]

Circular Dichroism (CD) Spectroscopy

This method provides a spectroscopic fingerprint to confirm the absolute configuration of the synthesized molecule by comparing its CD spectrum to that of an authentic standard.

Instrumentation:

• Jasco J-815 spectropolarimeter (or equivalent).

Sample Preparation:

• Prepare a stock solution of the synthesized compound and an authentic reference standard in a suitable spectroscopic grade solvent (e.g., Methanol) at a concentration of approximately 0.1-0.5 mg/mL.

• Ensure the solvent does not have significant absorbance in the desired wavelength range.

Data Acquisition:

• Use a quartz cuvette with a 1 mm path length.

• Record the CD spectrum from 190 nm to 350 nm at room temperature.

• Acquire a baseline spectrum of the solvent alone and subtract it from the sample spectrum.

• Compare the resulting CD spectrum (ellipticity vs. wavelength) of the synthesized product with that of the authentic standard. The spectra should be superimposable for confirmation.

Chiral High-Performance Liquid Chromatography (Chiral HPLC)

This protocol is designed to separate the synthesized 4,5-O-Dicaffeoyl quinic acid methyl ester from other potential stereoisomers.

Instrumentation:

• Agilent 1260 Infinity Analytical SFC System or a standard HPLC system with a UV/Vis or Diode Array Detector (DAD).[13]

Chromatographic Conditions:

• Column: CHIRALPAK QN-AX (5 µm, 4.6 x 100 mm) or an equivalent anion-exchange chiral stationary phase.[13]

• Mobile Phase: A mixture of an organic solvent like methanol (B129727) and a suitable acidic additive (e.g., 0.1% formic acid or acetic acid). The exact ratio should be optimized for best separation.[13]

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength corresponding to the absorbance maximum of the caffeoyl groups (typically ~325 nm).

• Temperature: 25 °C.

Procedure:

• Prepare dilute solutions (e.g., 0.1 mg/mL) of the synthesized compound and an authentic reference standard in the mobile phase.

• Inject equal volumes of the synthesized sample and the standard separately.

• Compare the retention time (tR) of the major peak in the synthesized sample chromatogram with the retention time of the authentic standard.

• To confirm purity, "spike" the synthesized sample with a small amount of the standard and inject the mixture. A single, sharp, and symmetrical peak confirms the identity.

Data Presentation

Clear and concise presentation of quantitative data is essential for comparison and validation.

Table 2: Representative ¹H and ¹³C NMR Data for 4,5-O-Dicaffeoyl Quinic Acid Methyl Ester (in DMSO-d₆)

Note: Chemical shifts (δ) are illustrative and should be determined experimentally. Acylation at C-4 and C-5 causes a significant downfield shift for H-4 and H-5 signals compared to unsubstituted quinic acid.[14]

Position	δ ¹³C (ppm)	δ ¹H (ppm)	Multiplicity (J in Hz)
Quinic Acid Moiety
1	~74.0	-	-
2	~37.5	~2.10, ~1.95	m
3	~68.0	~3.90	m
4	~71.5	~5.10	dd (J ≈ 8.5, 3.0 Hz)
5	~72.5	~5.40	m
6	~36.0	~2.20, ~2.05	m
7 (C=O)	~175.0	-	-
OCH₃	~52.0	~3.65	s
Caffeoyl Moiety 1 (at C-4 or C-5)
1'	~125.5	-	-
...	...	...	...
7' (C=O)	~166.0	-	-
8'	~145.0	~7.50	d (J ≈ 15.9 Hz)
9'	~115.0	~6.30	d (J ≈ 15.9 Hz)
Caffeoyl Moiety 2 (at C-4 or C-5)
1''	~125.5	-	-
...	...	...	...
7'' (C=O)	~166.0	-	-
8''	~145.0	~7.55	d (J ≈ 15.9 Hz)
9''	~115.0	~6.35	d (J ≈ 15.9 Hz)

Table 3: Chiral HPLC Comparative Data

Compound	Retention Time (tR) [min]	Purity [%]
Authentic Standard	12.5	>99%
Synthesized Product	12.5	98.5%
Potential Isomer 1	14.2	-
Potential Isomer 2	16.8	-

Visualized Workflows and Relationships

Diagrams help clarify the experimental process and the logical connections between different analytical approaches.

Caption: Experimental workflow for the synthesis and stereochemical confirmation.

Caption: Logical relationships of primary analytical techniques.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Identification of isomeric dicaffeoylquinic acids from Eleutherococcus senticosus using HPLC-ESI/TOF/MS and 1H-NMR methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. "Circular Dichroism Spectroscopy in the Undergraduate Curriculum" by Adam R. Urbach [digitalcommons.trinity.edu]
• 6. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 7. Circular Dichroism Spectroscopy in Drug Discovery and Biologics Development - Creative Proteomics [iaanalysis.com]
• 8. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 9. Separation and quantitation of isomeric caffeoylquinic acids in honeysuckle products by low-pH microemulsion electrokinetic chromatography using tartrate as a chiral selector - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Synthesis, Structure, and Tandem Mass Spectrometric Characterization of the Diastereomers of Quinic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Study of Mono and Di- O-caffeoylquinic Acid Isomers in Acmella oleracea Extracts by HPLC-MS/MS and Application of Linear Equation of Deconvolution Analysis Algorithm for Their Characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. NMR Studies of Hetero-Association of Caffeine with di-O-Caffeoylquinic Acid Isomers in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chiraltech.com [chiraltech.com]
• 14. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 4,5-O-Dicaffeoyl quinic acid methyl ester

Essential Safety and Handling Guide for 4,5-O-Dicaffeoyl quinic acid methyl ester

For Researchers, Scientists, and Drug Development Professionals

Hazard Identification and General Precautions

4,5-O-Dicaffeoyl quinic acid methyl ester is a derivative of caffeoylquinic acid and belongs to the family of phenolic compounds and esters. While specific toxicity data is limited, it is prudent to handle it with care, assuming it may be a combustible solid and could have irritant properties.[1] General safe laboratory practices should always be followed.[2][3]

Key Safety Considerations:

• Eye Contact: May cause eye irritation.

• Skin Contact: Prolonged or repeated contact may cause skin irritation.

• Inhalation: Avoid breathing dust or aerosols.

• Ingestion: The effects of ingestion are unknown.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is critical to minimize exposure and ensure safety. The following table summarizes the recommended PPE for handling 4,5-O-Dicaffeoyl quinic acid methyl ester, based on guidelines for phenolic compounds and general laboratory chemicals.[4][5][6][7][8]

Protection Type	Recommended Equipment	Specification/Notes
Eye and Face Protection	Safety glasses with side shields or goggles. A face shield is recommended if there is a splash hazard.[4][5][7]	Ensure a snug fit to protect against dust particles and splashes.
Hand Protection	Chemical-resistant gloves.[4][6]	Nitrile gloves are suitable for incidental contact. For prolonged or direct contact, consider more robust gloves like butyl rubber or neoprene.[5][7] Always inspect gloves for integrity before use and change them frequently.[4]
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes.[4][7]	A chemically resistant apron should be worn over the lab coat if there is a significant risk of splashing.[4][7]
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.[4][7]	If engineering controls are not sufficient, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is essential for laboratory safety and environmental responsibility.

Engineering Controls

• All work with 4,5-O-Dicaffeoyl quinic acid methyl ester should be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[4][7]

• An eyewash station and a safety shower must be readily accessible in the immediate work area.[5]

Handling Procedures

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the work area in the chemical fume hood by covering the surface with an absorbent, disposable liner.

• Weighing and Aliquoting: Handle the solid compound carefully to avoid generating dust. If preparing solutions, slowly add the solid to the solvent to prevent splashing. Common solvents for similar compounds include DMSO, pyridine, methanol, and ethanol.[9]

• During Use: Keep containers tightly sealed when not in use. Avoid contact with skin and eyes.[8]

• Post-Handling: After handling, decontaminate any surfaces that may have come into contact with the chemical. Wash hands thoroughly with soap and water.[2]

Storage

• Store 4,5-O-Dicaffeoyl quinic acid methyl ester in a tightly sealed, properly labeled container.[4]

• Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[4][10]

• Store containers at or below eye level.[4][7]

Disposal Plan

• Waste Collection: All waste materials contaminated with 4,5-O-Dicaffeoyl quinic acid methyl ester, including empty containers, disposable labware (e.g., pipette tips, tubes), and contaminated PPE, must be collected as hazardous chemical waste.[4]

• Solid Waste: Collect solid waste in a designated, labeled, and sealable container.

• Liquid Waste: Collect liquid waste in a separate, labeled, and sealed container. Do not mix with other waste streams unless permitted by your institution's environmental health and safety (EHS) office.

• Disposal: Dispose of all waste in accordance with local, state, and federal regulations. Contact your institution's EHS office for specific disposal procedures.

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 4,5-O-Dicaffeoyl quinic acid methyl ester in a laboratory setting.

Caption: Workflow for handling 4,5-O-Dicaffeoyl quinic acid methyl ester.

References

• 1. 4,5-Di-O-caffeoylquinic acid methyl ester, 188742-80-5, High-Purity, SMB01083, Sigma-Aldrich [sigmaaldrich.com]
• 2. artsci.usu.edu [artsci.usu.edu]
• 3. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 4. benchchem.com [benchchem.com]
• 5. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]
• 6. trojanworld.com [trojanworld.com]
• 7. ehs.yale.edu [ehs.yale.edu]
• 8. Working Safely with Phenol Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 9. 4,5-Di-O-caffeoylquinic acid methyl ester | CAS:188742-80-5 | Manufacturer ChemFaces [chemfaces.com]
• 10. Safe Handling and Storage of Chemicals | Environmental Health & Safety [bu.edu]